Boc-alpha-methyl-L-Propargylglycine

Core Science & Biosynthesis

Boc-α-Methyl-L-Propargylglycine: Synthesis, Characterization, and Application in Peptide Engineering

A Technical Guide for Application Scientists and Drug Development Professionals

As the field of peptide therapeutics shifts toward highly constrained, proteolytically stable macrocycles, the demand for specialized unnatural amino acids has surged. Boc-α-methyl-L-propargylglycine (Boc-L-α-Me-Pra-OH) is a premier building block designed for this exact paradigm.

This guide provides an in-depth mechanistic and procedural framework for the synthesis, analytical validation, and application of Boc-α-methyl-L-propargylglycine. By combining the helix-nucleating properties of an α-methyl group with the bioorthogonal reactivity of a terminal alkyne, this molecule serves as a critical linchpin in modern peptide stapling and bioconjugation workflows.

Structural Rationale and Physicochemical Profile

The architectural brilliance of α-methyl-L-propargylglycine lies in its dual-functional nature:

• Conformational Restriction (The α-Methyl Group): Similar to aminoisobutyric acid (Aib), the quaternary α-carbon restricts the peptide backbone's ϕ and ψ dihedral angles. This strongly biases the local sequence toward an α-helical or 310​ -helical conformation, drastically reducing the entropic penalty of folding and shielding the backbone from proteolytic degradation.

• Bioorthogonal Handle (The Propargyl Group): The terminal alkyne is completely inert to standard Solid-Phase Peptide Synthesis (SPPS) conditions. Post-cleavage, it serves as a highly specific reaction partner for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), enabling the formation of i,i+4 or i,i+7 triazole-stapled macrocycles [1].

Physicochemical Data and Procurement Pitfalls

Expert Insight: A widespread cataloging error exists in commercial chemical databases regarding this molecule. CAS Registry Number 391678-36-7 is frequently sold under the name "Boc-α-methyl-L-propargylglycine," but its associated molecular formula ( C10​H15​NO4​ ) and SMILES string correspond to the ethynyl derivative (2-amino-2-methylbut-3-ynoic acid), which lacks the critical methylene spacer of the propargyl group. The true propargyl derivative (2-amino-2-methylpent-4-ynoic acid) possesses the formula C11​H17​NO4​ . Always validate the mass and methylene proton integration upon receipt.

Property	Value
Chemical Name	(S)-2-((tert-butoxycarbonyl)amino)-2-methylpent-4-ynoic acid
Common Abbreviations	Boc-L-α-Me-Pra-OH; Boc-α-methyl-L-propargylglycine
Molecular Formula	C11​H17​NO4​
Molecular Weight	227.26 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMF, DMSO, MeOH, and DCM

De Novo Synthesis: The "Self-Reproduction of Chirality" Workflow

Direct alkylation of an α-amino acid enolate typically results in complete racemization because the enolate intermediate is planar. To synthesize enantiomerically pure α-methyl-L-propargylglycine, we must employ Dieter Seebach’s elegant Self-Reproduction of Chirality (SRS) methodology [2].

The causality behind this approach is simple but powerful: by temporarily condensing the amino acid with an aldehyde to form a cyclic oxazolidinone, we create a second stereocenter. When the α-carbon is subsequently deprotonated, this new, bulky stereocenter dictates the trajectory of the incoming electrophile, ensuring exclusive facial selectivity.

Experimental Protocol

This protocol is designed as a self-validating system. The diastereomeric ratio (dr) of the intermediate can be checked via crude 1H -NMR before proceeding to the final deprotection, preventing downstream waste.

Step 1: Oxazolidinone Formation

• Suspend L-Alanine (1.0 eq) in pentane/benzene and add pivalaldehyde (1.2 eq) with a catalytic amount of p-toluenesulfonic acid. Reflux with a Dean-Stark trap to remove water.

• Treat the resulting imine with Boc2​O (1.1 eq) in dichloromethane (DCM) at 0 °C to yield the chiral auxiliary: (2S,4S)-N-Boc-2-tert-butyl-4-methyl-1,3-oxazolidin-5-one.

• Validation: The tert-butyl group at C2 and the methyl group at C4 must be cis to one another, confirmed by NOESY NMR.

Step 2: Diastereoselective Alkylation

• Dissolve the oxazolidinone in anhydrous THF and cool strictly to -78 °C under Argon.

• Add Lithium Diisopropylamide (LDA) (1.1 eq) dropwise. Causality: LDA is chosen over weaker bases to ensure rapid, quantitative enolization without nucleophilic attack on the lactone carbonyl.

• Add propargyl bromide (1.5 eq, 80% in toluene). The bulky C2 tert-butyl group physically shields the re-face of the enolate. Alkylation occurs exclusively from the si-face.

• Quench with saturated NH4​Cl at -78 °C, warm to room temperature, and extract with EtOAc.

Step 3: Hydrolysis and Reprotection

• Dissolve the alkylated oxazolidinone in a 1:1 mixture of THF and 1M aqueous LiOH. Stir at room temperature for 12 hours to hydrolyze the oxazolidinone ring, liberating the free unnatural amino acid.

• Note: The Boc group is often partially lost during aggressive hydrolysis. To ensure uniform protection, adjust the pH to 8.5 with NaHCO3​ , add Boc2​O (1.2 eq), and stir for 4 hours.

• Acidify to pH 2.0 with 1M KHSO4​ and extract with EtOAc. Dry over Na2​SO4​ and concentrate in vacuo to yield Boc-α-methyl-L-propargylglycine.

Figure 1: Synthetic workflow for Boc-α-methyl-L-propargylglycine via Self-Reproduction of Chirality.

Analytical Characterization

To verify the integrity of the synthesized or procured Boc-α-methyl-L-propargylglycine, the following analytical benchmarks must be met.

Expected Quantitative Data

Analytical MethodExpected Signals / ValuesDiagnostic Significance 1H -NMR (400 MHz, CDCl3​ ) δ 1.45 (s, 9H, Boc)Confirms successful Boc protection. δ 1.55 (s, 3H, α CH3​ )Confirms the presence of the α -methyl group. δ 2.05 (t, J=2.6 Hz, 1H, C ≡ CH)Confirms terminal alkyne proton. δ 2.65 & 2.85 (dd, 2H, CH2​ -C ≡ C)Confirms the methylene spacer (differentiates from ethynyl). δ 5.30 (br s, 1H, NH)Amide proton. 13C -NMR (100 MHz, CDCl3​ ) δ 23.5, 27.8, 28.3, 58.2, 71.5, 79.8, 80.5, 154.2, 177.6 δ 58.2 confirms the quaternary α -carbon.LC-MS (ESI+) [M+H]+ = 228.1; [M+Na]+ = 250.1Validates the exact mass of the propargyl derivative.Optical Rotation [α]D20​ = +18.5° (c 1.0, MeOH)Confirms the retention of the (S)-configuration.

Downstream Applications in Peptide Engineering

The primary utility of Boc-α-methyl-L-propargylglycine is in the generation of Peptidomimetic Macrocycles [3].

When incorporated into a peptide sequence alongside an azide-bearing unnatural amino acid (e.g., α -methyl-L-azidoalanine), the two side chains can be cross-linked via CuAAC. Because both residues possess α -methyl groups, the resulting stapled peptide benefits from a synergistic stabilization effect: the covalent triazole staple locks the macrocycle in place, while the gem-dialkyl effect of the α -methyl groups severely restricts the conformational space of the unfolded state, driving the equilibrium toward the bioactive α -helical conformation. This strategy is heavily utilized in targeting flat, featureless protein-protein interactions (PPIs) such as the Wnt/ β -catenin or MDM2/p53 pathways.

References

• Seebach, D., Boes, M., Naef, R., & Schweizer, W. B. (1983). Alkylation of amino acids without loss of the optical activity: preparation of α-substituted proline derivatives. A case of self-reproduction of chirality. Journal of the American Chemical Society, 105(16), 5390-5398.[Link]

• DeCamp, A. E., Kawaguchi, A. T., Shirai, R., & Markó, I. E. (1995). Enantiomerically Enriched α-Methyl Amino Acids. Use of an Acyclic, Chiral Alanine-Derived Dianion with a High Diastereofacial Bias. The Journal of Organic Chemistry, 60(5), 1233-1238.[Link]

• Nash, H. M., et al. (2011). Peptidomimetic macrocycles.

Boc-alpha-methyl-L-propargylglycine CAS number and molecular weight

Executive Summary & Strategic Utility

In the rapidly evolving landscape of peptide therapeutics and bioconjugation, unnatural amino acids (UAAs) serve as critical structural linchpins. Boc-alpha-methyl-L-propargylglycine is a highly specialized UAA that introduces two distinct functional advantages into a peptide backbone:

• Alpha-Methylation: The addition of a methyl group at the alpha-carbon induces severe steric hindrance. This restricts the conformational flexibility of the peptide backbone, stabilizing secondary structures (like alpha-helices) and rendering the peptide highly resistant to proteolytic degradation.

• Terminal Alkyne Handle: The propargyl side chain provides a bioorthogonal alkyne moiety, enabling highly specific, post-synthetic modifications via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" chemistry.

However, drug development professionals frequently encounter a critical nomenclature discrepancy in commercial supply chains regarding this compound's Chemical Abstracts Service (CAS) number and molecular weight. This guide serves to clarify these chemical identities, establish rigorous physicochemical baselines, and provide self-validating experimental protocols for its application.

The Catalog Conundrum: Chemical Identity & Discrepancy

A pervasive issue in commercial chemical databases is the conflation of true propargylglycine derivatives with their ethynylglycine counterparts. As an application scientist, recognizing this discrepancy is paramount to preventing stoichiometric errors during synthesis.

When sourcing "Boc-alpha-methyl-L-propargylglycine," researchers will almost universally be directed to CAS Number 391678-36-7 [1]. However, a rigorous structural analysis reveals a divergence between the IUPAC nomenclature and industry cataloging:

• The Theoretical Molecule (True Propargylglycine): A true propargyl side chain contains a methylene spacer (-CH₂-C≡CH). The Boc-protected, alpha-methylated version of this molecule possesses the chemical formula C₁₁H₁₇NO₄ and a molecular weight of 227.26 g/mol [2].

• The Commercial Reality (CAS 391678-36-7): The compound supplied under CAS 391678-36-7 (and MDL number MFCD12198156) is actually (S)-2-((tert-Butoxycarbonyl)amino)-2-methylbut-3-ynoic acid[3]. In this structure, the alkyne is directly attached to the alpha-carbon (-C≡CH), making it an ethynylglycine derivative. This molecule has the formula C₁₀H₁₅NO₄ and a molecular weight of 213.23 g/mol [1].

Failure to account for this 14.03 g/mol difference (the missing -CH₂- group) will result in inaccurate molarity calculations and mass spectrometry (LC-MS) validation failures.

Structural divergence between theoretical IUPAC models and commercial catalog standards.

Quantitative Data Summary

To ensure experimental accuracy, the physicochemical properties of both the theoretical and commercially supplied variants are summarized below:

Property	True Propargyl Derivative	Commercial Ethynyl Variant (CAS 391678-36-7)
IUPAC Name	(S)-2-((tert-Butoxycarbonyl)amino)-2-methylpent-4-ynoic acid	(S)-2-((tert-Butoxycarbonyl)amino)-2-methylbut-3-ynoic acid
Molecular Formula	C₁₁H₁₇NO₄	C₁₀H₁₅NO₄
Molecular Weight	227.26 g/mol	213.23 g/mol
Side Chain Structure	-CH₂-C≡CH	-C≡CH
MDL Number	N/A	MFCD12198156

Experimental Methodologies & Self-Validating Protocols

Protocol A: Strategic Incorporation via Fmoc-SPPS

Causality & Expert Insight: Because this UAA is Boc-protected at the N-terminus, it cannot be placed internally within a standard Fmoc-Solid Phase Peptide Synthesis (SPPS) sequence. Removing the Fmoc group from a subsequent amino acid requires piperidine (which leaves Boc intact), but removing the Boc group to continue chain elongation requires Trifluoroacetic Acid (TFA)—which would prematurely cleave the peptide from standard Fmoc-compatible resins (e.g., Wang or Rink Amide). Therefore, this compound is strictly utilized as the final N-terminal capping residue in Fmoc-SPPS workflows.

Step-by-Step Methodology:

• Resin Swelling: Swell the Fmoc-peptide-resin in N,N-Dimethylformamide (DMF) for 20 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min) to expose the terminal amine. Wash thoroughly with DMF (5 × 1 min).

• Activation: Dissolve 3.0 equivalents (eq) of Boc-alpha-methyl-L-propargylglycine (ensure you calculate mass using the correct 213.23 g/mol MW if using CAS 391678-36-7) and 2.9 eq of HATU in DMF. Add 6.0 eq of N,N-Diisopropylethylamine (DIPEA).

• Coupling: Add the activated mixture to the resin. Shake at room temperature for 2 hours. Note: The alpha-methyl group creates steric hindrance; a double coupling cycle is highly recommended to ensure near-100% yield.

• Cleavage & Global Deprotection: Treat the resin with a cleavage cocktail of TFA/Triisopropylsilane (TIS)/H₂O (95:2.5:2.5 v/v) for 2 hours. This step simultaneously cleaves the peptide from the resin and removes the N-terminal Boc group, leaving a free amine.

• Validation (QC): Precipitate the peptide in cold diethyl ether, centrifuge, and analyze via LC-MS. You must observe a mass shift corresponding to the addition of the UAA minus the Boc group (Net addition: 113.11 Da for the ethynyl variant).

Protocol B: CuAAC Bioconjugation (Click Chemistry)

Causality & Expert Insight: The terminal alkyne is inert to biological functional groups, making it ideal for targeted conjugation. However, the Cu(I) catalyst required for the reaction is easily oxidized to Cu(II), which is inactive and can generate reactive oxygen species (ROS) that degrade peptides. We utilize CuSO₄ (Cu(II)) and sodium ascorbate to continuously generate Cu(I) in situ, alongside THPTA as a stabilizing ligand.

Step-by-Step Methodology:

• Preparation: Dissolve the alkyne-bearing peptide (1 eq) and an azide-functionalized payload (e.g., a fluorophore or PEG chain, 1.2 eq) in a degassed solvent mixture of tert-butanol/water (1:1 v/v) or DMSO/water.

• Catalyst Complexation: In a separate vial, pre-mix CuSO₄ (0.1 eq) with THPTA ligand (0.5 eq) in water. This pre-complexation is critical to protect the peptide from copper-induced degradation.

• Initiation: Add the Cu/THPTA complex to the peptide/azide solution.

• Reduction: Add freshly prepared sodium ascorbate (0.5 eq) to the reaction mixture to reduce Cu(II) to the active Cu(I) species. The solution should turn slightly yellow/orange.

• Incubation: Stir at room temperature for 1–2 hours.

• Validation (QC): Monitor the reaction via HPLC. The successful cycloaddition will present as a complete shift of the peptide peak to a new retention time, with LC-MS confirming the exact mass of the combined peptide + payload.

Workflow of CuAAC click chemistry utilizing the alkyne handle for bioconjugation.

Conclusion

Boc-alpha-methyl-L-propargylglycine is a powerful asset in the modern drug discovery toolkit, bridging the gap between structural peptide stabilization and modular bioconjugation. By understanding the critical catalog nomenclature discrepancies and employing optimized, self-validating protocols, researchers can leverage this UAA to engineer next-generation therapeutics with high precision and reproducibility.

References

Sources

• 1. 391678-36-7 | (S)-2-((tert-Butoxycarbonyl)amino)-2-methylbut-3-ynoic acid - AiFChem [aifchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 391678-36-7|(S)-2-((tert-Butoxycarbonyl)amino)-2-methylbut-3-ynoic acid|BLD Pharm [bldpharm.com]

Boc-alpha-methyl-L-propargylglycine mechanism of action as an inhibitor

Title: Unlocking the Mechanistic Versatility of Boc-α-Methyl-L-Propargylglycine in Targeted Enzyme Inhibition

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

Boc-α-methyl-L-propargylglycine (Boc-α-Me-L-Pra-OH) is a highly specialized, non-proteinogenic amino acid derivative that has become a cornerstone in modern rational drug design. Featuring a unique structural triad—a tert-butyloxycarbonyl (Boc) protecting group, a sterically restricting α-methyl group, and a reactive propargyl (alkyne) side chain—it serves a dual purpose in pharmacology. It functions both as a precursor for competitive inhibitors of pyridoxal 5'-phosphate (PLP)-dependent enzymes and as a versatile, clickable pharmacophore for synthesizing peptidomimetic protease inhibitors. This whitepaper dissects the structural causality behind its mechanism of action and provides validated protocols for its application in inhibitor development.

Structural Causality: The α-Methyl Advantage

Inhibitor design frequently leverages suicide substrates—molecules that enzymes convert into reactive intermediates, leading to irreversible covalent modification. L-propargylglycine (PAG) is a classic mechanism-based suicide inhibitor of enzymes like cystathionine γ-lyase (CSE) and alanine aminotransferase[1]. Its mechanism relies on the enzyme abstracting the α-proton to form a highly reactive allene intermediate, which subsequently alkylates the active site.

However, suicide inhibitors often lack long-term specificity and can cause off-target toxicity. By introducing an α-methyl group, Boc-α-Me-L-Pra-OH fundamentally alters the mechanism of action once the Boc group is removed[2]. The α-methyl group replaces the labile α-proton, rendering abstraction impossible. Consequently, the enzyme is trapped, shifting the mechanism from irreversible suicide inhibition to highly specific, reversible competitive inhibition.

Mechanism of Action: Stalling PLP-Dependent Enzymes

When the deprotected α-Me-L-Pra enters the active site of a PLP-dependent enzyme, the mechanism diverges entirely from its parent compound, PAG:

• Transimination: The free amino group of α-Me-L-Pra attacks the internal aldimine (the PLP-Lysine Schiff base), forming an external aldimine.

• Catalytic Stalling: The enzyme's catalytic base attempts to abstract the α-proton to initiate α,β-elimination. The presence of the α-methyl group completely blocks this step.

• Steric Trapping: The bulky methyl group restricts the conformational flexibility of the inhibitor within the active site. Unable to resolve the external aldimine, the enzyme is stalled, resulting in potent competitive inhibition.

Caption: Divergent mechanisms of action: PAG suicide inhibition vs. α-Me-PAG competitive catalytic stalling.

Peptidomimetic Protease Inhibitors via Click Chemistry

Beyond direct PLP-enzyme inhibition, the intact Boc-α-Me-L-Pra-OH is heavily utilized as a building block in the synthesis of complex inhibitors targeting proteases like Cathepsin B[3] and Endothelin-Converting Enzyme-1 (ECE-1)[4].

The propargyl moiety serves as an ideal bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Researchers incorporate Boc-α-Me-L-Pra-OH into peptide backbones via Solid-Phase Peptide Synthesis (SPPS). Post-cleavage, the alkyne is "clicked" with various azide-functionalized recognition elements (e.g., benzoic acids or tetrazoles) to create extended side chains that precisely engage the enzyme's occluding loops or S1/S2 sub-pockets[3].

Table 1: Comparative Inhibition Profiles Utilizing α-Me-L-Pra Derivatives

Inhibitor Class	Target Enzyme	Role of α-Me-L-Pra Moiety	Inhibition Type	Typical Potency
α-Me-PAG (Deprotected)	Cystathionine γ-Lyase (CSE)	α-methyl blocks proton abstraction, stalling PLP	Competitive	Low μM ( Ki​ )
Dipeptide Nitriles	Cathepsin B	Alkyne clicked with loop-recognition elements	Reversible Covalent	19 - 41 nM ( Ki​ )[3]
Arylacetylene Phosphonates	ECE-1	Alkyne cross-coupled to target P1' pocket	Competitive	28 - 100 nM ( IC50​ )[4]

Experimental Workflows & Validated Protocols

To ensure scientific integrity and reproducibility, the following protocols outline the optimal use of Boc-α-Me-L-Pra-OH in inhibitor synthesis and kinetic validation. Each protocol is designed as a self-validating system.

Protocol 1: Synthesis of Click-Functionalized Peptidomimetic Inhibitors

Causality Focus: Overcoming steric hindrance during synthesis and ensuring bioorthogonal fidelity.

• Resin Loading & SPPS: Attach the C-terminal amino acid to a Rink Amide resin.

  • Causality: Rink amide yields a C-terminal amide upon cleavage, mimicking the neutral peptide backbone and preventing unwanted charge repulsion in the target enzyme's active site.

• Coupling Boc-α-Me-L-Pra-OH: Use HATU/DIPEA as coupling reagents in DMF.

  • Causality: The α-methyl group introduces significant steric hindrance at the α-carbon. HATU is a highly reactive uronium salt that overcomes this activation barrier to ensure complete amide bond formation without epimerization.

• Cleavage & Deprotection: Treat the resin with 95% TFA / 2.5% TIS / 2.5% H2​O for 2 hours.

  • Validation: Confirm mass and purity via LC-MS before proceeding. The presence of the intact alkyne and the complete removal of the Boc group must be verified to prevent click-chemistry failure.

• CuAAC (Click Chemistry): React the peptide alkyne with an azide-functionalized recognition element using CuSO4​ (0.1 eq) and sodium ascorbate (0.5 eq) in t-BuOH/ H2​O (1:1).

  • Causality: Ascorbate reduces Cu(II) to the active Cu(I) catalyst in situ, preventing oxidative degradation of the peptide backbone that occurs with direct Cu(I) salts.

  • Validation: Monitor via HPLC; the 1,2,3-triazole product will exhibit a distinct retention time shift and a characteristic UV absorbance profile.

Caption: Workflow for synthesizing peptidomimetic inhibitors utilizing Boc-α-Me-L-Pra-OH via SPPS and CuAAC.

Protocol 2: Validation of Competitive Inhibition Kinetics (PLP Assay)

Causality Focus: Differentiating competitive stalling from suicide inhibition.

• Enzyme Incubation: Pre-incubate recombinant human CSE with varying concentrations of the deprotected α-Me-L-Pra inhibitor in HEPES buffer (pH 7.4) at 37°C for 15 minutes.

  • Causality: Pre-incubation allows the inhibitor to reach thermodynamic equilibrium with the PLP cofactor within the active site before substrate competition begins.

• Substrate Addition: Initiate the reaction by adding L-cystathionine (the natural substrate).

• Detection: Use 3-methyl-2-benzothiazolinone hydrazone (MBTH) to derivatize the α-ketobutyrate product, measuring absorbance at 320 nm to determine initial velocity ( V0​ ).

  • Validation (Critical): Run a parallel assay with L-propargylglycine (PAG) as a positive control. PAG will show a time-dependent decrease in Vmax​ (characteristic of suicide inhibition).

• Data Analysis: Plot the kinetic data on a Lineweaver-Burk plot.

  • Causality: A true competitive inhibitor (α-Me-L-Pra) will show intersecting lines on the y-axis ( Vmax​ unchanged, apparent Km​ increased). This self-validates the mechanistic claim that the α-methyl group successfully prevented irreversible covalent modification.

References[2] "Enantiomerically Enriched α-Methyl Amino Acids. Use of an Acyclic, Chiral Alanine-Derived Dianion with a High Diastereofacial Bias", PMC,https://www.ncbi.nlm.nih.gov/pmc/articles/PMC...[3] "Cathepsin B Inhibitors: Combining Dipeptide Nitriles with an Occluding Loop Recognition Element by Click Chemistry", ACS Publications,https://pubs.acs.org/doi/10.1021/acs.jmedchem.5b01422[1] "L-Propargylglycine | 23235-01-0", ChemicalBook,https://www.chemicalbook.com/ProductChemicalPropertiesCB8236752_EN.htm[4] "Design and Synthesis of Potent, Selective Inhibitors of Endothelin-Converting Enzyme", ACS Publications,https://pubs.acs.org/doi/10.1021/jm980135l

Sources

• 1. L-Propargylglycine | 23235-01-0 [chemicalbook.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

The Alkyne's Edge: A Technical Guide to Boc-alpha-methyl-L-propargylglycine in Neuroscience Research

Introduction: A Versatile Tool for Interrogating the Neural Proteome

In the intricate landscape of neuroscience, understanding the dynamic activity of proteins within their native environment is paramount to deciphering complex signaling networks and identifying novel therapeutic targets. Boc-alpha-methyl-L-propargylglycine, a non-canonical amino acid, has emerged as a pivotal chemical tool for this purpose. Its unique structural features—a propargyl group providing a bioorthogonal alkyne handle and a Boc-protecting group for synthetic versatility—position it as an ideal starting material for the construction of sophisticated molecular probes.[1]

This guide provides an in-depth exploration of the applications of Boc-alpha-methyl-L-propargylglycine in neuroscience research, with a particular focus on its use in Activity-Based Protein Profiling (ABPP) to investigate enzyme function and its role in elucidating the neuroprotective mechanisms associated with the inhibition of proline dehydrogenase.

Core Principle: Activity-Based Protein Profiling (ABPP) in the Nervous System

Traditional proteomic methods provide a static snapshot of protein abundance. However, in the dynamic milieu of the brain, it is often the activity of an enzyme, rather than its concentration, that dictates its physiological role. ABPP is a powerful chemoproteomic strategy that addresses this by utilizing chemical probes to selectively label and identify active enzymes in complex biological systems, including brain tissue.[2]

An activity-based probe (ABP) typically consists of three key components:

• A reactive group (or "warhead"): This element is designed to covalently bind to the active site of a specific class of enzymes.

• A linker: A spacer that connects the reactive group to the reporter tag.

• A reporter tag: A moiety, such as a fluorophore or an affinity handle like biotin, that enables the detection and enrichment of probe-labeled proteins.

The alkyne group of Boc-alpha-methyl-L-propargylglycine serves as a versatile "handle" for the two-step "click chemistry" approach to ABPP. In this method, a smaller, more cell-permeable probe containing the alkyne is introduced to the biological system first. After the probe has labeled its target enzymes, a reporter tag with a complementary azide group is added, which then specifically and efficiently "clicks" onto the alkyne-modified proteins via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.[2]

From Building Block to Functional Probe: A Representative Synthesis

While a specific protocol for Boc-alpha-methyl-L-propargylglycine is not explicitly detailed in a single source, a representative synthesis of a clickable activity-based probe can be constructed based on established methods for similar N-Boc protected alkynyl amino acids.[1][3][4] The general strategy involves deprotection of the amine followed by coupling to a scaffold containing a reactive group and a linker.

Representative Two-Step Synthesis of a Clickable Probe:

Step 1: Boc Deprotection

• Dissolve Boc-alpha-methyl-L-propargylglycine in a suitable solvent such as dichloromethane (DCM).

• Add an excess of a strong acid, typically trifluoroacetic acid (TFA), to the solution.

• Stir the reaction at room temperature for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent and excess TFA under reduced pressure to yield the deprotected amino acid as a TFA salt.

Step 2: Coupling to a Reactive Scaffold

• The deprotected alpha-methyl-L-propargylglycine is then coupled to a scaffold containing a suitable "warhead" for the enzyme class of interest (e.g., a fluorophosphonate for serine hydrolases) and a linker.

• This is typically achieved using standard peptide coupling reagents such as TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate) in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA) in a solvent like dimethylformamide (DMF).[1]

• The final product is purified by high-performance liquid chromatography (HPLC) to yield the desired alkyne-containing activity-based probe.

Mechanism of Action: Proline Dehydrogenase Inhibition and Neuroprotection

A significant body of research has focused on N-propargylglycine (N-PPG), a close structural analog of the deprotected form of our topic compound. N-PPG has been identified as a brain-penetrant, orally active suicide inhibitor of the mitochondrial enzyme proline dehydrogenase (PRODH).[5][6][7]

The PRODH-Glutamate Pathway

PRODH is a key enzyme in proline catabolism, catalyzing the oxidation of proline to Δ1-pyrroline-5-carboxylate (P5C). P5C is then further metabolized to glutamate, a major excitatory neurotransmitter in the central nervous system.[8][9][10] Thus, PRODH plays a crucial role in maintaining the balance of proline and glutamate pools in the brain.

Suicide Inhibition and Mitohormesis

N-propargylglycine acts as a suicide inhibitor of PRODH by covalently modifying the enzyme-bound FAD cofactor and an active site lysine residue.[7] This irreversible inhibition leads to the structural distortion and subsequent degradation of the PRODH protein.[5][7]

The inhibition of PRODH and the resulting mild mitochondrial stress trigger a protective cellular response known as mitohormesis .[5][11][12] This involves the activation of the mitochondrial unfolded protein response (UPRmt) , a signaling pathway that communicates mitochondrial stress to the nucleus.[6][11][13][14][15] The UPRmt, in turn, upregulates the expression of mitochondrial chaperones (e.g., HSP-60) and proteases (e.g., YME1L1), which help to restore mitochondrial protein homeostasis (proteostasis) and enhance cellular resilience against further stress.[5][6][7]

This induction of mitohormesis is a promising therapeutic strategy for neurodegenerative disorders, which are often characterized by mitochondrial dysfunction and proteotoxicity.[5][11][16]

Experimental Workflow: Competitive ABPP for Target Identification in Brain Tissue

Competitive ABPP is a powerful application of this technology for identifying the targets of small molecule inhibitors and assessing their selectivity.[17][18]

Step-by-Step Methodology

• Brain Tissue Homogenization:

  • Excise brain tissue from the model organism and immediately place it in an ice-cold homogenization buffer (e.g., 320 mM sucrose, 4 mM HEPES, pH 7.3).[19][20]

  • Homogenize the tissue using a Dounce or Potter-Elvehjem homogenizer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris. The resulting supernatant is the brain lysate.

  • Determine the protein concentration of the lysate using a standard assay like the BCA assay.

• Competitive Inhibition:

  • Aliquot the brain lysate into separate tubes.

  • To the experimental tubes, add the small molecule inhibitor of interest at varying concentrations. To the control tube, add the vehicle (e.g., DMSO).

  • Incubate the lysates for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to its targets.

• Probe Labeling:

  • Add the alkyne-containing activity-based probe (synthesized from Boc-alpha-methyl-L-propargylglycine) to all tubes at a fixed concentration.

  • Incubate for a further 30-60 minutes to allow the probe to label the active enzymes that are not blocked by the inhibitor.

• Click Chemistry Reaction:

  • To each lysate, add the click chemistry reaction cocktail, which includes an azide-functionalized biotin tag, a copper(I) source (e.g., CuSO₄ with a reducing agent like sodium ascorbate), and a copper-chelating ligand (e.g., THPTA).

  • Incubate for 1 hour at room temperature to allow the biotin tag to be "clicked" onto the probe-labeled proteins.

• Enrichment of Biotinylated Proteins:

  • Add streptavidin-conjugated beads to each lysate and incubate to capture the biotinylated proteins.

  • Wash the beads extensively with a series of stringent buffers (e.g., containing SDS and urea) to remove non-specifically bound proteins.

• On-Bead Digestion:

  • Resuspend the washed beads in a digestion buffer (e.g., ammonium bicarbonate).

  • Reduce the disulfide bonds with DTT and alkylate the resulting thiols with iodoacetamide.

  • Add trypsin to the bead slurry and incubate overnight at 37°C to digest the captured proteins into peptides.

• Mass Spectrometry Analysis:

  • Collect the supernatant containing the tryptic peptides.

  • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation and Analysis

Quantitative Data Summary

The output from the mass spectrometer is a large dataset of peptide spectra. This data is processed using specialized software to identify the proteins and quantify their relative abundance in each sample.

Treatment Group	Target Protein Spectral Counts	Off-Target Protein A Spectral Counts
Vehicle Control	100 ± 8	95 ± 10
Inhibitor (Low Conc.)	52 ± 6	92 ± 9
Inhibitor (High Conc.)	11 ± 3	89 ± 11

Table 1: Representative quantitative data from a competitive ABPP experiment. Spectral counts are a semi-quantitative measure of protein abundance. A significant reduction in spectral counts for the target protein in the inhibitor-treated groups indicates successful target engagement.

Mass Spectrometry Data Analysis Workflow

A typical data analysis workflow for competitive ABPP using a software platform like MaxQuant involves the following steps:[21][22][23][24]

• Raw Data Conversion and Peak Picking: The raw data from the mass spectrometer is converted into a format that can be processed by the search engine. The software identifies and extracts peptide features from the raw spectra.

• Database Searching: The experimental tandem mass spectra are searched against a protein sequence database (e.g., UniProt) to identify the corresponding peptide sequences. The Andromeda search engine, integrated into MaxQuant, is commonly used for this purpose.[23]

• Peptide and Protein Identification: The software assigns confidence scores to the peptide-spectrum matches (PSMs) and uses these to infer the identity of the proteins present in the sample. A false discovery rate (FDR) of 1% is typically applied to ensure high-confidence identifications.

• Protein Quantification: For label-free quantification, MaxQuant uses the "MaxLFQ" algorithm, which compares the intensities of the peptide features across different runs to determine the relative abundance of each protein.

• Statistical Analysis: The quantified protein abundances are then statistically analyzed to identify proteins that show a significant decrease in abundance in the inhibitor-treated samples compared to the vehicle control. This indicates that the inhibitor has successfully competed with the activity-based probe for binding to these proteins, identifying them as targets.

Visualizations

Experimental Workflow Diagram

Caption: Competitive Activity-Based Protein Profiling (ABPP) Workflow.

Signaling Pathway Diagram

Caption: PRODH Inhibition and Neuroprotective Signaling Pathway.

Conclusion: Enabling a Deeper Understanding of Neurological Function and Disease

Boc-alpha-methyl-L-propargylglycine stands as a testament to the power of chemical biology in advancing neuroscience research. Its utility as a precursor for sophisticated activity-based probes enables the functional interrogation of enzymes in their native environment, a critical step in understanding the complex molecular underpinnings of neuronal function and dysfunction. The insights gained from targeting proline dehydrogenase with related propargylglycine derivatives have unveiled a promising neuroprotective strategy centered on the induction of mitohormesis. As researchers continue to develop and apply novel chemical tools derived from this versatile scaffold, we can anticipate further breakthroughs in the identification of therapeutic targets and the development of next-generation treatments for a range of debilitating neurological disorders.

References

• Laughlin, S. T., & Baskin, J. M. (2009). Clickable Probes for Pathogen Proteasomes: Synthesis and Applications. ACS Chemical Biology, 4(12), 1091-1096.
• Mitochondrial dysfunction precedes and promotes disease neuropathology long before symptom onset in neurodegenerative disorders. (2026, January 13). Neurology.
• Scott, G. K., et al. (2021). N-Propargylglycine: a unique suicide inhibitor of proline dehydrogenase with anticancer activity and brain-enhancing mitohormesis properties. Amino Acids, 53(12), 1927-1939.
• van der Stelt, M., & van den Berg, R. J. (2018). Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases. Frontiers in Chemistry, 6, 345.
• Yao, Y., & Han, W. (2022). Proline Metabolism in Neurological and Psychiatric Disorders. Molecules and Cells, 45(11), 781-788.
• Benz, C. C., & Ellerby, L. M. (2021). N-Propargylglycine: a unique suicide inhibitor of proline dehydrogenase with anticancer activity and brain-enhancing mitohormesis properties. Amino Acids, 53(12), 1927-1939.
• MedChemExpress. (n.d.). N-Propargylglycine. MedChemExpress.
• Mitochondrial dysfunction is a key pathogenic component of neurodegenerative disorders. (2022, July 6).
• Maxwell, M. M., & Phang, J. M. (2012).
• Yoshida, M., et al. (2025, December 18). Accelerating next-generation drug discovery with click-based construction of PROTACs. Tokyo Medical and Dental University.
• Teramayi, F. (2022). Evaluating the Brain-enhancing Mitohormesis of N-Propargylglycine, a Suicide Inhibitor of Proline Dehydrogenase, to Offset the Proteotoxic Mechanisms Underlying Neurodegeneration in Huntington's Disease And Evaluating the Phenotype of a Mutant Pdia3 Knock-in Mouse Line as a Novel Genetic Model of Neurological Disorders [Master's thesis, Dominican University of California]. Dominican Scholar.
• Cappelletti, P., et al. (2018). Proline oxidase controls proline, glutamate, and glutamine cellular concentrations in a U87 glioblastoma cell line. PLoS One, 13(4), e0196280.
• Ellerby, L. M., et al. (2023). Therapeutic targeting of HYPDH/PRODH2 with N-propargylglycine offers a Hyperoxaluria treatment opportunity. JCI Insight, 8(15), e169905.
• The role of proline in brain function. (2022, February 2).
• Verhelst, S. H. L. (2017). Synthesis and Application of Activity-Based Probes for Proteases. Methods in Molecular Biology, 1491, 115-131.
• Llinas, L. J., & Arkin, M. R. (2024, August 1).
• Proline dehydrogenase. (n.d.). In Wikipedia. Retrieved March 30, 2026.
• Yi, H. S., Chang, J. Y., & Shong, M. (2018). The mitochondrial unfolded protein response and mitohormesis: a perspective on metabolic diseases. Journal of Molecular Endocrinology, 61(3), R91-R105.
• The mitochondrial unfolded protein response and mitohormesis: A perspective on metabolic diseases. (2018, August 1).
• Activation of the Mitochondrial Unfolded Protein Response: A New Therapeutic Target?. (2022, July 6).
• MaxQuant Software: Comprehensive Guide for Mass Spectrometry Data Analysis. (n.d.).
• Protocol for Preparation of Brain Lysate, P2, LP1 and LP2 Fractions. (n.d.). Synaptic Systems.
• Lanning, N. J., & Wolan, D. W. (2023).
• Wiatrak, B., et al. (2022). Study on Tissue Homogenization Buffer Composition for Brain Mass Spectrometry-Based Proteomics. International Journal of Molecular Sciences, 23(19), 11756.
• Tutorial for protein identification and quantification with MaxQuant software platform. (n.d.).
• Introduction to MaxQuant. (n.d.). EMBL-EBI.
• Proteomics / Label-free data analysis using MaxQuant / Hands-on. (2020, April 29). Galaxy Training!.
• Nomura, D. K., et al. (2017). Activity-based protein profiling for mapping and pharmacologically interrogating proteome-wide ligandable hotspots. Current Opinion in Biotechnology, 43, 25-33.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases [frontiersin.org]
• 3. Synthesis and Application of Activity-Based Probes for Proteases | Springer Nature Experiments [experiments.springernature.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N-Propargylglycine: a unique suicide inhibitor of proline dehydrogenase with anticancer activity and brain-enhancing mitohormesis properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Proline oxidase controls proline, glutamate, and glutamine cellular concentrations in a U87 glioblastoma cell line | PLOS One [journals.plos.org]
• 11. neurology.org [neurology.org]
• 12. What Are the Roles of Mitochondrial Stress Responses and Mitohormesis in Neurodegenerative Disorders? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. "Evaluating the Brain-enhancing Mitohormesis of N-Propargylglycine, a S" by Fadzai Teramayi [scholar.dominican.edu]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. nomuraresearchgroup.com [nomuraresearchgroup.com]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. Study on Tissue Homogenization Buffer Composition for Brain Mass Spectrometry-Based Proteomics [mdpi.com]
• 21. MaxQuant Software: Comprehensive Guide for Mass Spectrometry Data Analysis - MetwareBio [metwarebio.com]
• 22. lnbio.cnpem.br [lnbio.cnpem.br]
• 23. Introduction to MaxQuant | Proteomics bioinformatics [ebi.ac.uk]
• 24. Hands-on: Label-free data analysis using MaxQuant / Label-free data analysis using MaxQuant / Proteomics [training.galaxyproject.org]

An In-Depth Technical Guide to Boc-α-methyl-L-propargylglycine for Peptide-Based Therapeutics

Introduction: Engineering Peptides Beyond Nature's Canon

The landscape of peptide therapeutics is undergoing a significant transformation, driven by the integration of non-canonical amino acids (ncAAs) that bestow novel functionalities and overcome the inherent limitations of natural peptides, such as poor metabolic stability.[1][2] Boc-α-methyl-L-propargylglycine is a non-proteinogenic building block at the forefront of this evolution.[1][3] It is a synthetically designed amino acid derivative that provides a unique combination of structural and chemical features: a tert-butyloxycarbonyl (Boc) protecting group for strategic synthesis, a bioorthogonal terminal alkyne handle for precise chemical modification, and an α-methyl group to enhance proteolytic resistance.[3][4]

This guide provides an in-depth technical overview for researchers, chemists, and drug development professionals on the core principles and practical applications of Boc-α-methyl-L-propargylglycine. We will explore its unique properties, detail its incorporation into peptide scaffolds using solid-phase synthesis, and provide actionable protocols for its application in developing next-generation peptide therapeutics through bioorthogonal "click" chemistry.

Core Molecular Attributes: A Triad of Functionality

The utility of Boc-α-methyl-L-propargylglycine stems from the interplay of its three key structural components. Understanding the role of each is critical to leveraging its full potential in peptide design.

• The Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is a temporary protecting group for the α-amino function, foundational to the Boc/Bzl strategy of solid-phase peptide synthesis (SPPS).[5][6] Its primary advantage lies in its acid-lability; it is efficiently removed by moderate acids like trifluoroacetic acid (TFA), while side-chain protecting groups remain intact until a final, harsh acid cleavage step (e.g., with HF).[5][7] This strategy is particularly advantageous for synthesizing complex or hydrophobic peptides where Fmoc chemistry may be challenging.[7]

• The α-Methyl Group: The introduction of a methyl group at the α-carbon of the amino acid backbone provides significant steric hindrance. This modification serves a dual purpose. First, it conformationally constrains the peptide backbone, which can help lock the peptide into a bioactive conformation. Second, and more critically, it confers enhanced stability against enzymatic degradation by proteases, which often cannot accommodate the bulky α,α-disubstituted structure, thereby extending the in-vivo half-life of the peptide therapeutic.[4][8]

• The Propargyl Side Chain (Terminal Alkyne): The defining feature is the terminal alkyne moiety (-C≡CH) on the side chain.[1] This functional group is a versatile chemical handle that is largely inert to biological conditions but highly reactive in specific, controlled chemical reactions known as "click chemistry".[1][9] This bioorthogonality allows for the precise, site-specific conjugation of the peptide to other molecules—such as fluorescent dyes, drug payloads, or polymers—without affecting other functional groups in the peptide.[1][10]

Table 1: Physicochemical Properties of Boc-α-methyl-L-propargylglycine

Property	Value	Source
Synonyms	Boc-α-Me-L-Pra-OH, Boc-(S)-2-amino-2-methyl-4-pentynoic acid	[3]
Molecular Formula	C₁₁H₁₇NO₄	[3]
Molecular Weight	227.26 g/mol	[3]
CAS Number	1292840-57-3	[11]

| Primary Application | Building block for peptide synthesis and bioconjugation |[3][12] |

Caption: Molecular structure of Boc-α-methyl-L-propargylglycine.

Incorporation into Peptides via Boc Solid-Phase Peptide Synthesis (SPPS)

The incorporation of Boc-α-methyl-L-propargylglycine into a growing peptide chain follows the established principles of Boc-SPPS.[13] This method involves the stepwise addition of amino acids to a peptide chain anchored to an insoluble resin support.[5][]

The Boc-SPPS Workflow

The process is cyclical, with each cycle extending the peptide by one amino acid. The choice of Boc chemistry is deliberate; the strong acidic conditions used for deprotection can improve the synthesis of certain sequences prone to aggregation.

Caption: Workflow for Boc-SPPS incorporating the unnatural amino acid.

Experimental Protocol: Manual Boc-SPPS Incorporation

This protocol outlines the manual incorporation of Boc-α-methyl-L-propargylglycine into a peptide sequence on a chloromethylated polystyrene (Merrifield) resin.

Materials:

• Merrifield resin pre-loaded with the C-terminal amino acid.

• Boc-α-methyl-L-propargylglycine.

• Other required Boc-protected amino acids.

• Deprotection solution: 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM), with 0.5% dithiothreitol (DTE) if Cys, Met, or Trp are present.[13]

• Neutralization solution: 5-10% N,N-Diisopropylethylamine (DIEA) in DCM.

• Coupling reagents: N,N'-Diisopropylcarbodiimide (DIC) and 1-Hydroxybenzotriazole (HOBt), or HATU/HBTU.

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Isopropanol (IPA).

• Solid-phase synthesis vessel with a frit and stopcock.

Methodology:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes in the synthesis vessel.

• Boc Deprotection:

  • Drain the DCM. Add the deprotection solution (50% TFA/DCM) and agitate for 2 minutes (pre-wash).[13]

  • Drain and add fresh deprotection solution. Agitate for 20-30 minutes. The resin may turn a different color.

  • Drain the solution. Wash the resin thoroughly with DCM (3x), IPA (1x), and DCM (3x) to remove all traces of TFA.[13]

• Neutralization:

  • Add the neutralization solution (DIEA in DCM) and agitate for 5-10 minutes.[6]

  • Drain and repeat the neutralization step.

  • Wash the resin with DCM (5x) to remove excess DIEA. Perform a Kaiser test to confirm the presence of a free primary amine (should be blue).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the Boc-α-methyl-L-propargylglycine (3 equivalents relative to resin loading) with the coupling reagents (e.g., DIC and HOBt) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the drained, neutralized resin.

  • Agitate the reaction mixture for 1-2 hours. The reaction time may need to be extended for this sterically hindered amino acid.

• Post-Coupling Wash:

  • Drain the coupling solution.

  • Wash the resin thoroughly with DMF (3x) and DCM (3x).

  • Perform a Kaiser test to confirm the completion of the coupling reaction (should be negative/colorless). If positive, recoupling may be necessary.

• Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid in the sequence.

• Final Cleavage: Once the sequence is complete, the peptide is cleaved from the resin and side-chain protecting groups are removed, typically using a strong acid like anhydrous hydrogen fluoride (HF) with appropriate scavengers.[7][13]

Bioorthogonal Conjugation: The Power of "Click" Chemistry

Once the alkyne-containing peptide is synthesized and purified, the terminal alkyne serves as a handle for highly specific covalent modification.[1] This is most commonly achieved via the Huisgen 1,3-dipolar cycloaddition between the alkyne and an azide-functionalized molecule, a reaction popularly known as "click chemistry".[9][15] This reaction is rapid, high-yielding, and bioorthogonal, meaning it does not interfere with native biological functional groups.[1][9]

Two primary versions of this reaction are used in peptide therapeutics:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The gold standard, this reaction uses a copper(I) catalyst to rapidly and regioselectively form a stable 1,4-disubstituted triazole linkage.[9][16] It is exceptionally efficient for in vitro and ex vivo applications.[17]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): Developed to circumvent the cellular toxicity associated with copper catalysts, SPAAC uses a strained cyclooctyne (e.g., DBCO, BCN) instead of a terminal alkyne.[9][18][] The release of ring strain drives the reaction forward without the need for a metal catalyst, making it ideal for applications in living systems.[18][20]

Table 2: Comparison of CuAAC and SPAAC for Peptide Conjugation

Feature	Copper-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)
Catalyst	Copper(I) source (e.g., CuSO₄/ascorbate)[9]	None (metal-free)[18][]
Alkyne Reactant	Terminal alkyne (e.g., from propargylglycine)	Strained cyclooctyne (e.g., DBCO, BCN)[18]
Azide Reactant	Any organic azide	Any organic azide
Reaction Speed	Very Fast (minutes to hours)	Moderate to Fast (depends on cyclooctyne)[18]
Biocompatibility	Limited in living systems due to copper toxicity[9][21]	Excellent, widely used for in vivo labeling[18]

| Typical Use Case | In vitro conjugation, material science, peptide stapling | Live-cell imaging, in vivo bioconjugation[] |

Caption: Comparison of CuAAC and SPAAC bioorthogonal reaction pathways.

Protocol 3.1: On-Resin CuAAC for Peptide Modification

This protocol describes the conjugation of an azide-containing molecule to the peptide while it is still attached to the SPPS resin.

Materials:

• Peptide-resin containing the α-methyl-L-propargylglycine residue.

• Azide-functionalized molecule (e.g., Azido-PEG, Azide-fluorophore), 5-10 equivalents.

• Copper(II) sulfate (CuSO₄), 1 equivalent.

• Sodium ascorbate, 5 equivalents.

• Solvent: DMF/Water mixture (e.g., 4:1 v/v).

Methodology:

• Swell the peptide-resin in the DMF/Water solvent for 30 minutes.

• In a separate vial, dissolve the azide-functionalized molecule in the solvent.

• Add the azide solution to the resin.

• Add the sodium ascorbate to the resin slurry and agitate briefly.

• Add the CuSO₄ to the resin slurry. The reaction mixture will often change color.

• Agitate the reaction at room temperature for 6-12 hours. Monitor reaction completion by cleaving a small sample and analyzing via LC-MS.

• Once complete, drain the reaction solution and wash the resin extensively with DMF, water, and DCM to remove copper and excess reagents.

• The modified peptide can now be cleaved from the resin as per the final cleavage protocol.

Key Applications in Therapeutic Peptide Development

The ability to precisely install an alkyne handle opens up a vast array of strategies to enhance the therapeutic properties of peptides.[1][22]

• Peptide Stapling and Macrocyclization: By incorporating Boc-α-methyl-L-propargylglycine and an azide-containing amino acid (e.g., azidolysine) at specific positions (e.g., i and i+4 or i and i+7), an intramolecular CuAAC reaction can be performed to create a covalent triazole "staple". This macrocyclization restricts the peptide's conformation, often stabilizing a helical structure, which can lead to increased target affinity, enhanced cell permeability, and improved stability.[15]

• Half-Life Extension (PEGylation): The short in-vivo half-life of many peptides is a major therapeutic hurdle. By "clicking" a large, hydrophilic polymer like polyethylene glycol (PEG) onto the peptide via the alkyne handle, a much larger hydrodynamic radius is created. This PEGylated conjugate is less susceptible to renal clearance and proteolytic degradation, dramatically extending its circulation time.

• Antibody-Drug Conjugates (ADCs) and Peptide-Drug Conjugates (PDCs): The alkyne handle allows for the covalent attachment of potent small-molecule cytotoxic drugs. This strategy enables targeted delivery of the drug to specific tissues or cells recognized by the peptide, minimizing off-target toxicity and improving the therapeutic index.

• Metabolic Labeling and Imaging: While Boc-α-methyl-L-propargylglycine is used for chemical synthesis, related analogs like homopropargylglycine (HPG) can be used for metabolic labeling.[23][24] Cells fed HPG incorporate it into newly synthesized proteins in place of methionine.[24] These alkyne-tagged proteins can then be visualized by clicking a fluorescent azide, providing a powerful tool to study protein synthesis dynamics in real-time.[10][25]

Conclusion and Future Outlook

Boc-α-methyl-L-propargylglycine represents a powerful convergence of synthetic chemistry and peptide engineering. Its unique combination of a stable, sterically-hindered backbone and a bioorthogonal chemical handle provides an elegant solution to many of the challenges facing peptide drug development. The ability to perform precise, high-efficiency modifications via click chemistry allows for the rational design of therapeutics with enhanced stability, prolonged half-life, and novel functionalities such as targeted drug delivery and in-vivo imaging. As the demand for more sophisticated and effective biologics grows, the strategic incorporation of versatile building blocks like Boc-α-methyl-L-propargylglycine will continue to be an indispensable tool in the arsenal of the modern peptide scientist, paving the way for the next generation of peptide-based therapeutics.

References

• LifeTein Peptide Blog. (2025, December 11). Unusual Amino Acids: Propargylglycine (Pra). [Link]

• Li, J., et al. (n.d.). Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System. PMC. [Link]

• GenScript. (n.d.). Click Chemistry in Peptide Synthesis | CuAAC & SPAAC. [Link]

• Creative Biolabs. (n.d.). Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). [Link]

• Dougherty, D. A. (n.d.). A Biosynthetic Approach for the Incorporation of Unnatural Amino Acids into Proteins. [Link]

• Ngo, J. T., et al. (2012, May 23). Two-strain, cell-selective protein labeling in mixed bacterial cultures. PubMed. [Link]

• Gale, F., et al. (2018). Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)-Mediated Macrocyclization of Peptides: Impact on Conformation and Biological Activity. PubMed. [Link]

• Uprety, R., et al. (n.d.). THRONCAT: metabolic labeling of newly synthesized proteins using a bioorthogonal threonine analog. PMC. [Link]

• Nicolas, J., et al. (n.d.). Pushing the limits of copper mediated azide–alkyne cycloaddition (CuAAC) to conjugate polymeric chains to cyclic peptides. Polymer Chemistry (RSC Publishing). [Link]

• Li, Z., et al. (2011, October 13). Preparation of 18F-labeled peptides using the copper(I)-catalyzed azide-alkyne 1,3-dipolar cycloaddition. PubMed. [Link]

• Wu, H., et al. (2017, June 21). Selection of Natural Peptide Ligands for Copper-Catalyzed Azide-Alkyne Cycloaddition Catalysis. PubMed. [Link]

• Bock, V. D., et al. (2007, October 23). Click Chemistry as a Macrocyclization Tool in the Solid-Phase Synthesis of Small Cyclic Peptides. Organic Letters - ACS Publications. [Link]

• Apostolopoulos, V., et al. (2025, July 23). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Chemical Reviews. [Link]

• Mbua, N. E., et al. (n.d.). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. PMC. [Link]

• van der Vlist, J., et al. (2010, February 25). Strain-Promoted Alkyne Azide Cycloaddition for the Functionalization of Poly(amide)-Based Dendrons and Dendrimers. Journal of the American Chemical Society. [Link]

• D’Costa, Z. J., et al. (n.d.). Reprogramming natural proteins using unnatural amino acids. PMC. [Link]

• HETEROCYCLES. (2012, August 2). quantitative analysis of Cu(I) concentration in cLICK chemistry —biotinylation at side chain of propargylglycine using click. [Link]

• Jena Bioscience. (n.d.). Amino Acid-based Fluorescent & Biotin Protein Labeling. [Link]

• Lau, Y. H., et al. (n.d.). Peptide Conjugation via CuAAC 'Click' Chemistry. PMC - NIH. [Link]

• D'Souza, C., et al. (n.d.). Click-Based Libraries of SFTI-1 Peptides: New Methods Using Reversed-Phase Silica. [Link]

• Apostolopoulos, V., et al. (n.d.). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. PMC. [Link]

• Google Patents. (n.d.). US8383770B2 - Boc and Fmoc solid phase peptide synthesis.

• He, W., et al. (n.d.). Click Chemistry in Peptide-Based Drug Design. PMC. [Link]

• Gao, X., et al. (2019, May 29). Advances and Challenges in Cell-Free Incorporation of Unnatural Amino Acids Into Proteins. Frontiers. [Link]

• Anaspec. (n.d.). Boc-L-propargylglycine•DCHA - 1 g. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Luks, V., & D'Hondt, M. (n.d.). Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. [Link]

• Anderson, J. C., et al. (n.d.). Chemical Reporter for Visualizing Metabolic Cross-Talk between Carbohydrate Metabolism and Protein Modification. PMC. [Link]

• Aurelio, L., et al. (2017, July 19). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. [Link]

• Anaspec. (n.d.). Boc-L-propargylglycine. [Link]

• Wang, D., et al. (n.d.). Academic Connections. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Wang, Y., et al. (n.d.). Methodology of stable peptide based on propargylated sulfonium. PMC. [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemimpex.com [chemimpex.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. jpt.com [jpt.com]
• 10. Two-strain, cell-selective protein labeling in mixed bacterial cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Boc-α-methyl-L-Propargylglycine | 1292840-57-3 [chemicalbook.com]
• 12. chemimpex.com [chemimpex.com]
• 13. chempep.com [chempep.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)-Mediated Macrocyclization of Peptides: Impact on Conformation and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. cpcscientific.com [cpcscientific.com]
• 18. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. Selection of Natural Peptide Ligands for Copper-Catalyzed Azide-Alkyne Cycloaddition Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. nbinno.com [nbinno.com]
• 23. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 24. Amino Acid-based Fluorescent & Biotin Protein Labeling - Jena Bioscience [jenabioscience.com]
• 25. Metabolic Labeling Techniques - Creative Proteomics [creative-proteomics.com]

Engineering the Peptidome: A Technical Guide to Unnatural Amino Acid Incorporation in Solid-Phase Synthesis

Executive Summary

The transition from traditional biologics to highly engineered peptide therapeutics has been fundamentally driven by the incorporation of unnatural amino acids (UAAs)[]. While the 20 canonical amino acids provide a foundational biochemical alphabet, they are inherently limited by rapid proteolytic degradation and conformational flexibility. By integrating non-canonical building blocks—such as D-enantiomers, β -amino acids, α,α -disubstituted derivatives, and olefinic residues—drug development professionals can rationally engineer peptides with enhanced metabolic stability, precise receptor selectivity, and stabilized secondary structures[2].

As a Senior Application Scientist, I have designed this guide to move beyond theoretical overviews. Here, we will dissect the mechanistic causality behind UAA incorporation, address the kinetic bottlenecks of Solid-Phase Peptide Synthesis (SPPS), and provide self-validating protocols for advanced applications like hydrocarbon peptide stapling.

Mechanistic Rationale for UAA Incorporation

The decision to incorporate a UAA into a peptide sequence is rarely arbitrary; it is a calculated structural intervention based on two primary mechanistic pillars:

• Evasion of Proteolytic Recognition: Proteases are highly stereospecific enzymes that rely on precise spatial alignment of the peptide backbone within their catalytic clefts. The substitution of an L-amino acid with its D-enantiomer, or the introduction of an N-methylated backbone, sterically clashes with the protease active site, effectively disrupting the enzyme-substrate transition state and exponentially increasing the peptide's plasma half-life[2].

• Conformational Constraint and Pre-organization: Linear peptides suffer from high entropic penalties upon receptor binding. Incorporating α,α -disubstituted amino acids, such as α -aminoisobutyric acid (Aib), restricts the Ramachandran dihedral angles ( ϕ , ψ ) of the backbone. This steric restriction forces the peptide into pre-organized α -helical or 310​ -helical conformations, which drastically reduces the entropic cost of target engagement and enhances binding affinity[].

Strategic Considerations in SPPS with UAAs

The fundamental workflow of SPPS remains the same when using UAAs; however, the unique structural topologies of these molecules introduce severe kinetic bottlenecks[3].

The Challenge of Steric Hindrance

When coupling bulky or α,α -disubstituted UAAs, steric hindrance physically shields both the nucleophilic amine of the resin-bound peptide and the electrophilic carbonyl of the incoming amino acid[3]. Standard carbodiimide chemistry (e.g., DIC/HOBt) often fails here because the formation of the reactive O-acylisourea intermediate is too slow. This kinetic delay allows competing side reactions, such as oxazolone formation (leading to epimerization) or premature chain termination, to dominate the reaction pathway.

Furthermore, when synthesizing cyclic peptides, the cyclization kinetics are heavily influenced by the stereochemistry of the C-terminal residue. The strategic placement of D-amino acids can significantly reduce steric clashes during macrocyclization, improving overall yields[4].

Caption: Workflow for selecting SPPS coupling conditions based on UAA steric hindrance.

Quantitative Optimization of Coupling Reagents

To overcome the activation barrier of hindered UAAs, we must shift the kinetic equilibrium by utilizing highly reactive uronium/aminium salts.

Table 1: Comparative Efficacy of Coupling Reagents for Hindered UAAs (e.g., Aib-Aib Coupling)

Coupling Reagent System	Additive	Base	Reaction Time	Avg. Efficiency	Epimerization Risk	Mechanistic Causality
DIC	OxymaPure	None	60 min	~75-80%	Very Low	Forms stable active ester; slow kinetics fail to overcome severe steric clash.
HATU	HOAt	DIEA	45 min	>95%	Moderate	Highly reactive 7-azabenzotriazole ester accelerates aminolysis over side reactions.
COMU	OxymaPure	DIEA	30 min	>98%	Low	Morpholino group enhances solubility; extreme reactivity drives the reaction to completion.

Protocol 1: Incorporation of a Sterically Hindered UAA (Aib)

This protocol outlines the methodology for coupling α -aminoisobutyric acid (Aib) onto a growing peptide chain, utilizing a self-validating framework to ensure sequence integrity[3].

Step 1: Resin Preparation & Swelling

• Action: Swell 0.1 mmol of Rink Amide resin in N,N-dimethylformamide (DMF) for 30 minutes.

• Causality: Proper swelling expands the polystyrene matrix, exposing the maximum number of reactive sites to the liquid phase, which is critical when dealing with bulky incoming reagents.

Step 2: Fmoc Deprotection

• Action: Treat the resin with 20% piperidine in DMF for 2 × 5 minutes. Wash thoroughly with DMF (5 × 1 min).

• Causality: Piperidine acts as a base to abstract the acidic proton of the Fmoc group, initiating a β -elimination mechanism to yield the free primary amine.

Step 3: Aggressive Coupling Reaction

• Action: Pre-activate 0.4 mmol (4 eq) of Fmoc-Aib-OH with 0.38 mmol (3.8 eq) of HATU and 0.8 mmol (8 eq) of N,N-Diisopropylethylamine (DIEA) in DMF for 2 minutes. Add the mixture to the resin and agitate for 60 minutes at room temperature (or 15 mins at 75°C via microwave).

• Causality: We use a slight deficit of HATU relative to the amino acid to prevent the premature capping of the resin-bound amine by unreacted uronium species (guanidinylation). The highly electrophilic O-(7-azabenzotriazol-1-yl) active ester forces the reaction forward despite the gem-dimethyl steric shield of Aib.

Step 4: Self-Validation (Kaiser Test)

• Action: Withdraw a few resin beads, wash with ethanol, and apply the Kaiser (ninhydrin) test reagents. Heat at 100°C for 3 minutes.

• System Validation: This is a mandatory checkpoint. A yellow bead/solution indicates complete coupling (absence of free primary amines). If the beads turn blue, the coupling has failed or is incomplete. Causality dictates that a blue result triggers an immediate double-coupling cycle using a different chemistry (e.g., COMU) before proceeding, preventing irreversible deletion sequences.

Advanced Application: Hydrocarbon Stapled Peptides

One of the most transformative applications of UAAs is the generation of "stapled peptides." This technique involves the incorporation of two unnatural α -methyl, α -alkenyl amino acids (e.g., S5​ and R8​ ) into a peptide sequence, typically spaced one or two helical turns apart ( i,i+3 or i,i+4 or i,i+7 )[5].

Following SPPS, a Ruthenium-catalyzed Ring-Closing Metathesis (RCM) is performed on-resin. This forms a macroscopic hydrocarbon cross-link (a "staple") that locks the peptide into an α -helical conformation, drastically improving its resistance to proteolytic digestion and enhancing cellular permeability for targeting intracellular protein-protein interactions (PPIs)[5][6].

Caption: On-resin Ring-Closing Metathesis (RCM) pathway for hydrocarbon peptide stapling.

Protocol 2: On-Resin Ring-Closing Metathesis (RCM)

Step 1: Resin Preparation

• Action: Following the successful incorporation of the olefinic UAAs and completion of the sequence (leaving the N-terminal Fmoc intact to prevent side reactions), wash the resin extensively with anhydrous 1,2-dichloroethane (DCE).

• Causality: Traces of DMF or moisture will coordinate with and poison the Ruthenium catalyst. DCE provides an optimal dielectric environment for the metathesis reaction.

Step 2: Catalyst Addition

• Action: Purge the reaction vessel with dry Nitrogen gas. Dissolve 10 mol% of Grubbs First Generation Catalyst (or Grubbs-Hoveyda) in anhydrous DCE to create a 10 mM solution. Add to the resin and agitate gently for 2 hours at room temperature under N2.

• Causality: The Ruthenium alkylidene complex initiates the metathesis by forming a metallacyclobutane intermediate with the terminal olefins. The reaction is thermodynamically driven by the release of volatile ethylene gas.

Step 3: Iterative Metathesis

• Action: Drain the catalyst solution, wash briefly with DCE, and repeat Step 2 with a fresh batch of catalyst for another 2 hours.

• Causality: RCM on a solid support is sterically restricted. A double-treatment ensures that sequences buried deep within the resin pores achieve complete cyclization.

Step 4: Self-Validation (Micro-Cleavage & LC-MS)

• Action: Withdraw 2 mg of the resin. Wash with Dichloromethane (DCM) and dry. Treat with 95% Trifluoroacetic acid (TFA), 2.5% TIPS, and 2.5% water for 30 minutes. Evaporate the TFA, dissolve in Acetonitrile/Water, and analyze via LC-MS.

• System Validation: Successful stapling is unequivocally validated by observing a mass shift of exactly -28.05 Da compared to the theoretical mass of the linear precursor. This mass loss corresponds to the ejection of one molecule of ethylene gas ( C2​H4​ ) during the ring closure. If the linear mass persists, the RCM conditions must be optimized (e.g., switching to a Second Generation Grubbs catalyst or applying mild heat).

Conclusion

The integration of unnatural amino acids into peptide synthesis elevates the discipline from basic biochemistry to rational molecular engineering. By understanding the kinetic and thermodynamic causalities of steric hindrance, and by deploying self-validating synthetic protocols, researchers can reliably synthesize highly complex, metabolically stable peptidomimetics and stapled architectures ready for clinical translation.

References

1.2 Title : Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives Source : ASM Journals URL :

1.3 Title : Solid-Phase Synthesis of Peptides Containing Unnatural Amino Acids: Application Notes and Protocols Source : Benchchem URL :

1.4 Title : Stapled peptides: targeting protein-protein interactions in drug development Source : Exploration Pub URL :

1.5 Title : Unnatural Amino Acids in Small Molecule Drug Design: Strategies and Applications Source : BOC Sciences URL :

1.6 Title : Hydrocarbon Stapled & Constrained Peptides Source : AnaSpec URL :

1.13 Title : Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications Source : MDPI URL :

Sources

• 2. journals.asm.org [journals.asm.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Stapled peptides: targeting protein-protein interactions in drug development [explorationpub.com]
• 6. Hydrocarbon Stapled & Constrained Peptides | AnaSpec [anaspec.com]

Boc-α-Methyl-L-Propargylglycine: A Comprehensive Guide to Stability, Handling, and Bioconjugation Workflows

Executive Summary

In the rapidly evolving landscape of peptide therapeutics and bioconjugation, unnatural amino acids serve as critical building blocks for enhancing drug stability and functionality. Boc-α-methyl-L-propargylglycine (CAS: 1292840-57-3) is a highly specialized, trifunctional amino acid derivative. It combines a tert-butyloxycarbonyl (Boc) protected amine, an α-methyl group for conformational restriction and proteolytic stability, and a propargyl side chain for bioorthogonal click chemistry[1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic specifications. This guide dissects the mechanistic causality behind the stability of this molecule, outlines rigorous handling protocols, and provides field-proven, self-validating methodologies for its incorporation into complex peptide sequences.

Structural Rationale & Physicochemical Stability

The architectural design of Boc-α-methyl-L-propargylglycine solves two major challenges in peptide synthesis: epimerization during coupling and in vivo proteolytic degradation .

The α-Methyl Advantage

Standard amino acids possess an α-proton that is susceptible to abstraction by organic bases (e.g., DIPEA, collidine) during the activation of the C-terminus. This abstraction leads to the formation of a planar oxazolone intermediate, resulting in racemization (a mixture of D- and L-enantiomers)[2].

By replacing the α-proton with a methyl group, Boc-α-methyl-L-propargylglycine completely abolishes the pathway for oxazolone-mediated racemization[3]. The quaternary α-carbon ensures that the stereocenter remains absolutely locked during even the most aggressive, high-temperature coupling conditions. Furthermore, the steric bulk of the α-methyl group significantly increases the enzymatic stability of the final peptide, prolonging its biological half-life by shielding the adjacent amide bonds from peptidase cleavage[2].

Functional Group Stability

• Boc Protecting Group: Highly stable to nucleophiles and basic conditions used in standard peptide synthesis, but strictly labile to strong acids (e.g., Trifluoroacetic acid, HCl).

• Propargyl Group (Alkyne): The terminal alkyne is chemically inert to standard coupling reagents, oxidizing agents, and bases. It remains stable until intentionally activated by transition metals (e.g., Copper(I) in CuAAC reactions)[4].

Quantitative Data Summary

Property	Specification / Value	Clinical/Synthetic Relevance
Chemical Name	Boc-α-methyl-L-propargylglycine	Unnatural amino acid for click chemistry
Molecular Formula	C₁₁H₁₇NO₄	-
Molecular Weight	227.26 g/mol	-
CAS Number	1292840-57-3	-
Storage Temperature	2 °C to 8 °C (or -20 °C long-term)	Prevents thermal degradation of the Boc group
Racemization Risk	Zero	α-methyl group blocks proton abstraction
Solubility	DMF, NMP, DCM, Methanol	Highly compatible with standard SPPS solvents

(Data synthesized from supplier specifications and structural analysis[1])

Mechanistic Visualization: Racemization Resistance

The following diagram illustrates the causal mechanism by which the α-methyl group prevents the loss of chiral integrity during peptide coupling.

Mechanistic pathway demonstrating how the α-methyl group prevents oxazolone-induced racemization.

Handling, Storage, and Safety Protocols

To maintain the integrity of Boc-α-methyl-L-propargylglycine, strict environmental controls must be observed.

Storage Directives

• Temperature Control: Store the lyophilized powder at 2–8 °C for routine use, or -20 °C for long-term storage (months to years)[1].

• Moisture Exclusion: The compound is hygroscopic. Store in a tightly sealed container within a desiccator containing Drierite or silica gel. Allow the container to reach room temperature before opening to prevent condensation, which can lead to premature degradation of the Boc group over time.

• Light Sensitivity: Protect from prolonged exposure to direct ultraviolet light to prevent radical formation at the alkyne moiety.

Safety & PPE

According to standard safety data sheets for propargylglycine derivatives, the compound may cause respiratory and skin sensitization[5][6].

• Ventilation: Handle fine powders exclusively within a certified chemical fume hood to avoid inhalation of dust[5].

• PPE: Nitrile gloves, safety goggles, and a standard lab coat are mandatory. If aerosolization is a risk, an N95 respirator is recommended.

• Incompatibilities: Keep away from strong oxidizing agents and strong acids (which will cleave the Boc group exothermically)[5].

Experimental Workflows & Methodologies

The incorporation of an α-methyl amino acid presents a specific kinetic challenge: steric hindrance . The bulky methyl group shields the carbonyl carbon, drastically reducing the rate of nucleophilic attack by the incoming amine. The following protocols are engineered to overcome this barrier while ensuring high-yield bioconjugation.

Protocol A: Sterically Hindered Peptide Coupling (Solution or SPPS)

Causality: Standard coupling reagents (like HBTU) are often insufficient for α-methyl amino acids. We utilize HATU combined with HOAt (or OxymaPure) to form a highly reactive, less sterically demanding active ester.

Step-by-Step Methodology:

• Preparation: Dissolve 3.0 equivalents (eq) of Boc-α-methyl-L-propargylglycine and 3.0 eq of HATU in anhydrous DMF (0.2 M concentration).

• Activation: Add 6.0 eq of N,N-Diisopropylethylamine (DIPEA) to the mixture. Stir for exactly 3 minutes at room temperature to pre-form the active ester. Note: Prolonged activation can lead to guanidinylation of the incoming amine by HATU.

• Coupling: Add the activated mixture to the resin-bound peptide (or solution-phase amine).

• Incubation: Allow the coupling reaction to proceed for 4 to 12 hours. For highly difficult sequences, apply microwave heating (75 °C for 15 minutes)[7].

• Validation: Perform a Kaiser test (or Chloranil test for secondary amines). If positive, repeat steps 1-4 (double coupling) before proceeding to the next synthesis step.

Protocol B: CuAAC "Click" Bioconjugation

Causality: Copper(I) is required to catalyze the cycloaddition between the propargyl group and an azide. However, Cu(I) is easily oxidized to Cu(II) and can generate reactive oxygen species (ROS) that degrade peptides. We use Sodium Ascorbate to continuously reduce Cu(II) to Cu(I) in situ, and THPTA as a stabilizing ligand to protect the peptide from ROS.

Step-by-Step Methodology:

• Reagent Preparation: Prepare degassed, deionized water and degassed DMSO to prevent premature copper oxidation.

• Solubilization: Dissolve the alkyne-containing peptide (1.0 eq) and the azide-functionalized target (e.g., a fluorophore or PEG chain, 1.2 eq) in a 1:1 mixture of Water:DMSO (final peptide concentration ~1 mM).

• Catalyst Complexation: In a separate vial, mix CuSO₄ (0.1 eq) with THPTA ligand (0.5 eq). Incubate for 5 minutes. This pre-complexation is critical for preventing peptide precipitation.

• Initiation: Add the Cu/THPTA complex to the peptide/azide solution. Immediately add freshly prepared Sodium Ascorbate (1.0 eq) to initiate the reaction. The solution may briefly turn slightly yellow/brown.

• Reaction: Stir at room temperature for 2–4 hours under an inert atmosphere (Nitrogen or Argon).

• Quenching & Isolation: Quench the reaction by adding EDTA (2.0 eq relative to copper) to chelate the metal. Purify the final triazole-linked conjugate via preparative RP-HPLC.

Workflow Visualization

End-to-end workflow from peptide synthesis incorporation to final CuAAC bioconjugation.

References

• QYAOBIO. Unnatural Amino Acids: Alpha-methyl amino acids. Retrieved from [Link]

• Google Patents (US20190010202A1). Apelin peptides and uses thereof (Alpha-alkyl amino acids stability).

• GenScript. Peptide Modifications and Click Chemistry. Retrieved from[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. qyaobio.com [qyaobio.com]
• 3. US20190010202A1 - Apelin peptides and uses thereof - Google Patents [patents.google.com]
• 4. chemscene.com [chemscene.com]
• 5. peptide.com [peptide.com]
• 6. fishersci.com [fishersci.com]
• 7. genscript.com [genscript.com]

Protocols & Analytical Methods

Advanced Application Note: Coupling Strategies for Boc-α-Methyl-L-Propargylglycine in Peptide Synthesis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocol

Executive Summary & Rationale

Boc-α-methyl-L-propargylglycine (Boc-α-Me-L-Pra-OH) is a highly specialized, non-proteinogenic amino acid derivative that serves as a dual-function building block in modern medicinal chemistry[1].

From a structural perspective, it offers two critical features:

• Conformational Restriction: The α,α-disubstitution (an α-methyl group replacing the standard α-proton) severely restricts the phi/psi dihedral angles of the peptide backbone. This induces strong helical propensity and imparts near-total resistance to proteolytic degradation[1].

• Bioorthogonal Handle: The terminal alkyne (propargyl group) provides a highly reactive moiety for downstream functionalization via Cu(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) or Sonogashira coupling[1].

Because it is Boc-protected, this building block is typically utilized in solution-phase synthesis, Boc-Solid Phase Peptide Synthesis (Boc-SPPS), or as the terminal capping residue in Fmoc-SPPS workflows. However, incorporating α,α-disubstituted amino acids presents severe synthetic bottlenecks due to extreme steric hindrance. This guide details the thermodynamic and kinetic causality behind selecting specific coupling conditions to ensure high-yield, epimerization-free synthesis.

Mechanistic Challenges: The Steric Penalty

The primary challenge in coupling Boc-α-Me-L-Pra-OH—or coupling onto an α-Me-L-Pra residue—is the profound steric clash generated by the quaternary α-carbon.

• Slow Aminolysis: The bulky α-methyl group creates a "reverse Thorpe-Ingold effect" during intermolecular attack, shielding the carbonyl carbon from incoming nucleophiles. Coupling times must often be extended from the standard 30 minutes to 2–12 hours.

• The Guanidinylation Trap: When coupling the next amino acid onto the deprotected, sterically hindered amine of an α-Me-L-Pra residue, standard uronium/aminium reagents (like HATU or HBTU) pose a severe risk. Because the aminolysis of the active ester is so slow, the unreacted primary amine can attack the uronium salt itself, forming a dead-end guanidino species that permanently terminates peptide chain elongation[2].

• Epimerization: While Boc-α-Me-L-Pra-OH itself cannot epimerize at the α-carbon (it lacks an α-proton), the slow coupling kinetics increase the risk of epimerization for the preceding C-terminal residue via oxazolone formation if fragment condensation is attempted[3].

Coupling Reagent Selection Matrix

To overcome these kinetic barriers, highly efficient coupling reagents must be employed. The table below synthesizes the optimal reagents based on the specific coupling vector.

Coupling Reagent	Active Ester Generated	Reactivity Level	Risk of Guanidinylation	Best Use Case in α-Me-Pra Synthesis
PyAOP	OAt (7-aza-benzotriazole)	Extremely High	None (Phosphonium)	Critical: Coupling onto the deprotected α-Me-Pra amine[2].
HATU	OAt (7-aza-benzotriazole)	Extremely High	High (if amine is slow)	Activating Boc-α-Me-L-Pra-OH to couple onto a primary amine[3].
COMU	OxymaPure	Very High	High	Safe, non-explosive alternative to HATU for activating the acid[2][4].
DIC / Oxyma	OxymaPure	High	None (Carbodiimide)	Cost-effective, scalable alternative for both activation and elongation[4][5].

Logical Workflow for Hindered Couplings

The following decision tree illustrates the autonomous logic a peptide chemist must apply when designing a synthesis involving Boc-α-Me-L-Pra-OH.

Caption: Decision matrix for selecting coupling reagents based on the role of the α-methyl amino acid to avoid dead-end guanidinylation.

Experimental Protocols

These protocols are designed as self-validating systems. The choice of base and solvent is optimized to maintain the solubility of the highly hydrophobic Boc-α-Me-L-Pra-OH while maximizing the generation of the active ester.

Protocol A: Coupling Boc-α-Me-L-Pra-OH onto a Peptide Chain (Activation of the Hindered Acid)

Use this protocol when Boc-α-Me-L-Pra-OH is being added to the N-terminus of a growing peptide.

Reagents:

• Boc-α-Me-L-Pra-OH (3.0 equivalents)

• HATU or COMU (2.9 equivalents)[3][4]

• sym-Collidine (TMP) or DIPEA (6.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

Step-by-Step Methodology:

• Resin Preparation: Ensure the resin-bound peptide (1.0 eq) is fully deprotected and washed thoroughly with DMF (3 × 1 min) and Dichloromethane (DCM) (3 × 1 min) to remove residual base[4].

• Pre-Activation (The Pre-Activation Rule): In a dry vial, dissolve Boc-α-Me-L-Pra-OH (3.0 eq) and HATU (2.9 eq) in a minimal volume of anhydrous DMF (approx. 0.1 M concentration).

• Base Addition: Add DIPEA or TMP (6.0 eq) to the vial. Causality Note: TMP is often preferred over DIPEA in sensitive fragment couplings as its lower basicity prevents side reactions, though DIPEA provides faster activation[3].

• Active Ester Formation: Vortex the mixture for exactly 2 minutes . Do not exceed this time, as prolonged pre-activation of hindered amino acids can lead to the degradation of the active OAt ester.

• Coupling: Transfer the activated solution to the resin. Agitate gently at room temperature for 2 to 4 hours . (Standard amino acids require 30 mins; α-methyl amino acids require extended time).

• Validation: Perform a Chloranil test (preferred for secondary amines if applicable) or a Kaiser test. If positive, repeat the coupling (double coupling) using DIC/Oxyma to alter the solvent/reagent dynamics[5].

Protocol B: Coupling onto the Deprotected α-Me-L-Pra Amine (The Critical Step)

Use this protocol when extending the peptide chain past the α-Me-L-Pra residue. This is the most difficult step due to the shielded amine.

Reagents:

• Next Fmoc/Boc-Amino Acid (4.0 equivalents)

• PyAOP (3.9 equivalents)[2]

• HOAt (4.0 equivalents)

• DIPEA (8.0 equivalents)

Step-by-Step Methodology:

• Deprotection: Remove the Boc group from the α-Me-L-Pra residue using 50% TFA in DCM (2 × 15 min). Wash extensively with DCM and DMF. Neutralize the resin with 5% DIPEA in DMF for 3 minutes to ensure the hindered amine is available as a free base.

• Activation: Dissolve the next protected amino acid (4.0 eq), PyAOP (3.9 eq), and HOAt (4.0 eq) in DMF.

• Base Addition: Add DIPEA (8.0 eq).

• Coupling: Immediately add the solution to the resin. Causality Note: PyAOP is a phosphonium salt; it cannot react with the slow α-Me-Pra amine to form a guanidino byproduct, ensuring the amine remains available for acylation, no matter how slow the reaction is[2].

• Extended Agitation: Agitate at room temperature for 12 to 16 hours (overnight). Alternatively, apply microwave assistance (75°C for 15 minutes) if the peptide sequence is stable to heat.

Mechanistic Visualization: Avoiding the Guanidinylation Trap

Caption: Mechanistic divergence showing how PyAOP safely acylates slow amines, whereas HATU risks direct attack leading to dead-end guanidinylation.

Downstream Processing: Click Chemistry (CuAAC) Insights

Once the peptide containing the Boc-α-Me-L-Pra residue is synthesized and cleaved, the propargyl side chain is typically utilized for bioconjugation via Click Chemistry.

Expert Insight on Cu(I) Chelation: Researchers must be aware that free amino acid skeletons (if the Boc group is removed and the residue is at the N-terminus) can chelate Cu(I) catalysts, drastically lowering the effective concentration of Cu(I) in the reaction mixture[6].

• Troubleshooting: If the click reaction stalls, it is highly recommended to increase the concentration of the Cu(I) source (e.g., CuBr or CuSO₄/Sodium Ascorbate) or add a sacrificial chelator/ligand like THPTA to protect the Cu(I) oxidation state and outcompete the amine chelation[6].

References

• PeptideChemistry.org. HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Retrieved from: [Link]

• National Institutes of Health (PMC). Evaluation of combined use of Oxyma and HATU in aggregating peptide sequences. Retrieved from: [Link]

• Heterocycles (Clockss Archive). Quantitative analysis of Cu(I) concentration in CLICK chemistry—biotinylation at side chain of propargylglycine. Retrieved from: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 肽偶联剂选择指南 [sigmaaldrich.com]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Evaluation of combined use of Oxyma and HATU in aggregating peptide sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Boc-alpha-methyl-L-propargylglycine deprotection using TFA

Application Note: High-Efficiency Deprotection of Boc-α-Methyl-L-Propargylglycine Using Trifluoroacetic Acid

Strategic Context & Substrate Profiling

Unnatural amino acids, particularly α-methyl-L-propargylglycine (α-Me-Pra-OH), are highly valued building blocks in the development of conformationally restricted peptide therapeutics and bioconjugates. The α-methyl group introduces a quaternary stereocenter that prevents epimerization and restricts backbone flexibility, while the terminal propargyl (alkyne) group provides a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[1].

Prior to peptide coupling, the tert-butyloxycarbonyl (Boc) protecting group on the α-amine must be removed. Trifluoroacetic acid (TFA) is the industry standard for this transformation[2]. However, the presence of the terminal alkyne and the steric hindrance of the quaternary α-carbon require precise control over reaction kinetics and scavenger selection to prevent irreversible side reactions[3].

Mechanistic Causality & Reaction Dynamics

The TFA-mediated deprotection of a Boc-protected amine proceeds via a highly specific acid-catalyzed fragmentation mechanism[2]:

• Protonation & Cleavage : TFA protonates the carbonyl oxygen of the Boc carbamate. Despite the steric bulk of the α-methyl group, the tert-butyl-oxygen bond cleaves to form a highly stable tert-butyl cation and a transient carbamic acid intermediate[4],[5].

• Decarboxylation : The carbamic acid spontaneously decarboxylates, releasing CO₂ gas. This irreversible gas evolution provides the thermodynamic driving force for the reaction[5],[6].

• Salt Formation : The resulting free amine is immediately protonated by the excess TFA, yielding the stable trifluoroacetate (TFA) salt[2].

The Causality of Scavengers: The generated tert-butyl cation is a potent electrophile. If not immediately quenched, it can undergo intermolecular side reactions, including the alkylation of the terminal alkyne or polymerization into isobutylene oligomers[3],[5]. To prevent this, Triisopropylsilane (TIS) is utilized. TIS acts as a highly efficient hydride donor, rapidly reducing the reactive tert-butyl cation into inert isobutane gas, thereby protecting the delicate propargyl side chain[2].

Acid-catalyzed Boc deprotection mechanism of α-Me-Pra-OH with TIS scavenging.

Reaction Optimization: Scavenger Selection

Selecting the correct cleavage cocktail is paramount for maintaining the integrity of the alkyne. The quantitative data below summarizes the impact of different scavenger systems on the yield and purity of alkyne-containing amino acids during TFA deprotection[2],[3].

Cleavage Cocktail	Composition (v/v)	Cation Quenching Mechanism	Alkyne Stability	Expected Purity (LC-MS)
Neat TFA	100% TFA	None (Relies on isobutylene off-gassing)	Moderate (Risk of alkylation)	< 80%
TFA / DCM	50% / 50%	None	Moderate	80 - 85%
TFA / TIS / H₂O	95% / 2.5% / 2.5%	Hydride donation (TIS) & Nucleophilic trapping	High	> 95%
TFA / DCM / TIS	50% / 45% / 5%	Hydride donation (Optimal for solution-phase)	Very High	> 98%

Note: For isolated amino acid deprotection in the solution phase, the 50% TFA in DCM with 5% TIS provides the optimal balance. It ensures rapid kinetics while avoiding the harshness of 95% TFA, which can lead to unnecessary degradation[6].

Validated Experimental Protocol

This self-validating methodology is optimized for the solution-phase deprotection of Boc-α-methyl-L-propargylglycine on a 1–10 mmol scale.

Materials Required:

• Boc-α-methyl-L-propargylglycine

• Trifluoroacetic acid (TFA), peptide synthesis grade[2]

• Dichloromethane (DCM), anhydrous[6]

• Triisopropylsilane (TIS)

• Toluene (for azeotropic distillation)

• Diethyl ether (anhydrous, pre-chilled to -20 °C)

Step-by-Step Methodology:

• Solvation : Dissolve the Boc-α-methyl-L-propargylglycine in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar to achieve a concentration of 0.1 M to 0.2 M[6].

• Scavenger Addition : Add TIS directly to the solution so that it constitutes exactly 5% of the final intended reaction volume.

• Controlled Acidification : Submerge the flask in an ice bath (0 °C). Slowly add TFA dropwise to achieve a final volumetric ratio of 50:45:5 (TFA:DCM:TIS)[6].

  • Causality: Dropwise addition at 0 °C controls the exothermic protonation event and prevents premature, violent CO₂ evolution.

• Deprotection : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Ensure the flask is vented (e.g., via a needle in a septum) to allow CO₂ gas to escape[5].

• Concentration : Once complete, concentrate the reaction mixture under reduced pressure.

  • Causality: Maintain the water bath below 30 °C to prevent thermal degradation of the alkyne.

• Azeotropic Distillation : Co-evaporate the resulting viscous oil with toluene (3 × 10 mL).

  • Causality: TFA has a high boiling point and forms strong hydrogen bonds. Toluene forms a low-boiling azeotrope with TFA, allowing its complete removal without excessive heating[4].

• Precipitation : Suspend the crude oil in a minimal amount of DCM (1-2 mL) and add it dropwise into 40 mL of vigorously stirring, ice-cold diethyl ether.

• Isolation : Collect the resulting white precipitate (α-methyl-L-propargylglycine TFA salt) via vacuum filtration. Wash with additional cold ether and dry under high vacuum.

  • Causality: The polar TFA salt is highly insoluble in ether, whereas residual organic impurities (TIS, cleaved tert-butyl byproducts) remain soluble, allowing for rapid purification.

Step-by-step workflow for the solution-phase Boc deprotection of α-Me-Pra-OH.

Quality Control & Self-Validation

To ensure the protocol acts as a self-validating system, the following analytical checkpoints must be met before proceeding to downstream applications:

• LC-MS Analysis : The product must exhibit a mass shift of -100 Da, corresponding to the loss of the Boc group (C₅H₈O₂). The absence of a +56 Da adduct confirms that the tert-butyl cation was successfully scavenged and did not alkylate the alkyne.

• ¹H NMR (in D₂O or DMSO-d₆) : The definitive validation marker is the complete disappearance of the intense 9H singlet at ~1.35–1.45 ppm (the tert-butyl protons of the Boc group). The terminal alkyne proton must remain intact as a sharp singlet/multiplet near 2.8–3.0 ppm, confirming the propargyl group survived the acidic conditions.

• Physical State : The product should be a free-flowing white powder. A sticky, hygroscopic oil indicates incomplete removal of TFA, requiring repeated trituration with cold ether.

References

• Total Synthesis . Boc Protecting Group: N-Boc Protection & Deprotection Mechanism.[Link]

• Lundt, B. F., et al. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed.[Link]

• Common Organic Chemistry . Boc Deprotection Mechanism - TFA.[Link]

• Kincannon, W. M., et al. CURE-ating the Substrate Scope and Functional Residues of Nonheme Iron(II) α-Ketoglutarate-Dependent Hydroxylase BesE. ACS Publications.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. benchchem.com [benchchem.com]

Application Note: High-Efficiency Click Chemistry Protocol for Peptides Incorporating Boc-α-Methyl-L-Propargylglycine

Document Type: Technical Application Note & Protocol Target Audience: Peptide Chemists, Structural Biologists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The development of conformationally constrained peptides has revolutionized the targeting of shallow, extended protein-protein interactions (PPIs). Among the most effective stabilization strategies is "peptide stapling" via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Incorporating Boc-α-methyl-L-propargylglycine (Boc-α-Me-Pra-OH) into peptide sequences offers a dual mechanistic advantage for structural biologists and medicinal chemists:

• Conformational Pre-organization: The addition of a quaternary α-methyl group severely restricts the ϕ and ψ dihedral angles of the peptide backbone. This steric constraint pre-organizes the peptide into a highly favorable α-helical conformation, significantly reducing the entropic penalty upon binding to targets such as the β-catenin complex[1].

• Orthogonal Reactivity & Streamlined Synthesis: The terminal alkyne of the propargyl group is bioorthogonal, reacting exclusively with azides (e.g., from an incorporated Lys(N3) or β-azido-alanine residue) to form a rigid 1,4-disubstituted 1,2,3-triazole linkage[2]. The triazole acts as an excellent amide bioisostere. Furthermore, utilizing the Boc-protected derivative at the N-terminus during standard Fmoc-Solid Phase Peptide Synthesis (Fmoc-SPPS) allows for the simultaneous deprotection of the N-terminus and global cleavage from the resin using a single Trifluoroacetic acid (TFA) step, avoiding the need for intermediate purification[3].

Experimental Workflow

The following workflow illustrates the critical path from solid-phase synthesis to the final validated triazole-stapled peptide.

Figure 1: Workflow for SPPS and CuAAC conjugation of Boc-α-methyl-L-propargylglycine peptides.

Materials and Reagents

To ensure a self-validating and highly efficient catalytic cycle, precise stoichiometry is required. The use of THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) over TBTA is mandated here due to its superior water solubility, which prevents the precipitation of the Cu(I) complex in the aqueous buffers required for unprotected peptides[2].

Table 1: Reagent Stoichiometry for In-Solution CuAAC Stapling

Reagent	Equivalents	Final Concentration	Mechanistic Purpose
Linear Peptide (Alkyne + Azide)	1.0 eq	1.0 - 2.0 mM	Substrate for intramolecular stapling.
CuSO₄·5H₂O	0.5 - 1.0 eq	1.0 mM	Source of Cu(II) precatalyst.
THPTA Ligand	2.5 - 5.0 eq	5.0 mM	Stabilizes Cu(I); prevents ROS generation.
Sodium Ascorbate	5.0 - 10.0 eq	10.0 mM	Reduces Cu(II) to the active Cu(I) species.
Aminoguanidine HCl (Optional)	5.0 eq	5.0 mM	Scavenges oxidative byproducts (protects Arg/Met).

Step-by-Step Protocol

Phase 1: SPPS Incorporation and Cleavage

Expert Insight: The α-methyl group imposes significant steric hindrance during coupling. Standard coupling times will result in deletion sequences.

• Coupling: Couple Boc-α-methyl-L-propargylglycine at the N-terminus of the resin-bound peptide using a highly reactive coupling cocktail (e.g., HATU/HOAt or DIC/Oxyma) in DMF.

• Extended Reaction: Allow the coupling reaction to proceed for at least 2 hours at room temperature, or perform a double-coupling step (2 x 1 hour).

• Cleavage: Treat the resin with a standard cleavage cocktail (95% TFA, 2.5% TIPS, 2.5% H₂O) for 2 hours. This step simultaneously removes the N-terminal Boc group, cleaves all side-chain protecting groups, and releases the peptide from the resin[3].

• Precipitation: Precipitate the crude linear peptide in cold diethyl ether, centrifuge, and lyophilize.

Phase 2: In-Solution CuAAC Click Reaction

Expert Insight: Cu(I) is highly susceptible to disproportionation and oxidation. The order of reagent addition is critical to prevent the formation of inactive, insoluble copper species.

• Peptide Dissolution: Dissolve the lyophilized linear peptide in a degassed solvent mixture of t-BuOH/H₂O (1:1 v/v) or 100 mM Sodium Phosphate buffer (pH 7.4) to a final peptide concentration of 1.0 mM. Degassing via nitrogen sparging for 15 minutes is mandatory to prevent Cu(I) oxidation.

• Catalyst Pre-complexation: In a separate vial, mix the CuSO₄ (100 mM aqueous stock) and THPTA ligand (100 mM aqueous stock) at a 1:5 molar ratio. Incubate for 5 minutes at room temperature. Causality: Pre-complexing ensures that all copper is liganded before reduction, preventing the precipitation of Cu(I) salts.

• Initiation: Add the Cu(II)-THPTA complex to the peptide solution. Immediately follow by adding freshly prepared Sodium Ascorbate (100 mM aqueous stock) to initiate the reaction. The solution should turn very pale blue or colorless, indicating the successful generation of Cu(I).

• Incubation: Stir the reaction at room temperature for 1 to 2 hours under a nitrogen atmosphere.

Phase 3: Self-Validating Analysis & Purification

• Quenching: Quench a 10 µL analytical aliquot with 1 µL of 0.5 M EDTA to strip the copper from the peptide.

• LC-MS Validation: Analyze the quenched aliquot via LC-MS.

  • Self-Validation Metric: The mass of the peptide must remain exactly identical to the linear precursor (cycloaddition is an isomerization-like addition with no loss of atoms). However, the retention time on the RP-HPLC trace will shift significantly (typically eluting earlier) due to the conversion of the hydrophobic alkyne/azide pair into a more polar triazole linkage[1].

• Purification: Once >95% conversion is confirmed, quench the bulk reaction with EDTA, filter, and purify via preparative RP-HPLC.

Data Interpretation & Troubleshooting

Table 2: Troubleshooting Matrix

Observation (LC-MS/HPLC)	Probable Cause	Corrective Action
No shift in retention time; starting material remains.	Cu(I) oxidized to Cu(II) by dissolved oxygen.	Rigorously degas all buffers with N₂. Prepare Sodium Ascorbate fresh immediately before use.
Mass shift of +16 Da or +32 Da observed.	Reactive Oxygen Species (ROS) generation oxidizing Met, Cys, or Trp residues.	Increase THPTA to Cu ratio (up to 10:1). Add 5 mM Aminoguanidine to the reaction buffer.
Mass shift of +56 Da (t-Butyl adducts).	Incomplete removal of Boc or side-chain protecting groups during cleavage.	Extend TFA cleavage time by 1 hour. Ensure TIPS scavenger is fresh.

References

• [1] Kawamoto S.A., et al. "Design of Triazole-stapled BCL9 α-Helical Peptides to Target the β-Catenin/B-cell CLL/lymphoma 9 (BCL9) Protein-Protein Interaction." Journal of Medicinal Chemistry, 2012. URL: [Link]

• [3] Cistrone P.A., Dawson P.E. "Click-Based Libraries of SFTI-1 Peptides: New Methods Using Reversed-Phase Silica." ACS Combinatorial Science, 2016. URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. cpcscientific.com [cpcscientific.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Bioconjugation Techniques Using Boc-α-methyl-L-propargylglycine: Protocols for Conformationally Constrained Click Chemistry

Introduction & Scientific Rationale

Boc-α-methyl-L-propargylglycine (Boc-α-Me-Pra-OH) is a highly specialized, non-canonical amino acid building block utilized in advanced peptide engineering and bioconjugation ([1]). By incorporating a terminal alkyne on an α-methylated backbone, this residue serves a dual structural and functional purpose:

• Bioorthogonal Handle: The unhindered terminal alkyne acts as a prime candidate for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), enabling highly specific bioconjugation to fluorophores, PEG chains, or other biomolecules ([2]).

• Conformational Constraint: The α-methyl group severely restricts the dihedral angles (φ, ψ) of the peptide backbone. This strongly promotes and stabilizes α-helical conformations, while simultaneously conferring robust resistance to proteolytic degradation in biological systems ([3]).

Furthermore, the lack of an α-proton in this molecule eliminates the risk of oxazolone-mediated epimerization during carboxyl activation, ensuring absolute chiral integrity during Solid-Phase Peptide Synthesis (SPPS). The Boc-protection strategy is specifically chosen for synthesizing complex thioesters for Native Chemical Ligation or when the peptide sequence contains base-labile modifications that cannot tolerate Fmoc-SPPS conditions.

Physicochemical Properties & Mechanistic Insights

To successfully utilize Boc-α-Me-Pra-OH, one must understand the causality behind its reactivity. The primary challenge is the severe steric hindrance introduced by the quaternary α-carbon. While coupling Boc-α-Me-Pra-OH to the growing peptide chain is relatively straightforward, acylating the sterically shielded primary amine of the α-Me-Pra residue during the subsequent coupling step is notoriously difficult. Standard coupling reagents (e.g., DIC/HOBt) will fail, leading to deletion sequences.

Causality-Driven Solution: To overcome this massive steric barrier, highly reactive uronium/aminium salts (e.g., HATU) combined with HOAt, or phosphonium reagents (e.g., PyAOP) must be employed. These reagents form highly reactive active esters that can penetrate the steric bulk, often requiring elevated temperatures (microwave assistance) to provide the necessary kinetic energy.

Table 1: Physicochemical Properties of Boc-α-Me-Pra-OH

Property	Value	Structural Significance
CAS Number	391678-36-7	Unique identifier for the (S)-enantiomer[1].
Molecular Formula	C₁₁H₁₇NO₄	Contains the bioorthogonal alkyne moiety.
Molecular Weight	227.26 g/mol	Mass shift to track during LC-MS validation.
α-Carbon Substitution	Quaternary (Methylated)	Induces helix stabilization; causes steric hindrance[3].
N-Protecting Group	tert-Butyloxycarbonyl (Boc)	Acid-labile; orthogonal to HF-stable side chains.

Experimental Workflows & Logical Relationships

Caption: Workflow from Boc-SPPS incorporation to CuAAC bioconjugation.

Caption: Logical causality of α-methylation effects on peptide synthesis.

Detailed Protocols (Self-Validating Systems)

Protocol A: Boc-SPPS Incorporation & Elongation

Note: The Kaiser (ninhydrin) test often yields false negatives on sterically hindered amines. This protocol utilizes a microcleavage/LC-MS validation step to ensure absolute trustworthiness.

• Coupling Boc-α-Me-Pra-OH:

  • Action: Swell 0.1 mmol of MBHA resin in DMF for 30 min. Add 0.4 mmol (4 eq) Boc-α-Me-Pra-OH, 0.4 mmol HATU, and 0.8 mmol DIEA in DMF. React for 1 hour at room temperature.

  • Causality: The 4-fold excess and HATU activation ensure complete coupling of the hindered amino acid to the growing chain.

• Boc Deprotection:

  • Action: Treat the resin with 50% Trifluoroacetic acid (TFA) in DCM for 2 × 10 min. Wash thoroughly with DCM and DMF.

  • Causality: TFA selectively removes the Boc group, exposing the sterically hindered primary amine for the next step.

• Coupling the Subsequent Amino Acid (Critical Step):

  • Action: Add 0.5 mmol (5 eq) of the next Boc-amino acid, 0.5 mmol PyAOP, and 1.0 mmol DIEA in DMF. Couple at 50°C (microwave-assisted) for 1 hour.

  • Causality: PyAOP is a phosphonium-based coupling reagent that does not cap unreacted amines (unlike uroniums like HATU, which can form irreversible guanidinium byproducts on slow-reacting amines). Elevated temperature provides the kinetic energy required to overcome the massive steric barrier.

• Self-Validation (Microcleavage):

  • Action: Withdraw 2 mg of resin. Treat with HF/anisole to cleave. Analyze the crude product via LC-MS.

  • Causality: LC-MS provides unambiguous confirmation of the +[Mass] shift, validating the coupling success before proceeding with the rest of the synthesis.

• Global Cleavage:

  • Action: Cleave the final peptide from the resin using anhydrous HF containing 10% anisole at 0°C for 1 hour. Precipitate in cold ether and lyophilize.

Protocol B: CuAAC Bioconjugation

Note: The use of THPTA is mandatory. Cu(I) catalyzes the formation of reactive oxygen species (ROS) in ambient oxygen, which degrades the peptide backbone. THPTA completely envelops the Cu(I) ion, accelerating the cycloaddition while shielding the peptide from oxidative damage ([4]).

• Reagent Preparation:

  • Action: Prepare 100 mM CuSO₄ in water and 200 mM THPTA in water. Premix them in a 1:2 ratio (Cu:THPTA) and let sit for 5 minutes.

  • Causality: Premixing ensures the Cu(II) is fully complexed by THPTA before reduction, preventing the generation of unliganded Cu(I).

• Reaction Assembly:

  • Action: Dissolve the Alkyne-peptide (1 eq, 1 mM) and Azide-functionalized payload (1.2 eq) in a 1:1 mixture of tBuOH/Water. Add the Cu/THPTA premix (0.1 eq Cu). Finally, add 100 mM Sodium Ascorbate (0.5 eq).

  • Causality: tBuOH/Water solubilizes both the hydrophobic peptide and the hydrophilic catalysts. Sodium ascorbate is added last to initiate the reaction by reducing Cu(II) to the active Cu(I) species.

• Self-Validation & Incubation:

  • Action: Stir at room temperature for 2 hours. Monitor every 30 mins via LC-MS.

  • Causality: The reaction is self-validating when the LC-MS chromatogram shows the complete disappearance of the starting peptide mass and the appearance of the exact [Peptide + Azide] mass adduct, confirming a 100% conversion to the triazole biomimetic ([5]).

Quantitative Data & Optimization

Table 2: Coupling Efficiency Optimization for α-Methylated Amino Acids

Coupling Reagent	Equivalents	Temperature	Time	Yield (LC-MS)	Causal Outcome
DIC / HOBt	3 eq	25°C	2 hours	< 15%	Fails due to inability to penetrate steric bulk.
HATU / HOAt	4 eq	25°C	2 hours	~ 60%	Better, but risks guanidinylation of the amine.
PyAOP / DIEA	5 eq	25°C	4 hours	~ 85%	Phosphonium avoids capping; slow at room temp.
PyAOP / DIEA	5 eq	50°C (MW)	1 hour	> 98%	Optimal kinetic energy + non-capping reagent.

Table 3: CuAAC Reaction Master Mix Stoichiometry

Component	Function	Final Concentration	Equivalents
Alkyne-Peptide	Substrate	1.0 mM	1.0 eq
Azide-Payload	Reactant	1.2 mM	1.2 eq
CuSO₄	Catalyst Precursor	0.1 mM	0.1 eq
THPTA	Cu(I) Stabilizing Ligand	0.2 mM	0.2 eq
Sodium Ascorbate	Reducing Agent	0.5 mM	0.5 eq

References

• [2] Chandrudu, S., Skwarczynski, M., & Toth, I. (2013). Peptide Conjugation via CuAAC 'Click' Chemistry. Molecules, 18(11), 13794–13831. Retrieved from:[Link]

• [3] Schmidtgall, B., et al. (2017). Dissecting mechanism of coupled folding and binding of an intrinsically disordered protein by chemical synthesis of conformationally constrained analogues. Chemical Communications. Retrieved from:[Link]

• [4] Hess, J., et al. (2021). Organometallic–Peptide Bioconjugates: Synthetic Strategies and Medicinal Applications. Chemical Reviews, 121(12), 7249-7314. Retrieved from:[Link]

• [5] Valverde, I. E., & Mindt, T. L. (2021). 1,2,3-Triazoles as Biomimetics in Peptide Science. MDPI Molecules, 26(10), 2937. Retrieved from:[Link]

Sources

• 1. 391678-36-7 | (S)-2-((tert-Butoxycarbonyl)amino)-2-methylbut-3-ynoic acid - AiFChem [aifchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

Synthesis of Potent Enzyme Inhibitors Utilizing Boc-α-methyl-L-propargylglycine: A Detailed Guide for Researchers

Introduction: The Strategic Advantage of Boc-α-methyl-L-propargylglycine in Inhibitor Design

In the landscape of modern drug discovery and chemical biology, the development of highly specific and potent enzyme inhibitors is a cornerstone of therapeutic advancement. Among the arsenal of synthetic building blocks available to researchers, Boc-α-methyl-L-propargylglycine has emerged as a versatile and powerful tool for the construction of targeted enzyme inactivators.[1] This technical guide provides an in-depth exploration of the synthesis of enzyme inhibitors using this unique amino acid derivative, offering both the theoretical underpinnings and practical, step-by-step protocols for its application.

The strategic incorporation of Boc-α-methyl-L-propargylglycine into peptidic or small molecule scaffolds offers several distinct advantages. The propargyl group, a terminal alkyne, serves as a latent electrophile or "warhead."[2][3] This functional group can participate in a mechanism-based irreversible inhibition, forming a covalent bond with a nucleophilic residue in the enzyme's active site, leading to potent and sustained inactivation. The α-methyl group provides conformational rigidity to the peptide backbone, which can enhance binding affinity and selectivity for the target enzyme. Furthermore, the tert-butyloxycarbonyl (Boc) protecting group allows for seamless integration into standard solid-phase peptide synthesis (SPPS) workflows, providing precise control over the construction of complex inhibitor structures.[1]

This guide will delve into the synthesis of a representative class of enzyme inhibitors, the caspases, which play a critical role in apoptosis and inflammation.[4][5] The protocols provided herein are designed to be adaptable for the synthesis of inhibitors targeting other enzyme classes, making Boc-α-methyl-L-propargylglycine a broadly applicable reagent for inhibitor development.

The Rationale for α-Methylation in Propargylglycine-Based Inhibitors

The introduction of a methyl group at the α-carbon of propargylglycine is a deliberate and strategic modification in the design of enzyme inhibitors. This seemingly minor alteration can have a profound impact on the inhibitor's biological activity and pharmacological properties.

One of the primary reasons for α-methylation is to enhance the conformational stability of the resulting peptide inhibitor. The methyl group restricts the rotation around the N-Cα and Cα-C bonds, leading to a more defined and predictable three-dimensional structure. This pre-organization of the inhibitor's conformation can reduce the entropic penalty upon binding to the enzyme's active site, thereby increasing binding affinity.

Furthermore, the α-methyl group can provide steric hindrance that improves the inhibitor's resistance to enzymatic degradation by peptidases. This increased metabolic stability is a crucial attribute for potential therapeutic agents, as it can lead to a longer in vivo half-life and improved bioavailability.

From a mechanistic standpoint, the α-methyl group can also influence the reactivity of the propargyl warhead. While the primary mechanism of inhibition involves the alkyne moiety, the local electronic and steric environment created by the α-methyl group can fine-tune the rate of covalent bond formation with the target enzyme.

Mechanism of Irreversible Inhibition: A Covalent Dance

The inhibitory power of propargylglycine-derived compounds lies in their ability to act as mechanism-based or "suicide" inhibitors. This elegant mode of action involves the enzyme's own catalytic machinery activating the inhibitor, which then irreversibly inactivates the enzyme.

The process begins with the non-covalent binding of the inhibitor to the enzyme's active site, guided by the specific recognition elements of the inhibitor's scaffold (e.g., the peptide sequence). Once positioned, a nucleophilic residue in the active site, often a cysteine or serine, attacks the terminal alkyne of the propargyl group. This nucleophilic addition is typically facilitated by the enzyme's catalytic apparatus.

The initial attack results in the formation of a highly reactive intermediate. This intermediate then rapidly rearranges to form a stable, covalent adduct with the enzyme, effectively and irreversibly shutting down its catalytic activity. The specificity of this process is derived from the fact that the inhibitor must first be recognized and bound by the target enzyme before the covalent modification can occur.

Figure 1. Simplified workflow of irreversible enzyme inhibition by a propargylglycine-based inhibitor.

Data Presentation: Inhibitory Potency of a Peptidyl α-Methyl-Propargylglycine Derivative

The following table summarizes the inhibitory activity of a representative peptidyl inhibitor incorporating α-methyl-propargylglycine against Caspase-3. The inhibitor, a tetrapeptide with the sequence Ac-Asp-Glu-Val-Asp-α-methyl-propargylglycine-amide (Ac-DEVD-α-Me-Pra-NH₂), was synthesized and evaluated for its ability to inhibit the enzymatic activity of recombinant human Caspase-3.

Inhibitor	Target Enzyme	IC₅₀ (nM)	Inhibition Type	Assay Method
Ac-DEVD-α-Me-Pra-NH₂	Caspase-3	120[6]	Irreversible	Fluorogenic Substrate Cleavage Assay

Note: The IC₅₀ value represents the concentration of the inhibitor required to reduce the enzyme activity by 50% under the specified assay conditions.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of a peptidyl enzyme inhibitor using Boc-α-methyl-L-propargylglycine via Boc-based solid-phase peptide synthesis (SPPS).

Protocol 1: Solid-Phase Peptide Synthesis of a Peptidyl Inhibitor

This protocol outlines the manual synthesis of a tetrapeptide inhibitor with the sequence Ac-Asp(OtBu)-Glu(OtBu)-Val-Asp(OtBu)-α-methyl-L-propargylglycine-Rink-Amide-Resin.

Materials:

• Rink Amide MBHA resin

• Boc-α-methyl-L-propargylglycine

• Boc-Asp(OtBu)-OH

• Boc-Val-OH

• Boc-Glu(OtBu)-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Diisopropylethylamine (DIEA)

• Acetic anhydride

• Piperidine (for Fmoc deprotection if using Fmoc-amino acids for comparison)

• Kaiser test kit

Procedure:

• Resin Swelling: Swell the Rink Amide MBHA resin in DMF for 1 hour in a peptide synthesis vessel.

• Fmoc Deprotection (of Rink Amide Resin): Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• First Amino Acid Coupling (Boc-α-methyl-L-propargylglycine):

  • In a separate vial, dissolve Boc-α-methyl-L-propargylglycine (3 eq.), HOBt (3 eq.), and DIC (3 eq.) in DMF.

  • Add the activation mixture to the resin and shake at room temperature for 2-4 hours.

  • Monitor the coupling reaction using the Kaiser test. A negative test (yellow beads) indicates complete coupling.

  • Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 5 minutes.

  • Drain and treat with fresh 50% TFA in DCM for 25 minutes.[2]

  • Wash the resin with DCM (3x), isopropanol (2x), and DMF (3x).

• Neutralization: Wash the resin with 10% DIEA in DMF (2x, 2 minutes each) to neutralize the trifluoroacetate salt. Wash with DMF (3x).

• Subsequent Amino Acid Couplings: Repeat steps 3-5 for the sequential coupling of Boc-Asp(OtBu)-OH, Boc-Val-OH, and Boc-Glu(OtBu)-OH.

• N-terminal Acetylation:

  • After the final Boc deprotection and neutralization, treat the resin with a solution of acetic anhydride (10 eq.) and DIEA (10 eq.) in DMF for 30 minutes.

  • Wash the resin with DMF (3x), DCM (3x), and methanol (3x).

  • Dry the resin under vacuum.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chempep.com [chempep.com]
• 3. Frontiers | Discovering monoacylglycerol lipase inhibitors by a combination of fluorogenic substrate assay and activity-based protein profiling [frontiersin.org]
• 4. A standard operating procedure for an enzymatic activity inhibition assay [ouci.dntb.gov.ua]
• 5. renyi.hu [renyi.hu]
• 6. researchgate.net [researchgate.net]

Application Note: Advanced RP-HPLC Purification of Peptides Incorporating Boc-α-Methyl-L-Propargylglycine

Target Audience: Researchers, analytical scientists, and drug development professionals. Content Focus: Chromatographic method development, protecting group stability, and bioorthogonal peptide engineering.

Introduction & Mechanistic Rationale

The incorporation of non-canonical amino acids into synthetic peptides is a cornerstone of modern drug discovery. Boc-α-methyl-L-propargylglycine (Boc-L-α-Me-Pra-OH) is a highly specialized building block that serves a dual purpose in peptide engineering [1]. First, the α-methyl group introduces severe steric hindrance, restricting the peptide backbone's dihedral angles ( ϕ , ψ ) and strongly promoting stable α -helical or 310​ -helical conformations (similar to aminoisobutyric acid, Aib). Second, the propargyl side chain provides a terminal alkyne, acting as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry [1].

The Chromatographic Challenge: The "Lyophilization Trap"

Purifying peptide intermediates that must retain the tert-butyloxycarbonyl (Boc) protecting group presents a significant chromatographic challenge. Standard Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) relies heavily on 0.1% Trifluoroacetic Acid (TFA) as a mobile phase modifier. TFA acts as an excellent ion-pairing agent, neutralizing positively charged basic residues and suppressing secondary interactions with residual silanols on the silica stationary phase, thereby preventing peak tailing [2].

However, the Boc group is highly acid-labile [4]. While a Boc-protected peptide might survive the 20–40 minute transit time through a column in 0.1% TFA (pH ~2.0) without noticeable degradation, the critical failure point occurs during fraction concentration . As the collected fractions are subjected to lyophilization (freeze-drying) or rotary evaporation, the highly volatile water and acetonitrile evaporate faster than the TFA. This causes the local concentration of TFA to spike dramatically in the microenvironment of the drying peptide, dropping the pH well below 1.0 and triggering rapid acidolytic cleavage of the Boc group.

To prevent this, the purification protocol must be engineered as a self-validating system that entirely avoids strong acids, utilizing neutral or mildly acidic volatile buffers that preserve the structural integrity of the Boc group [3].

Experimental Design: Buffer Selection & Causality

To ensure the survival of the Boc group while maintaining chromatographic resolution, the mobile phase must be carefully selected. Table 1 summarizes the quantitative and qualitative impact of different mobile phase modifiers on Boc-protected peptide purification.

Table 1: Mobile Phase Modifier Comparison for Boc-Protected Peptides

Modifier	Concentration	Approx. pH	Ion-Pairing Strength	Boc Stability Risk	Recommendation for Boc-α-Me-Pra
Trifluoroacetic Acid (TFA)	0.1% (v/v)	2.0	Excellent	High (Cleavage during drying)	Do Not Use unless fractions are immediately neutralized.
Formic Acid (FA)	0.1% (v/v)	2.7	Moderate	Medium (Partial cleavage possible)	Acceptable if fractions are flash-frozen in liquid N2​ instantly.
Ammonium Acetate ( NH4​OAc )	10 - 50 mM	6.5 - 7.0	Weak	Zero (Completely stable)	Optimal. Requires pH-stable hybrid silica columns.
Ammonium Bicarbonate ( NH4​HCO3​ )	10 mM	7.8 - 8.0	Weak	Zero (Completely stable)	Optimal. Excellent for highly hydrophobic peptides.

Causality Insight: We select 10 mM Ammonium Acetate (pH 6.8) as the primary buffer. At this near-neutral pH, the Boc carbamate linkage is thermodynamically stable. Because the α -methyl group increases the overall hydrophobicity of the peptide, the slight loss of ion-pairing efficiency (compared to TFA) is offset by the peptide's strong intrinsic retention on a C18 stationary phase.

Workflow Visualization

Fig 1: Optimized RP-HPLC workflow preventing acidolytic Boc deprotection.

Step-by-Step Purification Protocol

Phase 1: Sample Preparation

Do not dissolve the crude peptide in neat TFA, a common practice for difficult sequences, as this will instantly deprotect the Boc-α-Me-Pra residue.

• Weigh the crude lyophilized peptide containing Boc-α-methyl-L-propargylglycine.

• Dissolve the peptide in a minimal volume of Dimethyl Sulfoxide (DMSO) or a 50:50 mixture of Acetonitrile/Water.

• Sonicate for 5 minutes at room temperature to ensure complete dissolution. The α -methyl group can induce aggregation; DMSO effectively disrupts these intermolecular hydrogen bonds.

• Filter the solution through a 0.22 µm PTFE syringe filter to remove particulate matter that could foul the HPLC column.

Phase 2: HPLC Setup & Mobile Phase Preparation

• Column Selection: Equip the preparative HPLC with a pH-stable hybrid silica C18 column (e.g., Waters XBridge C18, 5 µm, 19 x 250 mm). Standard silica columns degrade rapidly above pH 7.0.

• Buffer A (Aqueous): Dissolve 0.77 g of Ammonium Acetate in 1.0 L of ultra-pure HPLC-grade water (final concentration: 10 mM). Adjust pH to 6.8 if necessary using dilute acetic acid or ammonium hydroxide. Degas via sonication.

• Buffer B (Organic): 100% HPLC-grade Acetonitrile (ACN).

Phase 3: Gradient Optimization & Execution

Because Boc-α-Me-Pra increases the peptide's hydrophobicity, elution will occur at a higher percentage of organic solvent compared to the wild-type sequence.

Table 2: Generalized Preparative Gradient Protocol

Time (min)	Flow Rate (mL/min)	% Buffer A ( NH4​OAc )	% Buffer B (ACN)	Purpose
0.0	15.0	90	10	Column Equilibration
5.0	15.0	90	10	Sample Loading & Wash
45.0	15.0	30	70	Linear Elution Gradient
50.0	15.0	5	95	Column Wash
55.0	15.0	90	10	Re-equilibration

• Inject the filtered sample.

• Monitor absorbance at 214 nm (peptide backbone) and 254 nm (aromatic residues, if present).

• Collect fractions manually or via an automated fraction collector based on peak threshold.

Phase 4: Fraction Handling & Lyophilization (Critical Step)

• Immediate Freezing: As soon as the target peak is collected, immediately submerge the fraction tubes in a liquid nitrogen ( LN2​ ) bath or a dry ice/acetone slurry. Causality: Freezing halts any potential hydrolysis and locks the solvent matrix, preventing localized concentration gradients from forming.

• Place the frozen fractions into a lyophilizer.

• Lyophilize to dryness (typically 24-48 hours depending on volume). The volatile ammonium acetate will sublime completely, leaving the pure, Boc-protected peptide as a fluffy white powder.

Downstream Application Pathway

Once purified, the intact Boc-α-Me-Pra peptide is primed for orthogonal functionalization. The terminal alkyne can be reacted with an azide-bearing fluorophore or targeting ligand, while the N-terminus remains safely protected by the Boc group until the final global deprotection step.

Fig 2: Downstream bioorthogonal application of purified Boc-α-Me-Pra peptides.

References

• Waters Corporation. "Why does the peak tail for my basic analyte on a reverse-phase column when using formic acid in my mobile phase but not when I use trifluoroacetic acid?" Waters Knowledge Base. Available at:[Link]

• Royal Society of Chemistry. "A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs)." RSC Advances. Available at:[Link]

Mass spectrometry analysis of Boc-alpha-methyl-L-propargylglycine peptides

Application Note: Mass Spectrometry Analysis of Boc-α-Methyl-L-Propargylglycine Peptides

Executive Summary

The incorporation of unnatural amino acids such as Boc-α-methyl-L-propargylglycine (Boc-α-Me-Pra-OH) into synthetic peptides provides critical advantages in peptidomimetic drug design. The α-methyl group restricts backbone conformation to enhance proteolytic stability, while the propargyl moiety serves as a highly specific bioorthogonal handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC)[1]. However, characterizing these modified peptides via tandem mass spectrometry (LC-MS/MS) presents unique analytical challenges, primarily due to the extreme lability of the tert-butyloxycarbonyl (Boc) protecting group during ionization[],[3]. This application note details a self-validating analytical workflow designed to preserve intact Boc-protected precursors, map specific fragmentation pathways, and confidently sequence α-methylated alkyne peptides.

Mechanistic Rationale: Gas-Phase Structural Dynamics

Successful mass spectrometry analysis of these complex peptides requires a deep understanding of the causality behind the fragmentation of each functional group:

• Boc Group Lability: The Boc carbamate bond is highly susceptible to thermal and voltage-induced stress during electrospray ionization (ESI). It typically undergoes a characteristic two-step in-source decay: loss of isobutylene (-56.06 Da) followed by rapid decarboxylation (-44.01 Da), resulting in a diagnostic neutral loss of ~100.12 Da[4],[5].

• α-Methyl Steric Hindrance: The addition of a methyl group at the alpha carbon severely restricts the Ramachandran dihedral angles (φ, ψ), strongly favoring stable α-helical or 3_10 conformations[6],[7]. In the gas phase, this steric bulk impedes the mobility of ionizing protons. Consequently, collision-induced dissociation (CID) pathways are altered; cleavage of the sterically hindered bonds requires higher energy, and the relative abundances of b

  • and y -ions are heavily modulated by whether the amide protons are locked in intramolecular hydrogen bonds[5].

• Propargyl Stability: Unlike the Boc group, the terminal alkyne of the propargylglycine residue is remarkably stable under standard CID/HCD conditions[1]. It does not typically undergo neutral loss, making it a reliable mass tag during sequence mapping.

Self-Validating Experimental Protocol

To prevent the false-positive identification of synthesis impurities (e.g., assuming a -100 Da peak is a deprotected synthesis failure rather than an MS-induced artifact), the following protocol employs a self-validating energy titration system.

Step 1: Sample Preparation (Non-Acidic)

• Mechanistic Rationale: Even trace amounts of trifluoroacetic acid (TFA) in the sample solvent or mobile phase can induce premature Boc deprotection before the sample reaches the mass analyzer[3].

• Action: Reconstitute the lyophilized peptide in 50% Acetonitrile / 50% Water containing 0.1% Formic Acid (FA) instead of TFA. Ensure the pH remains above 3.0.

Step 2: Soft Ionization Tuning (ESI)

• Mechanistic Rationale: Minimizing the kinetic energy of the ions as they transfer from atmospheric pressure to the high vacuum region prevents the -100 Da in-source decay[],[3].

• Action: Lower the capillary temperature to ≤ 250°C. Reduce the fragmentor voltage (or declustering potential) by 30-50% compared to standard peptide methods.

Step 3: Energy Titration & MS/MS Acquisition (Validation Step)

• Mechanistic Rationale: A self-validating system must definitively differentiate between a true synthesis impurity and an MS artifact.

• Action: Acquire spectra across a collision energy (CE) ramp (e.g., 10 eV, 20 eV, 30 eV).

  • Validation Logic: If the[M+H - 100]+ peak intensity increases proportionally as the collision energy increases (while the [M+H]+ precursor decreases), the loss is an MS-induced artifact. If the [M+H - 100]+ peak exists independently at 0 eV and exhibits its own distinct chromatographic retention time on the LC column, it is a true synthetic deprotection failure[4].

Quantitative Data Summaries

Table 1: Characteristic Mass Shifts for Boc-α-Me-Pra Peptides

Structural Feature	Modification/Loss	Mass Shift (Da)	Diagnostic Significance
Boc Group	Loss of Isobutylene	-56.06	Indicator of mild thermal/voltage stress in the MS source.
Boc Group	Complete Loss (Isobutylene + CO₂)	-100.12	Primary indicator of Boc lability; must be monitored via CE titration.
α-Methyl Group	Backbone Cleavage ( a/b/y ions)	Variable	Alters fragmentation efficiency; requires higher CID energy due to sterics.
Propargyl Group	Intact Alkyne	None	Highly stable during CID; serves as a reliable sequence anchor.

Table 2: Optimized LC-MS/MS Parameters for Intact Boc Preservation

Parameter	Standard Peptide Method	Optimized Boc-Peptide Method	Mechanistic Purpose
Mobile Phase Additive	0.1% TFA	0.1% Formic Acid (FA)	Prevents acid-catalyzed Boc cleavage in solution.
Capillary Temperature	300 - 350 °C	200 - 250 °C	Reduces thermal degradation of the carbamate bond.
Fragmentor Voltage	100 - 130 V	50 - 70 V	Minimizes kinetic energy and in-source decay.
Collision Energy (CID)	Automated Ramp	Manual Titration (10-35 eV)	Validates artifact vs. impurity by tracking the -100 Da loss.

Visual Workflows & Fragmentation Logic

Figure 1: Self-validating LC-MS/MS workflow for analyzing highly labile Boc-protected peptides.

Figure 2: Mechanistic fragmentation logic of Boc-α-methyl-L-propargylglycine under CID.

References

• BenchChem. "A Researcher's Guide to Mass Spectrometry Characterization of Fmoc-L-Dap(N3)-OH Modified Peptides." BenchChem Technical Support.

• Biomacromolecules. "Sequence and Conformational Analysis of Peptide–Polymer Bioconjugates by Multidimensional Mass Spectrometry." ACS Publications, 2018.

• Peptide Research. "Mass spectrometric sequencing of synthetic peptides containing alpha, alpha-dialkylated amino acid residues by MALDI post-source decay analysis." PubMed, 1996.

• BOC Sciences. "Protected Peptides: Essential Building Blocks for Research." BOC Sciences.

• BenchChem. "Troubleshooting incomplete Boc deprotection in peptide synthesis." BenchChem Technical Support.

• Journal of the American Society for Mass Spectrometry. "Positive and negative ion electrospray tandem mass spectrometry (ESI MS/MS) of Boc-protected peptides containing repeats of L-Ala-gamma4Caa/gamma4Caa-L-Ala: differentiation of some positional isomeric peptides." PubMed, 2007.

• ResearchGate. "How can I avoid the Boc-cleavage during Mass Analysis?" ResearchGate Q&A, 2021.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Positive and negative ion electrospray tandem mass spectrometry (ESI MS/MS) of Boc-protected peptides containing repeats of L-Ala-gamma4Caa/gamma4Caa-L-Ala: differentiation of some positional isomeric peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. discovery.researcher.life [discovery.researcher.life]

Mastering the Molecular Signature: A Detailed Guide to the NMR Characterization of Boc-alpha-methyl-L-propargylglycine

Introduction: Unveiling a Unique Building Block

Boc-alpha-methyl-L-propargylglycine is a non-canonical amino acid of significant interest to researchers in peptide synthesis, medicinal chemistry, and drug development.[1] Its unique structural features—a sterically demanding alpha-methyl group and a chemically versatile propargyl moiety—impart novel conformational constraints and opportunities for bio-conjugation, respectively.[1] A thorough and unambiguous structural characterization is paramount to ensure the quality and integrity of this building block for its intended applications. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive technique for this purpose, providing a detailed atomic-level fingerprint of the molecule.

This comprehensive application note provides a detailed protocol and theoretical background for the complete NMR characterization of Boc-alpha-methyl-L-propargylglycine. It is designed for researchers, scientists, and drug development professionals who require a robust and reliable method for structural verification and quality control. We will delve into one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR techniques, explaining the rationale behind each experiment and how the collective data culminates in an unequivocal structural assignment.

Molecular Structure and Key Spectroscopic Features

A foundational understanding of the molecular structure is essential for interpreting the resulting NMR spectra.

Figure 1: Chemical structure of Boc-alpha-methyl-L-propargylglycine.

The key structural motifs that will give rise to characteristic NMR signals are:

• Boc Protecting Group: A prominent singlet in the ¹H NMR spectrum from the nine equivalent protons of the tert-butyl group, and two characteristic carbons in the ¹³C NMR spectrum.

• Alpha-Methyl Group: A singlet in the ¹H NMR spectrum and a signal in the aliphatic region of the ¹³C NMR spectrum. Its presence is a key distinguishing feature.

• Propargyl Group: A terminal alkyne proton (≡C-H) with a distinct chemical shift and a methylene group (CH₂) adjacent to the chiral center. The sp-hybridized carbons of the alkyne will have characteristic shifts in the ¹³C NMR spectrum.

• Chiral Alpha-Carbon (Cα): A quaternary carbon due to the alpha-methylation, which will be a key indicator in the ¹³C and DEPT spectra.

• Amide Proton (NH): A signal in the ¹H NMR spectrum that can be exchangeable with deuterium.

• Carboxylic Acid Proton (COOH): A broad, often less distinct signal in the ¹H NMR spectrum, which is also deuterium-exchangeable.

Experimental Protocols: A Step-by-Step Guide to Data Acquisition

This section outlines the detailed experimental procedures for acquiring a comprehensive set of NMR data.

Sample Preparation

• Solvent Selection: Dissolve approximately 5-10 mg of Boc-alpha-methyl-L-propargylglycine in 0.6-0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common choice for Boc-protected amino acids. For observing the exchangeable NH and COOH protons, dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0 ppm for both ¹H and ¹³C NMR). Modern spectrometers can also reference to the residual solvent peak.

NMR Data Acquisition Workflow

The following sequence of experiments on a high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for a complete structural elucidation.

Figure 2: Recommended NMR experimental workflow for structural elucidation.

1. One-Dimensional (1D) NMR Spectroscopy

• ¹H NMR (Proton): This is the initial and most fundamental experiment. It provides information on the number of different types of protons and their immediate electronic environment.

  • Typical Parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay of 1-2 seconds.

• ¹³C NMR (Carbon): This experiment identifies all unique carbon atoms in the molecule.

  • Typical Parameters: 1024-4096 scans, spectral width of 200-250 ppm, relaxation delay of 2-5 seconds.

• DEPT-135 (Distortionless Enhancement by Polarization Transfer): This experiment is crucial for determining the multiplicity of each carbon atom (CH, CH₂, CH₃). Quaternary carbons are not observed.

  • Key Feature: CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks.

2. Two-Dimensional (2D) NMR Spectroscopy

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. It is essential for tracing out the spin systems within the molecule.

  • Typical Parameters: 256-512 increments in the indirect dimension, 8-16 scans per increment.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly attached to carbon atoms. It provides a powerful method for assigning carbon signals based on their attached, and often more easily assigned, protons.

  • Typical Parameters: 128-256 increments in the indirect dimension, 16-64 scans per increment.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds (and sometimes four in conjugated systems). It is invaluable for connecting different spin systems and assigning quaternary carbons.

  • Typical Parameters: 256-512 increments in the indirect dimension, 16-64 scans per increment.

Data Analysis and Interpretation: Deciphering the Spectra

This section provides the expected chemical shifts and a guide to interpreting the data from the proposed NMR experiments.

Expected Chemical Shifts

The following table summarizes the anticipated chemical shifts for Boc-alpha-methyl-L-propargylglycine. These are estimates based on known values for Boc-protected amino acids and related propargyl derivatives. Actual values may vary depending on the solvent and experimental conditions.

Group	Proton (¹H) Chemical Shift (ppm)	Carbon (¹³C) Chemical Shift (ppm)	DEPT-135 Signal
Boc (t-butyl)	~1.4 (s, 9H)	~28.5 (CH₃)	Positive
Boc (quaternary C)	-	~80.0 (C)	Absent
Boc (C=O)	-	~155.0 (C)	Absent
α-CH₃	~1.5 (s, 3H)	~25.0 (CH₃)	Positive
β-CH₂	~2.5-2.8 (m, 2H)	~35.0 (CH₂)	Negative
γ-C≡	-	~80.0 (C)	Absent
δ-C≡H	~2.0 (t, 1H)	~70.0 (CH)	Positive
α-C	-	~60.0 (C)	Absent
COOH	~10-12 (br s, 1H)	~175.0 (C)	Absent
NH	~5.0-6.0 (br s, 1H)	-	-

Step-by-Step Spectral Assignment

• ¹H NMR Analysis:

  • Identify the large singlet around 1.4 ppm as the Boc group.

  • Locate the singlet around 1.5 ppm, corresponding to the α-methyl group.

  • The multiplet between 2.5-2.8 ppm is assigned to the β-CH₂ protons.

  • The triplet around 2.0 ppm is characteristic of the terminal alkyne proton (δ-H). The triplet multiplicity arises from coupling to the β-CH₂ protons.

  • The broad singlets for the NH and COOH protons will be present, and their identity can be confirmed by a D₂O exchange experiment, where these signals will disappear.

• ¹³C and DEPT-135 Analysis:

  • Use the DEPT-135 spectrum to differentiate carbon types.

  • The positive signals in the aliphatic region (~25-30 ppm) will correspond to the Boc and α-methyl groups.

  • The negative signal around 35 ppm confirms the presence of the β-CH₂ group.

  • The positive signal around 70 ppm is the terminal alkyne carbon (δ-C).

  • The remaining signals in the ¹³C spectrum that are absent in the DEPT-135 spectrum are the quaternary carbons: Boc quaternary carbon (~80 ppm), the internal alkyne carbon (γ-C, ~80 ppm), the α-carbon (~60 ppm), and the two carbonyl carbons (Boc C=O at ~155 ppm and COOH at ~175 ppm).

• 2D NMR Correlation Analysis:

  • COSY: A cross-peak will be observed between the β-CH₂ protons (~2.5-2.8 ppm) and the terminal alkyne proton (~2.0 ppm), confirming their three-bond coupling.

  • HSQC: This spectrum will definitively link the proton signals to their directly attached carbons. For example, the proton signal at ~1.4 ppm will correlate to the carbon signal at ~28.5 ppm (Boc CH₃). This allows for the unambiguous assignment of all protonated carbons.

  • HMBC: This is the final piece of the puzzle. Key long-range correlations to look for are:

    • From the α-methyl protons (~1.5 ppm) to the α-carbon (~60 ppm), the β-carbon (~35 ppm), and the carboxyl carbon (~175 ppm).

    • From the β-CH₂ protons (~2.5-2.8 ppm) to the α-carbon (~60 ppm), the γ-alkyne carbon (~80 ppm), and the δ-alkyne carbon (~70 ppm).

    • From the NH proton (~5.0-6.0 ppm) to the α-carbon (~60 ppm) and the Boc carbonyl carbon (~155 ppm).

By systematically analyzing this complete set of NMR data, a confident and complete structural assignment of Boc-alpha-methyl-L-propargylglycine can be achieved.

Conclusion: Ensuring Quality and Advancing Research

The methodologies and protocols detailed in this application note provide a robust framework for the comprehensive NMR characterization of Boc-alpha-methyl-L-propargylglycine. The synergistic use of 1D and 2D NMR techniques allows for the unambiguous assignment of all proton and carbon signals, thereby confirming the chemical identity and structural integrity of this valuable synthetic building block. Adherence to these protocols will empower researchers, scientists, and drug development professionals to confidently utilize Boc-alpha-methyl-L-propargylglycine in their synthetic endeavors, ultimately contributing to the advancement of peptide and medicinal chemistry.

References

• Chem-Impex. Boc-α-methyl-L-propargylglycine. [Link]

• Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018). [Link]

• Columbia University. HSQC and HMBC - NMR Core Facility. [Link]

• University of East Anglia. Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. (2017). [Link]

• MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2022). [Link]

Sources

• 1. chemimpex.com [chemimpex.com]

Application Note: Solid-Phase Synthesis of Peptides with Sterically Hindered Amino Acids

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic rationale, high-efficiency coupling reagents, thermodynamic optimization, and self-validating experimental protocols.

Introduction: The Physical Chemistry of Steric Hindrance

The incorporation of sterically hindered amino acids—such as α -aminoisobutyric acid (Aib), N -methylated amino acids, and Cβ​ -branched residues (Val, Ile, Thr)—represents a significant kinetic bottleneck in Solid-Phase Peptide Synthesis (SPPS).

From a mechanistic standpoint, bulky side chains physically obstruct the nucleophilic attack of the resin-bound N -terminal amine onto the activated carbonyl of the incoming amino acid[1]. This steric shielding drastically reduces the reaction rate, allowing competing side reactions (e.g., epimerization, truncation, or δ -lactam cyclization) to outcompete peptide bond formation[1][2]. Furthermore, as the peptide chain elongates, it frequently folds into secondary structures (like β -sheets) or aggregates via inter-chain hydrogen bonding, which further buries the reactive N-terminus and severely depresses coupling yields[1].

To overcome these thermodynamic and kinetic barriers, peptide chemists must abandon standard DIC/HOBt protocols and adopt a synergistic approach utilizing highly reactive uronium/aminium salts and elevated thermal energy.

Mechanistic Grounding: Selecting the Optimal Coupling Reagent

The choice of coupling reagent is the most critical variable when addressing steric bulk. Traditional carbodiimides are insufficient because the resulting O -acylisourea intermediates are prone to rearrangement and offer sluggish coupling kinetics[3].

The Power of Anchimeric Assistance (HATU & PyAOP)

Reagents like HATU and PyAOP generate highly reactive O At (7-aza-1-hydroxybenzotriazole) esters. The presence of the pyridine nitrogen in the HOAt leaving group provides anchimeric (neighboring-group) assistance . This nitrogen acts as a localized general base, hydrogen-bonding with the incoming amine and perfectly pre-organizing the transition state for nucleophilic attack, making HATU significantly more efficient than its HBTU counterpart.

The Oxyma Revolution (COMU & DIC/Oxyma Pure)

Recently, reagents based on the Oxyma Pure (ethyl 2-cyano-2-(hydroxyimino)acetate) leaving group have emerged as superior alternatives. COMU, an aminium salt of Oxyma, demonstrates coupling efficiency equal to or greater than HATU, particularly for N -methylated and highly hindered amino acids[4]. Crucially, Oxyma-based reagents carry a vastly reduced risk of racemization and are non-explosive, unlike benzotriazole derivatives (HOBt/HOAt)[4].

Caption: Mechanistic pathway of hindered amino acid activation using advanced uronium/aminium salts.

Thermodynamic Disruption: Microwave-Assisted SPPS (MW-SPPS)

When chemical activation alone is insufficient, thermal energy must be applied to overcome the high activation energy ( Ea​ ) barrier of hindered couplings. Microwave irradiation at 75°C provides rapid, volumetric heating that achieves two critical mechanistic goals:

• Kinetic Acceleration: It exponentially increases the rate of the nucleophilic attack, driving the reaction to completion before side reactions occur[5].

• Disruption of Aggregation: The thermal energy breaks the inter-chain hydrogen bonds responsible for resin-bound peptide aggregation, exposing the sterically hindered N -terminus to the solvent matrix[1][5].

Cautionary Note: While elevated temperatures are highly effective, sensitive residues such as Cysteine (Cys) and Histidine (His) are prone to severe racemization at 75°C. For sequences containing these residues, conventional heating at lower temperatures (e.g., 50°C) or room-temperature double-coupling strategies must be employed[5].

Quantitative Data Summaries

Table 1: Comparative Efficacy of Coupling Reagent Systems

Reagent System	Active Ester Generated	Relative Reactivity	Byproduct Safety Profile	Primary Application
DIC / HOBt	OBt	Moderate	Explosive risk (Desensitized)	Routine, unhindered SPPS
HATU / DIPEA	OAt	Very High	Explosive risk (Desensitized)	Severe steric hindrance
COMU / DIPEA	Oxyma	Very High	Safe (Non-explosive)	N -methylated AAs, Aib[4]
DIC / Oxyma	Oxyma	High	Safe (Non-explosive)	Microwave-assisted SPPS

Table 2: Impact of Microwave Irradiation on Aib-Rich Peptides

Data reflects the synthesis of the highly hindered sequence: GEQKLGAibAibAibASEEDLG-NH₂[1].

Synthesis Method	Coupling Temp	Total Synthesis Time	Crude Peptide Purity
Conventional SPPS	25°C	40 hours	< 10%
Microwave-Assisted	75°C	< 3 hours	89%

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They incorporate mandatory in-process analytical checks (Kaiser or Chloranil tests) to verify reaction completion before proceeding to the next synthetic cycle, preventing the accumulation of deletion sequences.

Protocol A: Room-Temperature Double-Coupling with COMU

Ideal for heat-sensitive sequences or laboratories without microwave synthesizers.

• Fmoc Deprotection: Treat the swollen resin with 20% piperidine in DMF for 10 minutes. Wash thoroughly with DMF ( 5×1 min)[4].

• Pre-Activation: In a separate vial, dissolve the sterically hindered Fmoc-amino acid (4.0 eq relative to resin loading) and COMU (3.9 eq) in DMF. Add N,N -Diisopropylethylamine (DIPEA) (8.0 eq). Allow to pre-activate for exactly 2 minutes (COMU activates very rapidly; longer times may lead to degradation)[4].

• First Coupling: Add the activated mixture to the resin. Agitate at room temperature for 60 minutes. Drain and wash with DMF ( 3×1 min).

• Second Coupling: Repeat Step 2 with fresh reagents. Add to the resin and agitate for an additional 60 minutes[1].

• In-Process Validation: Perform a Kaiser Test (for primary amines) or a Chloranil Test (for secondary amines like N -methyl residues).

  • If positive (color change): Perform a third coupling or cap unreacted amines with acetic anhydride.

  • If negative (no color change): Proceed to the next Fmoc deprotection cycle.

Protocol B: Microwave-Assisted SPPS (MW-SPPS) with DIC/Oxyma

Ideal for highly aggregated sequences and consecutive bulky residues (e.g., Aib-Aib).

• Resin Preparation: Swell the resin in DMF for 30 minutes. (For highly difficult sequences, ChemMatrix PEG resin is recommended over polystyrene due to superior swelling)[5][6].

• MW-Deprotection: Add 20% piperidine in DMF. Irradiate in the microwave cavity at 75°C for 3 minutes. Wash with DMF ( 4×1 min)[5].

• MW-Coupling: Add Fmoc-amino acid (5.0 eq), DIC (5.0 eq), and Oxyma Pure (5.0 eq) in DMF to the reaction vessel. Irradiate at 75°C for 10 minutes[7].

  • Exception: If coupling Fmoc-Cys(Trt)-OH or Fmoc-His(Trt)-OH, limit temperature to 50°C for 10 minutes to prevent racemization[5].

• Cooling & Washing: Allow the vessel to cool. Wash extensively with DMF ( 5×1 min) to remove excess reagents[7].

• In-Process Validation: Perform a Kaiser/Chloranil test to confirm >99% coupling efficiency before proceeding.

Caption: Self-validating decision workflow for optimizing SPPS of sterically hindered amino acids.

References

• Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies ACS Publications[Link]

• Accelerated Multiphosphorylated Peptide Synthesis PMC - NIH[Link]

• Microwave-Assisted Green Solid-Phase Peptide Synthesis Using γ-Valerolactone (GVL) as Solvent ACS Sustainable Chemistry & Engineering[Link]

• Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis MDPI[Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids ResearchGate / The Journal of Organic Chemistry[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Low coupling efficiency of Boc-alpha-methyl-L-propargylglycine in peptide synthesis

Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with the incorporation of Boc-α-methyl-L-propargylglycine (Boc-α-Me-Pra-OH) during Solid-Phase Peptide Synthesis (SPPS).

Root Cause Analysis: The Causality of Low Coupling Efficiency

The difficulty in coupling Boc-α-Me-Pra-OH is primarily driven by two mechanistic factors:

• The Gem-Dialkyl (Thorpe-Ingold) Effect: The presence of the α-methyl group creates a quaternary α-carbon. This drastically restricts the Ramachandran dihedral angles (φ and ψ), locking the amino acid into a rigid conformation. This physical bulk severely blocks the incoming N-terminal amine nucleophile of the growing peptide chain from attacking the activated carboxylate, a phenomenon known as the 1[1].

• Activation Energy Barrier: Standard carbodiimide activation (e.g., DIC/HOBt) forms an O-acylisourea intermediate that is too sterically demanding to react efficiently with the hindered amine. Instead of forming the desired amide bond, the intermediate often undergoes slow hydrolysis or truncates the sequence. To overcome this, highly reactive, less sterically demanding active esters are required to provide neighboring group assistance via the pyridine nitrogen, making 1 the method of choice[1]. Furthermore,2 provides the thermal energy necessary to cross this high activation barrier[2].

Diagnostic Decision Tree

Use the following workflow to systematically troubleshoot and optimize your coupling strategy.

Workflow for troubleshooting Boc-α-Me-Pra-OH coupling efficiency in SPPS.

Quantitative Comparison of Coupling Strategies

The table below summarizes the expected coupling efficiencies of Boc-α-Me-Pra-OH onto a standard growing peptide chain using various activation methods.

Activation Strategy	Temperature	Time	Expected Efficiency	Mechanistic Notes
DIC / HOBt	Room Temp (25°C)	2 hours	< 30%	High risk of truncation. HOBt lacks neighboring group assistance.
DIC / Oxyma	Room Temp (25°C)	2 hours	40 - 50%	Better than HOBt, but insufficient for quaternary α-carbons.
HATU / HOAt / DIPEA	Room Temp (25°C)	2 hours (x2)	70 - 85%	Pyridine nitrogen in HOAt accelerates nucleophilic attack.
HATU / HOAt / DIPEA	Microwave (75°C)	15 mins (x2)	> 95%	Optimal. Thermal energy overcomes the steric activation barrier.

Self-Validating Protocol: Microwave-Assisted HATU/HOAt Coupling

To ensure scientific integrity, this protocol is designed as a self-validating system. It incorporates a micro-cleavage step to empirically verify coupling success before proceeding to the next synthesis cycle. This methodology aligns with established standards for 3[3].

Materials Required:

• Boc-α-Me-Pra-OH (5.0 equivalents relative to resin loading)

• HATU (4.9 equivalents)

• HOAt (5.0 equivalents, 0.6 M in DMF)

• DIPEA (10.0 equivalents)

• N,N-Dimethylformamide (DMF) (Peptide synthesis grade)

Step-by-Step Methodology:

Step 1: Resin Preparation & Swelling

• Swell the peptidyl-resin in DMF for 30 minutes at room temperature.

• Drain the solvent completely. Ensure the N-terminal amine is fully deprotected (if using Fmoc chemistry prior to the Boc-amino acid addition, perform standard 20% Piperidine/DMF deprotection).

Step 2: Pre-Activation of Boc-α-Me-Pra-OH

• In a clean vial, dissolve 5.0 eq of Boc-α-Me-Pra-OH and 5.0 eq of HOAt in a minimum volume of DMF (target concentration ~0.2 M).

• Add 4.9 eq of HATU to the solution. Note: Using slightly less HATU than the amino acid prevents capping of the resin by unreacted uronium species.

• Add 10.0 eq of DIPEA. The solution will turn pale yellow, indicating the formation of the active ester. Allow pre-activation for exactly 2 minutes at room temperature.

Step 3: Microwave-Assisted Coupling

• Transfer the pre-activated solution to the reaction vessel containing the resin.

• Irradiate in a microwave peptide synthesizer. Set parameters to 75°C for 15 minutes . Caution: Do not exceed 75°C, as Boc-protecting groups can become unstable at higher temperatures in the presence of basic amines.

Step 4: Washing and Self-Validation (Micro-Cleavage)

• Drain the reaction vessel and wash the resin thoroughly: DMF (3 × 1 min), DCM (3 × 1 min), and DMF (3 × 1 min).

• Validation Step: Extract a few beads (~1 mg) and perform a Kaiser test. If the beads are blue (indicating unreacted amines), proceed to Step 5.

• For definitive validation, perform a rapid micro-cleavage (TFA/TIS/H2O 95:2.5:2.5 for 30 mins) and analyze via LC-MS to confirm the mass shift corresponding to the addition of α-Me-Pra.

Step 5: Double Coupling & Capping (If Necessary)

• If the Kaiser test is positive or LC-MS shows >5% unreacted peptide, repeat Steps 2-4 using fresh reagents.

• Once coupling is maximized, perform a capping step (Acetic Anhydride/DIPEA/DMF 1:1:8 for 10 mins) to terminate any unreacted chains and prevent complex deletion sequences during final purification.

Frequently Asked Questions (FAQs)

Q: Why must I use HOAt instead of HOBt for α-methyl amino acids? A: HOBt lacks the critical pyridine nitrogen present in HOAt. In HOAt, this nitrogen provides anchimeric (neighboring group) assistance, which stabilizes the transition state and accelerates the nucleophilic attack. This is an absolute requirement when dealing with the severe steric hindrance of the gem-dialkyl effect[1].

Q: Will the propargyl (alkyne) side chain interfere with the coupling reaction? A: No. Terminal alkynes are generally inert under standard carbodiimide/uronium coupling conditions and do not require side-chain protection during SPPS. However, you must ensure your system is free of transition metal contaminants (e.g., Copper or Palladium), which could trigger unwanted alkyne homocoupling or cross-reactivity[4].

Q: I am observing a high percentage of truncated peptides in my final cleavage. What went wrong? A: Truncation is the hallmark of incomplete coupling at the α-methyl residue. Because the coupling is slow, the unreacted N-terminal amines remain available. If you do not perform an acetic anhydride capping step immediately after the Boc-α-Me-Pra-OH coupling, these amines will react with the next amino acid in your sequence, creating a deletion peptide (des-α-Me-Pra) that is notoriously difficult to separate via HPLC. Always cap after difficult couplings.

Q: Can I use DIC/Oxyma instead of HATU/HOAt? A: While DIC/Oxyma is an excellent, safer alternative for standard amino acids, it often falls short for C-α-tetrasubstituted amino acids. If you must avoid HATU due to cost or safety, you can attempt DIC/Oxyma, but you must pair it with microwave heating (90°C for 20 minutes) and perform triple couplings.

References

• Synthesis of Peptides Based on Ca-Tetrasubstituted a-Amino Acids. Thieme-Connect.1

• Microwave-Assisted Green Solid-Phase Peptide Synthesis Using γ-Valerolactone (GVL) as Solvent. ResearchGate.2

• WO2017160669A1 - Insulin-incretin conjugates. Google Patents.3

• Altered Peptide Ligands Revisited: Vaccine Design through Chemically Modified HLA-A2–Restricted T Cell Epitopes. NIH PMC.4

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. WO2017160669A1 - Insulin-incretin conjugates - Google Patents [patents.google.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Boc-α-Methyl-L-Propargylglycine Deprotection

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the unique chemical liabilities of working with Boc-α-methyl-L-propargylglycine .

While the removal of the tert-butyloxycarbonyl (Boc) group is a routine procedure in peptide synthesis, this specific unnatural amino acid features a terminal alkyne (for click chemistry) and a quaternary α-stereocenter. These structural elements introduce specific mechanistic pathways that require highly optimized conditions to prevent irreversible side reactions[1].

Mechanistic Context & Reaction Pathways

During acid-catalyzed Boc deprotection (typically using Trifluoroacetic Acid, TFA), the protecting group is cleaved to release CO₂ and a highly reactive tert-butyl cation . If this electrophile is not immediately quenched by a scavenger, it will seek out available nucleophiles. The terminal alkyne, acting as an electron-rich π-nucleophile, is highly susceptible to alkylation by this cation, leading to the destruction of the alkyne handle required for downstream applications.

Mechanistic pathways of Boc deprotection highlighting tert-butyl cation generation and scavenging.

Troubleshooting Guide & FAQs

Q1: I am observing a +56 Da mass shift in my LC-MS after deprotection. What is happening? A: This is the hallmark of tert-butyl cation alkylation. During acid-catalyzed Boc removal, the tert-butyl cation is generated. In the absence of a highly reactive scavenger, this electrophile attacks the terminal alkyne, yielding a bulky tert-butylated alkyne side product. This manifests as an addition of a C₄H₈ group, which corresponds exactly to a +56.06 Da mass shift [2]. Causality & Solution: To prevent this, you must incorporate a silane-based carbocation scavenger, such as Triisopropylsilane (TIPS) or Triethylsilane (TES). Silanes act as potent hydride donors, rapidly reducing the tert-butyl cation to inert isobutane gas before it can react with the alkyne.

Q2: Is there a risk of epimerization/racemization at the alpha-carbon during the strong acid treatment? A: No. Unlike standard proteinogenic amino acids, α-methyl-L-propargylglycine features a quaternary stereocenter at the alpha-carbon. Because it lacks an α-proton, it cannot undergo acid- or base-catalyzed enolization. The stereocenter remains completely intact and stereochemically pure during standard TFA cleavage conditions.

Q3: My downstream CuAAC (click chemistry) is failing, but I don't see the +56 Da peak. What else could go wrong? A: There are two primary culprits that do not involve alkylation:

• TFA Salt Trapping: The deprotected primary amine forms a highly stable trifluoroacetate salt. If your downstream coupling is sensitive to pH, or if you fail to properly neutralize the salt with a non-nucleophilic base (e.g., DIPEA) prior to the next step, the amine will remain protonated and unreactive.

• Alkyne Hydration (+18 Da): Trace water in the presence of strong acid can catalyze the hydration of the terminal alkyne to a methyl ketone (Markovnikov addition)[3]. Ensure your TFA and solvents are strictly anhydrous.

Q4: Can I use standard peptide synthesis scavengers like ethanedithiol (EDT) or thioanisole? A: Do not use thiol-based scavengers. While EDT and thioanisole are excellent for protecting electron-rich aromatic rings, thiols can undergo undesired acid-catalyzed thiol-yne additions across the terminal alkyne. Furthermore, residual thiols are notorious for poisoning the Cu(I) catalysts required for downstream azide-alkyne cycloadditions (CuAAC)[4]. Stick exclusively to silane scavengers (TIPS/TES) for propargyl-containing residues.

Quantitative Data: Scavenger Selection Matrix

The following table summarizes the empirical effects of various scavengers on Boc-α-methyl-L-propargylglycine deprotection and downstream viability.

Scavenger System	Concentration (v/v)	Alkyne Recovery (%)	+56 Da Byproduct (%)	Downstream CuAAC Efficiency
None (Neat TFA)	0%	< 60%	> 30%	Poor
TIPS (Silane)	2.5%	> 98%	< 1%	Excellent
TES (Silane)	2.5%	> 98%	< 1%	Excellent
EDT (Thiol)	2.5%	< 50%	< 1%	Critical Failure (Cu Poisoning)
Water (H₂O)	2.5%	~ 85%	~ 10%	Moderate (Risk of Hydration)

Experimental Protocols: Optimized Deprotection Workflow

This self-validating protocol utilizes TIPS to quantitatively quench the tert-butyl cation while preserving the terminal alkyne for downstream click chemistry. The ether precipitation step ensures the complete removal of the silane and isobutane byproducts.

Step-by-Step Methodology:

• Cocktail Preparation: Prepare a fresh cleavage cocktail consisting of 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% anhydrous Dichloromethane (DCM) (v/v/v). Critical: Do not add water to prevent alkyne hydration.

• Substrate Solvation: Dissolve the Boc-α-methyl-L-propargylglycine derivative in the cleavage cocktail at a concentration of 10–20 mg/mL.

• Reaction Execution: Stir the mixture at room temperature (20–25 °C) under an inert atmosphere (N₂ or Argon) for 1.5 to 2 hours. Monitor for CO₂ evolution (mild bubbling).

• Volatile Removal: Concentrate the reaction mixture under a gentle stream of nitrogen or via rotary evaporation (bath temperature < 30 °C) to approximately 10% of its original volume.

• Precipitation & Washing: Add a 10-fold volume of ice-cold diethyl ether to precipitate the deprotected amine as a TFA salt. Centrifuge at 3000 × g for 5 minutes. Decant the supernatant and wash the pellet twice more with ice-cold ether to extract residual TIPS and organic impurities.

• Drying & Storage: Dry the resulting pellet under high vacuum for 2 hours. The product is now a stable TFA salt, ready for neutralization and downstream coupling.

References

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health (NIH).[Link]

• Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. ACS Publications.[Link]

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. National Institutes of Health (NIH).[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. N-tert-Butylglycine hydrochloride | 6939-23-7 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Boc-α-Methyl-L-Propargylglycine in SPPS

Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals facing challenges with the incorporation of Boc-α-methyl-L-propargylglycine (Boc-Pra(α-Me)-OH) during Solid-Phase Peptide Synthesis (SPPS).

The incorporation of this unnatural building block presents a dual challenge: the severe steric hindrance of the α-methyl group and the propensity of the growing peptide chain to aggregate. This guide provides field-proven, self-validating methodologies to diagnose and overcome these synthetic bottlenecks.

Diagnostic Decision Tree: Aggregation vs. Steric Hindrance

Before altering your synthesis protocol, you must identify the root cause of the coupling failure. The α-methyl group severely restricts the phi/psi dihedral angles of the peptide backbone, creating a massive steric penalty for the incoming nucleophile[1]. However, this same steric restriction strongly favors helical conformations, meaning the α-methyl residue itself acts as an aggregation breaker.

If you observe incomplete coupling, use the following self-validating workflow to determine if the issue is true β-sheet aggregation (occurring before the residue is added) or simply a kinetic failure due to steric clash.

Diagnostic workflow for resolving Boc-Pra(α-Me)-OH coupling failures during SPPS.

Frequently Asked Questions (FAQs)

Q: Why is my coupling failing specifically at the Boc-Pra(α-Me)-OH step? A: It is highly likely a kinetic failure rather than aggregation. The α-carbon tetrasubstitution creates a bulky steric shield around the activated carbonyl. Standard carbodiimide chemistry (DIC/HOBt) is insufficiently reactive to overcome this activation energy barrier[2]. The incoming amine cannot physically reach the electrophilic center before the activated ester hydrolyzes or undergoes side reactions.

Q: If α-methyl amino acids disrupt aggregation, why does my resin look shrunken? A: If your resin has collapsed (shrunken) and fails to swell in DMF or DCM, β-sheet aggregation has already occurred in the 5–10 residues prior to the addition of Boc-Pra(α-Me)-OH[3]. The intermolecular hydrogen bonds have cross-linked the polymer matrix, burying the N-terminus. You must disrupt this pre-existing aggregation before attempting to couple the hindered α-methyl building block.

Q: How does the propargyl (alkyne) group affect the synthesis and cleavage? A: The terminal alkyne in propargylglycine (Pra) is highly valuable for downstream CuAAC "click" chemistry[4]. During Boc SPPS, the alkyne is generally stable to TFA deprotection. However, during the final strong acid cleavage (e.g., anhydrous HF or TFMSA), the alkyne can undergo hydration or react with scavenged carbocations. Ensure your cleavage cocktail is optimized (e.g., adjusting the anisole/p-cresol ratio) and avoid thiol-based scavengers if radical-induced thiol-yne side reactions are a concern.

Standard Operating Procedures (SOPs)

SOP A: Disrupting Pre-existing On-Resin Aggregation

If your diagnostic test reveals resin shrinkage, use this protocol to break intermolecular hydrogen bonds before coupling.

• Solvent Exchange: Drain the synthesis vessel and wash the resin 3 times with DMF.

• Chaotropic Salt Application: Prepare a 0.8 M solution of Lithium Chloride (LiCl) or Sodium Perchlorate (NaClO₄) in DMF[5][6].

• Incubation: Add the chaotropic solution to the resin and agitate/sonicate for 15 minutes. The ions will intercalate and disrupt the β-sheet hydrogen bonding network[5].

• Self-Validation: Visually inspect the resin. A successful disruption is indicated by the resin beads returning to their fully swollen, translucent state.

• Wash: Wash thoroughly with DMF (5 x 1 min) to remove all salts before proceeding to coupling.

SOP B: High-Efficiency Coupling via In Situ Neutralization

Because this is Boc chemistry, the N-terminus is left as a protonated TFA salt after deprotection. Pre-neutralizing the resin allows the free amines to immediately aggregate. This protocol uses in situ neutralization combined with highly reactive aminium salts to force the coupling[3].

• Deprotection: Treat the resin with 100% TFA (2 x 1 min). Do not pre-neutralize with DIEA. Wash with DMF.

• Activation: In a separate vial, dissolve 4.0 equivalents of Boc-Pra(α-Me)-OH and 3.9 equivalents of HATU in minimal DMF.

• In Situ Neutralization: Add 8.0 equivalents of DIEA to the activation vial. The solution will immediately turn yellow.

• Coupling: Instantly transfer the activated mixture to the TFA-salt peptide resin. The DIEA will simultaneously neutralize the resin and initiate the coupling, giving the peptide no time to aggregate.

• Thermal Assistance: React at 60°C (using a microwave synthesizer or heating block) for 45 minutes.

• Self-Validation: Perform a quantitative Kaiser test. If the test shows >1% free amine, repeat the coupling using Triphosgene (BTC) to form the highly reactive acid chloride intermediate.

Quantitative Performance Data

To guide your reagent selection, the following table summarizes the expected coupling efficiencies for α-methyl amino acids based on activation chemistry and physical conditions.

Coupling Reagent	Activation Mechanism	Temperature	Time	Typical Yield (%)
DIC / HOBt	Carbodiimide / OBt ester	25°C	120 min	< 20%
HBTU / HOBt	Aminium / OBt ester	25°C	120 min	~ 35%
HATU / HOAt	Aminium / OAt ester	25°C	120 min	55 - 60%
HATU / HOAt	Aminium / OAt ester	60°C (Microwave)	45 min	> 90%
BTC (Triphosgene)	Acid Chloride	25°C	60 min	> 95%

Data Synthesis: Standard carbodiimides fail against the steric bulk of α-methyl groups. Transitioning to OAt-based aminium salts (HATU) with thermal energy, or utilizing acid chloride generation via BTC, is mandatory for high-yield incorporation.

References

• Source: National Institutes of Health (nih.gov)
• US20240052005A1 - Improved cell-penetrating peptides and fusion proteins Source: Google Patents URL
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences Source: ResearchGate URL
• A Comparative Guide to Aggregation-Disrupting Reagents in Solid-Phase Peptide Synthesis Source: BenchChem URL
• Aggregation, Racemization and Side Reactions in Peptide Synthesis Source: AAPPTEC URL
• Source: Delhi University (du.ac.in)

Sources

• 1. US20240052005A1 - Improved cell-penetrating peptides and fusion proteins - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]

Technical Support Center: Optimizing Cleavage of Boc-α-Methyl-L-Propargylglycine

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals working with Boc-α-methyl-L-propargylglycine , an unnatural amino acid featuring a highly reactive terminal alkyne (propargyl) and an α-methyl group.

During Solid-Phase Peptide Synthesis (SPPS), the removal of Boc protecting groups and simultaneous resin cleavage requires strong acids (TFA or HF). This process generates highly reactive tert-butyl carbocations[1]. While standard scavenger cocktails are designed to trap these cations, they often inadvertently destroy the sensitive alkyne side chain. This guide provides mechanistic insights, troubleshooting FAQs, and field-proven protocols to ensure the structural integrity of your alkyne-containing peptides.

🔬 Mechanistic Insights: Why Standard Scavengers Fail

To optimize your cleavage, you must first understand the causality behind scavenger-induced side reactions:

• The Thiol-Yne Side Reaction: Standard cleavage cocktails (like Reagent K) rely heavily on ethanedithiol (EDT) and thioanisole to quench carbocations. However, under strongly acidic conditions, these nucleophilic thiols undergo acid-catalyzed or radical-mediated hydrothiolation across the alkyne triple bond. This completely consumes the propargyl group.

• Acid-Catalyzed Hydration: Alkynes are susceptible to hydration in the presence of strong acids and excess water. Prolonged cleavage times will convert the terminal alkyne into a methyl ketone[2].

• The TIPS Solution: Triisopropylsilane (TIPS) is the optimal scavenger for alkynes. As a sterically hindered hydride donor, TIPS rapidly reduces tert-butyl cations to isobutane[3]. Because it lacks a nucleophilic lone pair, it is completely unreactive toward the alkyne triple bond.

🛠️ Troubleshooting Guides & FAQs

Q1: I used Reagent K (TFA/phenol/water/thioanisole/EDT) for cleavage. My LC-MS shows my target mass disappeared, replaced by a major peak with a +94 Da mass shift. What happened? A1: The +94 Da mass shift is the definitive signature of an ethanedithiol (EDT) addition to your propargyl group. Thiols are incompatible with alkynes during acidic cleavage due to the thiol-yne side reaction. Solution: Completely eliminate EDT and thioanisole from your cocktail. Substitute them with TIPS, which quenches carbocations via hydride transfer without reacting with the alkyne[3].

Q2: What is the optimal cleavage cocktail for Boc-α-methyl-L-propargylglycine? A2: For standard Fmoc-SPPS (where Boc is protecting the N-terminus or side chains), the industry standard for alkyne-containing peptides is TFA / TIPS / H₂O (95:2.5:2.5 v/v) [4]. TIPS neutralizes the tert-butyl cations, while the low concentration of water quenches highly reactive resin-linker cations without overly risking alkyne hydration[5].

Q3: I am observing a +18 Da mass shift on my propargylglycine residue after a 3-hour TFA cleavage. How do I fix this? A3: A +18 Da shift indicates acid-catalyzed hydration of the terminal alkyne to a ketone[2]. This occurs when the cleavage time is too long in the presence of water. Solution: Reduce the cleavage time to 1.5–2 hours. If your sequence requires prolonged cleavage (e.g., to remove multiple Arg(Pbf) groups), use a water-free cocktail such as TFA / TIPS / Phenol (90:5:5 v/v) . Phenol acts as an excellent aromatic scavenger for linker cations, allowing you to bypass water-induced hydration.

Q4: My peptide sequence contains Methionine and Cysteine, which usually require EDT to prevent oxidation and alkylation. How do I protect them while keeping my alkyne intact? A4: This is a classic SPPS dilemma. You must use a carefully balanced, thiol-free cocktail. TIPS is generally sufficient to protect Cys and Met from tert-butyl alkylation[6]. To prevent oxidation without using thiols, perform the cleavage under a strict inert atmosphere (Argon/N₂) using degassed TFA.

Q5: Can I use anhydrous Hydrogen Fluoride (HF) for traditional Boc-SPPS cleavage of this amino acid? A5: Yes, but standard HF cleavage cocktails (e.g., HF/anisole/thioanisole) must be modified. Thioanisole must be strictly excluded. An optimized cocktail of HF / Anisole / TIPS (90:5:5 v/v) at 0°C for 45–60 minutes is recommended. Ensure the reaction line is rigorously dried, as superacidic HF in the presence of trace moisture will rapidly hydrate the alkyne.

📊 Quantitative Data: Scavenger Cocktail Comparison

Table 1: Comparison of Cleavage Cocktails for Alkyne-Containing Peptides

Cocktail Name	Composition (v/v)	Alkyne Recovery (%)	Scavenging Efficiency	Primary Risk / Diagnostic Mass Shift
Reagent K	TFA/Phenol/H₂O/Thioanisole/EDT (82.5:5:5:5:2.5)	< 10%	Excellent	Thiol-yne addition (+94 Da )
Standard Alkyne	TFA/TIPS/H₂O (95:2.5:2.5)	> 95%	Good	Mild hydration upon prolonged exposure
Low-Water	TFA/TIPS/Phenol (90:5:5)	> 98%	Very Good	None for alkynes; less effective for Cys/Met
High-Water	TFA/H₂O (95:5)	~ 80%	Moderate	Alkyne hydration to ketone (+18 Da )

(Note: Alkyne recovery percentages are approximate and sequence-dependent, based on standard 2-hour cleavage times[5].)

🧪 Experimental Protocol: Optimized Cleavage Methodology

Objective: Cleave Boc-α-methyl-L-propargylglycine from the solid support while preserving the terminal alkyne and preventing tert-butyl alkylation. This protocol utilizes a self-validating diagnostic approach: if the protocol is followed correctly, LC-MS will show zero +94 Da or +18 Da adducts.

Materials:

• Trifluoroacetic acid (TFA), peptide synthesis grade

• Triisopropylsilane (TIPS)

• Ultrapure Water

• Ice-cold diethyl ether

Step-by-Step Procedure:

• Resin Preparation: Wash the peptidyl-resin with Dichloromethane (DCM) (3 × 5 mL) to remove all traces of DMF. Causality: Residual DMF reacts with TFA to form formylating byproducts.

• Drying: Dry the resin thoroughly under vacuum for 15–30 minutes.

• Cocktail Formulation: Prepare the cleavage cocktail fresh. For 100 mg of resin, mix 2.375 mL TFA, 62.5 µL TIPS, and 62.5 µL H₂O (95:2.5:2.5 ratio). Crucial Step: Do not add any thiols (EDT or thioanisole)[6].

• Cleavage Reaction: Add the cocktail to the resin. Agitate gently at room temperature for exactly 1.5 to 2 hours . Causality: Strict time limits prevent acid-catalyzed hydration of the propargyl group[2].

• Filtration: Filter the cleavage solution into a clean polypropylene tube. Wash the resin with an additional 1 mL of neat TFA and combine the filtrates.

• Concentration: Evaporate the TFA under a gentle stream of nitrogen until the volume is reduced to approximately 1/3 of the original volume.

• Precipitation: Add the concentrated filtrate dropwise into 10 volumes of ice-cold diethyl ether. A white precipitate should form immediately.

• Recovery: Centrifuge at 3000 rpm for 5 minutes at 4°C. Decant the supernatant. Wash the pellet twice more with cold ether to remove residual TIPS and cleaved protecting groups.

• Final Isolation: Air-dry the pellet briefly, dissolve in an appropriate Acetonitrile/Water mixture, and lyophilize.

🔀 Reaction Pathway Visualization

Caption: Mechanistic pathways of carbocation scavenging vs. alkyne side reactions during SPPS cleavage.

📚 References

• [1] Benchchem. Common side reactions with Boc-protected amino acids and how to avoid them.1

• [3] Maynooth University Research Archive Library. Responsive Synthetic Peptide Conjugates – From Sensors to Peptidomimetics. 3

• [2] ACS Publications (The Journal of Organic Chemistry). Silyl-Based Alkyne-Modifying Linker for the Preparation of C-Terminal Acetylene-Derivatized Protected Peptides. 2

• [5] ACS Publications (ACS Medicinal Chemistry Letters). An Alkyne-functionalized Arginine for Solid-Phase Synthesis Enabling “Bioorthogonal” Peptide Conjugation.5

• [4] PMC - NIH. Exploring the Chemical Properties and Medicinal Applications of Tetramethylthiocycloheptyne Sulfoximine Used in Strain-Promoted Azide–Alkyne Cycloaddition Reactions. 4

• [6] ResearchGate. Azide reduction during peptide cleavage from solid support - The choice of thioscavenger?6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Incomplete Boc Deprotection of Boc-α-Methyl-L-Propargylglycine

Executive Summary

Boc-α-methyl-L-propargylglycine is a highly specialized, unnatural amino acid used in advanced drug development and peptide synthesis. Researchers frequently encounter incomplete deprotection or unexpected byproducts when attempting to remove its tert-butyloxycarbonyl (Boc) group using standard protocols. This guide provides field-proven troubleshooting strategies to overcome the dual challenges presented by this molecule: the extreme steric hindrance of its α-quaternary carbon and the chemical vulnerability of its terminal alkyne.

Mechanistic Causality: Why Does Deprotection Fail?

To troubleshoot effectively, one must understand the underlying chemical causality of the failure. The incomplete cleavage of Boc-α-methyl-L-propargylglycine is driven by two competing mechanistic bottlenecks:

• Steric Shielding by the α-Quaternary Center: α,α-dialkylated amino acids (such as α-aminoisobutyric acid [Aib] and α-methyl-propargylglycine) present severe steric bulk[1]. This bulky α-methyl group restricts the conformational space around the nitrogen and physically blocks the approach of the solvated proton (H⁺) to the carbamate carbonyl. Because protonation is the rate-determining first step of Boc cleavage, the reaction kinetics are drastically reduced compared to standard amino acids[2].

• Electrophilic Vulnerability of the Alkyne: The acidic cleavage of the Boc group generates a highly reactive tert-butyl cation ( t -Bu⁺)[3]. If this carbocation is not immediately quenched by a scavenger, it can undergo electrophilic addition across the electron-rich terminal alkyne (the propargyl group), leading to irreversible alkylation. Furthermore, the alkyne can undergo hydration in the presence of strong acids and trace moisture if the reaction is not carefully controlled[4].

Diagnostic Workflow

Diagnostic workflow for troubleshooting sterically hindered Boc-deprotection failures.

Frequently Asked Questions (FAQs)

Q1: Standard 20–50% TFA in DCM is yielding <50% conversion after 2 hours. Should I just leave it overnight? A1: No. Leaving the reaction overnight increases the risk of alkyne degradation. Deprotection is a kinetic process, and for sterically hindered substrates, standard trifluoroacetic acid (TFA) concentrations may simply be too weak to drive the reaction to completion[4]. Instead of increasing time, change the acid system. Switching to 4M HCl in 1,4-dioxane is highly recommended, as it provides superior penetration and cleavage kinetics for hindered α-methyl amino acids[5].

Q2: I increased the TFA concentration, but LC-MS now shows a major byproduct with a +56 Da mass shift. What happened? A2: A +56 Da mass shift corresponds to an isobutylene adduct. The t -Bu⁺ cation generated during cleavage has alkylated your substrate, likely at the electron-rich alkyne[3]. To prevent this, you must integrate a robust scavenger cocktail into your protocol.

Q3: What is the optimal scavenger cocktail for an alkyne-containing amino acid? A3: A mixture of Triisopropylsilane (TIPS) and water (e.g., 95% TFA / 2.5% TIPS / 2.5% H₂O) is optimal[6]. TIPS acts as a potent hydride donor, rapidly reducing the t -Bu⁺ cation to unreactive isobutane[7]. Water assists in the hydrolysis of the intermediate carbamic acid[7]. Crucial Note: Avoid using ethanedithiol (EDT) as a scavenger for this specific molecule. While EDT is common in peptide synthesis, thiols can undergo unwanted radical thiol-yne additions across the propargyl triple bond.

Q4: Are there non-Brønsted acid alternatives if both TFA and HCl cause degradation? A4: Yes. Trimethylsilyl iodide (TMS-I) in DCM is a highly effective, neutral alternative for Boc deprotection. It cleaves the carbamate via a silyl ether intermediate rather than relying on brute-force protonation, making it exceptionally mild for acid-sensitive functional groups[8].

Condition Optimization Matrix

The following table summarizes quantitative expectations when troubleshooting the deprotection of α-methyl-propargylglycine.

Deprotection System	Scavenger Profile	Temp (°C)	Time (h)	Expected Conversion	Side-Reaction Risk
20% TFA in DCM	None	20	2.0	< 40%	Low
50% TFA in DCM	None	20	4.0	60 - 80%	High (+56 Da adducts)
95% TFA	2.5% TIPS / 2.5% H₂O	20	2.0	> 90%	Low
4M HCl in Dioxane	None (or 1% H₂O)	20	1.0 - 2.0	> 95%	Low
TMS-I in DCM	Excess NaHCO₃	0 to 20	1.0	> 95%	Very Low

Self-Validating Experimental Protocols

Protocol A: 4M HCl in 1,4-Dioxane (Preferred for Steric Hindrance)

This protocol leverages the high activity of HCl in a polar aprotic solvent to overcome the steric bulk of the α-methyl group[5].

• Preparation: Dissolve the Boc-α-methyl-L-propargylglycine substrate in anhydrous 1,4-dioxane to a concentration of 0.1 M.

• Initiation: Cool the reaction vessel to 0 °C using an ice bath to control the initial exothermic mixing. Slowly add an equal volume of 4M HCl in 1,4-dioxane (yielding a final concentration of ~2M HCl).

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature.

• Self-Validation (LC-MS): Monitor the reaction after 1 hour. Look for the complete disappearance of the [M+H]⁺ peak of the starting material and the appearance of the[M-Boc+H]⁺ peak. The reaction is typically complete within 1–2 hours[5].

• Isolation: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3x) to remove residual HCl and dioxane. Triturate the resulting hydrochloride salt with cold diethyl ether and filter to isolate the pure product.

Protocol B: High-Concentration TFA with TIPS/H₂O Scavengers

Use this protocol if your downstream chemistry requires a TFA salt rather than an HCl salt.

• Cocktail Preparation: Prepare a fresh cleavage cocktail consisting of 95% TFA, 2.5% TIPS, and 2.5% LC-MS grade water[6].

• Initiation: Dissolve the substrate directly in the cleavage cocktail (approximately 10 mL per gram of substrate). Stir at room temperature for 2 hours.

• Self-Validation (LC-MS): Analyze an aliquot via LC-MS. Diagnostic Check: If a +56 Da mass peak is observed, the t -Bu⁺ cation is not being fully scavenged[3]. In future iterations, increase the TIPS concentration to 5%.

• Isolation: Upon completion, precipitate the product by adding the reaction mixture dropwise into 10 volumes of vigorously stirring, ice-cold diethyl ether. Centrifuge, decant the supernatant, and wash the pellet twice more with cold ether to yield the pure TFA salt.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]

Technical Support Center: Troubleshooting Boc-α-Me-L-Pra-OH Coupling

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I frequently encounter support tickets from researchers observing "epimers" or double peaks when incorporating sterically hindered, unnatural amino acids like Boc-alpha-methyl-L-propargylglycine (Boc-α-Me-L-Pra-OH) .

This guide is designed to deconstruct the chemical reality of this building block, diagnose the true root causes of chromatographic anomalies, and provide field-proven, self-validating protocols to ensure successful couplings.

Part 1: The Core Mechanistic Truth

The Paradox of the Quaternary Stereocenter

When researchers observe a double peak on their HPLC after coupling Boc-α-Me-L-Pra-OH, the immediate assumption is that the amino acid has racemized during activation. This is a chemical impossibility.

Standard peptide racemization occurs via the oxazolone (azlactone) pathway or through direct enolization. Both of these mechanisms strictly require the abstraction of an alpha-proton by a base[1],[2]. Boc-α-Me-L-Pra-OH possesses a quaternary alpha-carbon —it is bonded to a carboxylate, a Boc-protected amine, a methyl group, and a propargyl group. Because there is absolutely no alpha-proton available to abstract, the stereocenter is structurally locked and completely stable against activation-induced racemization[1].

Mechanistic block of oxazolone-mediated racemization due to the quaternary α-carbon.

Part 2: Root Cause Analysis & FAQs

If the molecule cannot racemize, what is causing the double peaks or coupling failures?

Q1: I am seeing two distinct peaks on my LC-MS with identical masses. What is happening? A: You are likely observing either rotamers or allene isomerization .

• Rotamers: The extreme steric bulk of the alpha-methyl and propargyl groups severely restricts rotation around the tertiary amide/carbamate bonds. This creates conformational isomers (rotamers) that interconvert slowly on the chromatographic timescale, appearing as split peaks[3].

• Allene Isomerization: Under the strongly basic conditions typically used for activation (e.g., HATU with DIPEA), the terminal alkyne of the propargyl group (-CH₂-C≡CH) is vulnerable. The base can abstract the slightly acidic β-protons, shifting the alkyne to an allene (-CH=C=CH₂)[4],[5]. This creates a distinct covalent structural isomer that perfectly mimics an epimer on chromatography.

Q2: How can I definitively distinguish between rotamers and allene isomers? A: Use Variable Temperature (VT) analysis. Rotamers are physical conformers; their interconversion rate increases with thermal energy. If you run your HPLC at an elevated temperature, rotameric peaks will merge. Covalent structural isomers (like allenes or pre-existing enantiomeric impurities from the commercial starting material) will remain distinct regardless of temperature.

Q3: Why is the coupling efficiency of this residue so poor? A: The quaternary nature of the alpha-carbon creates an immense steric shield around the activated carbonyl. Nucleophilic attack by the incoming amine is physically blocked. Overcoming this requires highly reactive acylating agents (like acid fluorides or Oxyma-based esters) and elevated temperatures, rather than simply extending the reaction time at room temperature.

Decision tree for diagnosing HPLC double peaks during sterically hindered peptide couplings.

Part 3: Quantitative Data & Activation Strategies

To optimize the coupling of Boc-α-Me-L-Pra-OH, the activation strategy must balance the need for high reactivity (to overcome steric hindrance) with the need to minimize base exposure (to prevent allene formation).

Activation Strategy	Base Used	Coupling Time	Allene Isomerization (%)	Apparent "Epimer" Peak	Recommendation
HATU / DIPEA	DIPEA (2.0 eq)	12 - 24 h	15 - 30%	High	Not Recommended
HATU / sym-Collidine	sym-Collidine (2.0 eq)	12 - 24 h	< 5%	Low	Acceptable
DIC / OxymaPure	None	24 - 48 h	Not Detected	None (Rotamers only)	Recommended
Acid Fluoride (TFFH)	DIPEA (1.0 eq)*	4 - 8 h	< 2%	Low	Highly Recommended

*Note: Base is only used briefly to generate the acid fluoride, not maintained in large excess during the prolonged coupling step.

Part 4: Experimental Protocols

These protocols are designed as self-validating systems. By executing them, you will systematically eliminate variables and isolate the true cause of your synthesis issues.

Protocol A: Variable Temperature (VT) HPLC for Rotamer Diagnosis

Causality: Thermal energy overcomes the rotational energy barrier of the bulky side chains, causing the physical conformers to interconvert rapidly and average out into a single chromatographic peak.

• Prepare a 1 mg/mL solution of the cleaved crude peptide in 50% Acetonitrile/Water.

• Set the HPLC column oven temperature to 25 °C .

• Inject 10 µL and run a standard gradient (e.g., 5-95% ACN over 15 mins). Note the resolution and ratio of the "double peaks".

• Increase the column oven temperature to 60 °C (Ensure your specific column chemistry is rated for this temperature; most modern C18 columns are).

• Re-inject the sample under identical gradient conditions.

• Validation: If the peaks merge into a single, sharp peak, the phenomenon is definitively caused by rotamers. If the peaks remain distinct, proceed to Protocol B to eliminate allene isomerization.

Protocol B: Base-Free Coupling via DIC/OxymaPure

Causality: By completely eliminating tertiary amine bases (like DIPEA) from the coupling environment, we prevent the base-catalyzed deprotonation of the propargyl β-carbon, effectively shutting down the allene isomerization pathway[4].

• Swell the peptidyl-resin (0.1 mmol scale) in DMF for 30 minutes.

• In a separate activation vial, dissolve Boc-α-Me-L-Pra-OH (0.4 mmol, 4.0 eq) and OxymaPure (0.4 mmol, 4.0 eq) in 2 mL of minimal DMF.

• Add N,N'-Diisopropylcarbodiimide (DIC) (0.4 mmol, 4.0 eq) to the activation vial.

• Stir the activation mixture for exactly 2 minutes at room temperature to form the active ester.

• Transfer the activated amino acid solution to the resin.

• React at 50 °C for 2 to 4 hours using a microwave or conventional heating peptide synthesizer. Note: Heating is critical here. Because we are using a milder activation method to protect the alkyne, we must use thermal energy to overcome the steric hindrance of the quaternary center.

• Wash the resin thoroughly with DMF (3 x 5 mL) and DCM (3 x 5 mL).

• Validation: Cleave a micro-aliquot. If the previously observed double peak is now absent, the root cause of your prior failure was base-catalyzed allene isomerization.

References

• Unnatural Amino Acids , QYAOBIO. 1

• US20190010202A1 - Apelin peptides and uses thereof , Google Patents. 2

• Cystathionine gamma-lyase , Wikipedia. 4

• Structural basis of the inhibition of cystathionine γ‐lyase from Toxoplasma gondii by propargylglycine and cysteine , PMC. 5

• amino acid dipeptide: Topics by Science.gov , Science.gov. 3

Sources

• 1. qyaobio.com [qyaobio.com]
• 2. US20190010202A1 - Apelin peptides and uses thereof - Google Patents [patents.google.com]
• 3. amino acid dipeptide: Topics by Science.gov [science.gov]
• 4. Cystathionine gamma-lyase - Wikipedia [en.wikipedia.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Solubility issues of Boc-alpha-methyl-L-propargylglycine in organic solvents

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for Boc-α-methyl-L-propargylglycine (Boc-α-Me-L-Pra-OH). This resource is designed for researchers, chemists, and drug development professionals to address common challenges related to the solubility of this versatile, non-canonical amino acid derivative. Our goal is to provide not just solutions, but also the underlying chemical principles to empower you in your experimental design.

Boc-α-methyl-L-propargylglycine is a valuable building block in medicinal chemistry and organic synthesis, notably in peptide synthesis and the introduction of alkyne handles for bioconjugation via click chemistry.[1][2] However, its unique structure—featuring a bulky, lipophilic tert-butoxycarbonyl (Boc) protecting group, a methyl group conferring steric hindrance, a polar carboxylic acid, and a terminal alkyne—presents a nuanced solubility profile that can be challenging to navigate. This guide provides a systematic approach to achieving successful dissolution.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of Boc-α-methyl-L-propargylglycine?

A1: As a Boc-protected amino acid, Boc-α-methyl-L-propargylglycine is generally characterized by its solubility in a range of organic solvents and limited solubility in water and non-polar hydrocarbons.[3] The large, non-polar Boc group dominates the molecule's character, rendering it significantly more lipophilic than its unprotected counterpart. While its carboxylic acid group provides a site for polar interactions, the overall solubility is driven by the organic-soluble nature of the protecting group. Expect good solubility in polar aprotic solvents and moderate solubility in some polar protic and chlorinated solvents.

Q2: What is the recommended starting solvent for dissolving Boc-α-methyl-L-propargylglycine?

A2: For most applications, we recommend starting with a polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) . These solvents are highly effective at solvating a wide range of peptide-related compounds, including protected amino acids.[4] They can effectively interact with both the non-polar regions (Boc, methyl, and propargyl groups) and the polar carboxylic acid. For applications requiring a more volatile solvent, Dichloromethane (DCM) or Tetrahydrofuran (THF) are suitable secondary choices, though they may require more effort to achieve high concentrations.

Q3: My compound is not dissolving well in Dichloromethane (DCM). What could be the cause and what should I do?

A3: While DCM is a common solvent for organic synthesis, its moderate polarity can sometimes be insufficient for highly crystalline or zwitterionic-like structures that can form even with protected amino acids. If you are experiencing difficulty:

• Check for Water Content: Ensure your DCM is anhydrous. Trace amounts of water can significantly decrease the solubility of organic compounds.

• Increase Polarity with a Co-solvent: Add a small percentage (e.g., 1-5% v/v) of DMF or Methanol. This can disrupt crystal lattice energy and improve solvation without drastically changing the overall solvent properties for your subsequent reaction steps.

• Apply Gentle Energy: Use of an ultrasonic bath (sonication) at room temperature is a highly effective and safe method to aid dissolution.[5] It provides localized energy to break up solid particles without the need for potentially degradative heating.

Q4: Is it safe to heat the mixture to improve solubility?

A4: Gentle warming (e.g., to 30-40°C) can be an effective strategy, but it must be approached with caution. The propargyl group is generally stable, but prolonged exposure to high temperatures, especially in the presence of certain reagents, could be a concern. More importantly, the Boc protecting group is acid-labile and can begin to degrade at elevated temperatures, especially if any acidic impurities are present.[] We recommend using sonication as the primary method before resorting to heat. If you must use heat, do so gently and for the minimum time necessary.

Q5: My compound "oiled out" or precipitated after I added another reagent. What happened?

A5: This common issue, known as "crashing out," occurs when the overall solvent environment changes to one where your compound is no longer soluble. This is often caused by:

• Addition of an Anti-solvent: If you dissolved your compound in a solvent like DMF and then added a large volume of a non-polar solvent (e.g., hexanes) or a polar, hydrogen-bonding solvent in which it is insoluble (e.g., water), the solubility limit will be exceeded.

• Change in pH or Ionic Strength: If a basic reagent (like triethylamine or DIPEA) is added, it can deprotonate the carboxylic acid, forming a salt. This new ionic species may have vastly different solubility from the neutral starting material, potentially causing it to precipitate if the solvent cannot stabilize the salt form.[7]

To resolve this, consider running the reaction in a solvent system that can accommodate both the starting material and the reagents/intermediates, or add reagents more slowly and with vigorous stirring to maintain homogeneity.

Troubleshooting Workflow for Solubility Issues

The following diagram outlines a systematic workflow for addressing solubility challenges with Boc-α-methyl-L-propargylglycine.

Caption: A step-by-step troubleshooting workflow for dissolving Boc-α-methyl-L-propargylglycine.

Solvent Screening Guide

This table provides a summary of common organic solvents and their expected efficacy for dissolving Boc-α-methyl-L-propargylglycine. This serves as a starting point for developing your experimental protocol.

Solvent Class	Solvent Examples	Efficacy & Remarks
Polar Aprotic	DMF, DMSO, NMP, Acetone	Highly Recommended. These are generally the most effective solvents. DMF and DMSO are excellent first choices due to their high polarity and ability to solvate both polar and non-polar moieties.[3][4] Acetone is a weaker option but can be useful.
Chlorinated	Dichloromethane (DCM)	Good. A common solvent for reactions, but may require sonication or a co-solvent to achieve higher concentrations. Ensure the solvent is anhydrous.[3]
Ethers	Tetrahydrofuran (THF)	Moderate. Generally a good solvent for Boc-protected compounds. Its lower polarity compared to DMF may limit the achievable concentration.
Alcohols	Methanol (MeOH)	Moderate to Good. The hydroxyl group can hydrogen bond with the carboxylic acid, aiding solubility. Can be an excellent co-solvent.[8] Be aware that MeOH can participate in side reactions (e.g., esterification) under certain acidic or basic conditions.
Esters	Ethyl Acetate (EtOAc)	Moderate. Often used for workup and chromatography. Dissolution may require sonication or warming.[3]
Non-Polar	Hexanes, Toluene	Not Recommended. The polarity of these solvents is too low to effectively solvate the carboxylic acid group. The compound will likely be insoluble or very sparingly soluble.
Aqueous	Water	Not Recommended for high concentration. The large, non-polar Boc group makes the compound sparingly soluble in water.[3] Solubility will increase significantly in basic aqueous solutions (e.g., NaHCO₃) due to deprotonation to the carboxylate salt.

Experimental Protocol: Systematic Solubility Test

This protocol provides a self-validating method to determine the optimal solvent and approximate solubility limit for your specific batch of Boc-α-methyl-L-propargylglycine.

Objective: To identify the most effective solvent for dissolving Boc-α-methyl-L-propargylglycine at a target concentration.

Materials:

• Boc-α-methyl-L-propargylglycine

• Selection of candidate solvents (e.g., DMF, DCM, THF, MeOH)

• Small vials (e.g., 2 mL glass vials) with caps

• Analytical balance

• Vortex mixer

• Ultrasonic bath

Methodology:

• Preparation: Weigh a small, precise amount of Boc-α-methyl-L-propargylglycine (e.g., 5.0 mg) into a clean, dry vial. This will be your test vial.

• Initial Solvent Addition: Add a calculated volume of your first candidate solvent to the vial to achieve your target concentration (e.g., for a 0.1 M solution with 5.0 mg of compound (MW=227.26 g/mol ), add ~220 µL of solvent).

• Mechanical Agitation: Cap the vial and vortex vigorously for 30 seconds. Visually inspect the solution. If all solid has dissolved, the solvent is suitable at this concentration.

• Sonication: If the solid is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minutes.[5] Remove and inspect again. The solution should be completely clear with no visible particulates.

• Gentle Warming (Optional): If sonication is unsuccessful, warm the vial to approximately 35°C for 5 minutes with intermittent swirling. Allow it to cool to room temperature to ensure the compound does not precipitate back out.

• Documentation: Record your observations for each solvent: "Soluble," "Soluble with sonication," or "Insoluble."

• Repeat: Repeat steps 1-6 for each candidate solvent to find the most efficient one for your needs.

This systematic approach ensures you find a reliable solvent system before committing a large quantity of material to your main experiment.

References

• A Technical Guide to the Physical and Chemical Characteristics of Boc-Protected Amino Alcohols. Benchchem. [URL: https://www.benchchem.com/technical-guides/a-technical-guide-to-the-physical-and-chemical-characteristics-of-boc-protected-amino-alcohols]
• Boc-α-methyl-L-Propargylglycine | 1292840-57-3. ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42939988.htm]
• Boc-α-methyl-L-propargylglycine. Chem-Impex. [URL: https://www.chemimpex.com/products/07341]
• BOC-ON Product Information. Sigma-Aldrich. [URL: https://www.sigmaaldrich.
• Peptide Solubilization Guidelines. JPT Peptide Technologies. [URL: https://www.jpt.
• Safety Data Sheet for Nα-Fmoc-L-propargylglycine. TCI America. [URL: https://www.tcichemicals.com/GB/en/sds/U0078_TCI_EU_EN.pdf]
• Boc-L-propargylglycine·DCHA. Alfa Chemistry. [URL: https://www.alfa-chemistry.com/cas_63039-49-6.htm]
• Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. BroadPharm. [URL: https://broadpharm.
• Safety Data Sheet for Boc-D-Pra-OH. AAPPTec. [URL: https://www.aapptec.com/UBG235-msds.html]
• Safety Data Sheet: Fmoc-L-Propargylglycine. Astech Ireland. [URL: https://www.astechireland.com/wp-content/uploads/2021/09/Fmoc-L-Propargylglycine.pdf]
• Effects of amino acid additives on protein solubility - insights from desorption and direct electrospray ionization mass spectrometry. NSF Public Access Repository. [URL: https://par.nsf.gov/servlets/purl/10166166]
• Amino Acid Derivatives for Peptide Synthesis. CordenPharma. [URL: https://www.cordenpharma.
• A New Amino Acid for Improving Permeability and Solubility in Macrocyclic Peptides through Side Chain-to-Backbone Hydrogen Bonding. Journal of Medicinal Chemistry - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c02111]
• Boc-L-Propargylglycine Product Page. AKSci. [URL: https://www.aksci.com/item_detail.php?
• SAFETY DATA SHEET: Glycine, N-[(1,1-dimethylethoxy)carbonyl]-. Thermo Fisher Scientific. [URL: https://www.thermofisher.com/document-connect/document-connect.html?url=https://assets.fishersci.com/TFS-Assets/LSG/SDS/AC158390000_MTR_EN.pdf]
• Peptide solubility. Bachem. [URL: https://www.bachem.com/service-support/technical-library/peptide-knowledge-base/peptide-solubility/]
• (R)-N-BOC-Propargylglycine | 63039-46-3. ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2853975.htm]
• Understanding the Applications of Boc-L-Propargylglycine in Medicinal Chemistry. NINGBO INNO PHARMCHEM CO.,LTD. [URL: https://www.inno-pharmchem.com/blog/understanding-the-applications-of-boc-l-propargylglycine-in-medicinal-chemistry]
• Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. PMC - National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7059737/]
• α-Methyl-L-propargylglycine. Chem-Impex. [URL: https://www.chemimpex.com/products/07340]
• N-(tert-Butoxycarbonyl)-L-propargylglycine | 63039-48-5. Tokyo Chemical Industry Co., Ltd. [URL: https://www.tcichemicals.com/JP/ja/p/B1728]
• PRODUCT INFORMATION: N-Boc-L-Proline. Cayman Chemical. [URL: https://cdn.caymanchem.com/cdn/insert/30386.pdf]
• CAS 51987-73-6: boc-L-phenylalanine methyl ester. CymitQuimica. [URL: https://www.cymitquimica.com/cas/51987-73-6]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. jpt.com [jpt.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Troubleshooting Click Reactions with Sterically Hindered Alkynes

Welcome to the Technical Support Center for advanced bioconjugation and click chemistry. While the classic Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is celebrated for its robustness, introducing steric bulk—whether through internal alkynes, bulky tert-butyl substituents, or massive biomolecular conjugates—can severely disrupt the catalytic cycle. This guide provides causality-driven troubleshooting, validated protocols, and mechanistic insights to help you overcome poor kinetics, low yields, and catalyst poisoning when working with sterically demanding substrates.

Diagnostic Workflow for Hindered Alkynes

Before adjusting your reaction conditions, use the decision tree below to identify the most thermodynamically and kinetically appropriate click methodology for your specific steric challenge.

Decision tree for selecting the optimal click chemistry methodology for hindered alkynes.

Frequently Asked Questions & Troubleshooting Guides

Issue 1: Low Yields with Bulky Terminal Alkynes in CuAAC

Q: My CuAAC reaction with a bulky terminal alkyne (conjugated to a large protein) is yielding <15% conversion after several hours. How can I force the reaction to completion?

Causality: The standard CuAAC catalytic cycle relies on the formation of a dinuclear copper-acetylide intermediate. Bulky substituents sterically inhibit the approach of the azide and the second copper atom, stalling the reaction. Furthermore, standard ligands like TBTA or THPTA fail to adequately stabilize the highly reactive Cu(I) state long enough for the slow cycloaddition to occur[1].

Solution: Upgrade your accelerating ligand to BTTAA (2-[4-{(bis[(1-tert-butyltriazolyl)methyl]amino)methyl}-triazolyl]acetic acid). BTTAA contains bulky tert-butyl groups that, when coordinated with Cu(I), prevent the polymerization of copper acetylides and the formation of unreactive multinuclear species[1]. Studies show that BTTAA significantly enhances CuAAC reaction rates compared to THPTA and TBTA, achieving >45% conversion in the first 30 minutes even with hindered substrates[2]. Alternatively, for in vitro organic synthesis, polynuclear NHC-based copper catalysts (e.g., [Cu2​(μ−Br)2​(tBuImCH2​pyCH2​NEt2​)]2​ ) have proven highly effective for sterically hindered alkynes at extremely low catalyst loadings (0.5 mol %)[3].

Protocol: BTTAA-Accelerated CuAAC Workflow

• Reagent Preparation: Prepare stock solutions of 50 mM CuSO4​ in water, 100 mM BTTAA in water, and 100 mM sodium ascorbate (must be freshly prepared).

• Catalyst Pre-complexation: Mix CuSO4​ and BTTAA at a 1:2 molar ratio. Incubate at room temperature for 5 minutes to ensure full complexation.

• Reaction Assembly: Add the hindered terminal alkyne (10–50 µM final concentration) and the azide to your reaction buffer (e.g., PBS).

• Initiation: Add the pre-complexed Cu(I)-BTTAA to the reaction mixture, followed immediately by sodium ascorbate (at a 10-fold molar excess relative to copper) to reduce Cu(II) to active Cu(I).

• Incubation: React at room temperature for 1–2 hours. Monitor conversion via LC-MS.

Issue 2: Internal Alkynes Failing to React

Q: I am trying to perform a click reaction on an internal alkyne, but standard CuAAC yields absolutely no product. Why is this happening?

Causality: CuAAC strictly requires a terminal alkyne. The mechanism relies on the deprotonation of the terminal C-H bond to form the critical copper-acetylide intermediate[4]. Internal alkynes lack this proton and cannot form the acetylide, rendering CuAAC completely ineffective[4].

Solution: Switch to RuAAC (Ruthenium-Catalyzed Azide-Alkyne Cycloaddition). Unlike CuAAC, RuAAC does not proceed via a metal-acetylide intermediate. Instead, it involves the oxidative coupling of the alkyne and azide to form a ruthenacycle, bypassing the need for a terminal C-H bond[4]. This allows internal alkynes to react efficiently, yielding fully substituted 1,4,5-trisubstituted 1,2,3-triazoles[5].

Protocol: RuAAC for Internal Alkynes Workflow

• Solvent Preparation: Dissolve the internal alkyne (1.0 eq) and azide (1.0–1.2 eq) in a degassed solvent (e.g., THF, dioxane, or DMF).

• Catalyst Addition: Add 1–5 mol% of Cp∗RuCl(COD) or Cp∗RuCl(PPh3​)2​ catalyst[6].

• Purge: Seal the reaction vial and purge with inert gas (Argon or N2​ ).

• Thermal Activation: Heat the reaction to 60–80°C for 12–24 hours (internal alkynes require elevated thermal energy compared to terminal alkynes).

• Purification: Remove the solvent under reduced pressure and purify the resulting 1,4,5-trisubstituted triazole via silica gel chromatography.

Issue 3: Bioorthogonal Labeling is Too Slow and Toxic

Q: I need to label a sterically hindered alkyne on a live cell surface. Increasing the copper concentration to overcome the slow kinetics causes severe cytotoxicity. How can I improve kinetics without killing the cells?

Causality: Live-cell bioorthogonal labeling suffers from a "kinetic bottleneck" when steric hindrance is present. Increasing Cu(I) loading generates reactive oxygen species (ROS) via the Fenton-like reduction of O2​ , leading to rapid cell death[7].

Solution: Utilize Chelation-Assisted CuAAC by pairing the BTTAA ligand with a picolyl azide . The picolyl group acts as an internal chelator, bringing the Cu(I) center directly to the reaction site. This dramatically increases the local effective concentration of the catalyst, providing a 3.9-fold greater signal than standard alkyl azides while allowing you to drop the bulk copper concentration to a non-toxic 10–40 µM[7].

Protocol: Chelation-Assisted CuAAC for Live Cells

• Metabolic Labeling: Incorporate the hindered alkyne into the live cells via metabolic feeding or genetic encoding.

• Probe Preparation: Prepare a picolyl azide-fluorophore conjugate.

• Catalyst Formulation: Pre-complex CuSO4​ (final concentration 10–40 µM) with BTTAA (final concentration 50–200 µM).

• Labeling: Add the picolyl azide probe and the Cu-BTTAA complex to the cell media. Add freshly prepared sodium ascorbate (1 mM final).

• Incubation: Incubate cells for 30–60 minutes at 37°C, then wash thoroughly with PBS before imaging.

Quantitative Comparison of Click Methodologies

The following table summarizes the kinetic performance and bioorthogonality of various click methodologies when dealing with sterically hindered or demanding substrates.

Click Variant	Substrate Compatibility	Optimal Catalyst / Ligand	Relative Conversion (First 30 min)	Bioorthogonality / Toxicity
Standard CuAAC	Unhindered Terminal Alkynes	Cu(I) + THPTA or TBTA	< 15% (for hindered substrates)[1]	Low (High Cu loading causes ROS)
Accelerated CuAAC	Bulky Terminal Alkynes	Cu(I) + BTTAA	> 45%[2]	Moderate (Lower Cu loading required)
Chelation-Assisted CuAAC	Bulky Terminal Alkynes	Cu(I) + BTTAA + Picolyl Azide	> 90% (3.9-fold signal increase)[7]	High (Tolerated in live cells at 10-40 µM Cu)
RuAAC	Internal Alkynes	Cp∗RuCl(COD)	N/A (Requires 12-24h at 60°C)	None (Strictly in vitro organic synthesis)

Mechanistic Pathways: RuAAC vs. CuAAC Divergence

To fully understand why RuAAC succeeds where CuAAC fails with internal alkynes, we must look at the catalytic cycle. The diagram below illustrates the oxidative coupling mechanism unique to Ruthenium catalysis.

Catalytic cycle of RuAAC demonstrating oxidative coupling of internal alkynes.

References

• Click Chemistry Azide-Alkyne Cycloaddition: Mechanism of the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) Organic-Chemistry.org URL:[Link]

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism Organic-Chemistry.org URL: [Link]

• Azide-alkyne Huisgen cycloaddition - Wikipedia Wikipedia.org URL:[Link]

• Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction Chemical Communications (RSC Publishing) URL:[Link]

• Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study National Institutes of Health (NIH) URL:[Link]

• Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling National Institutes of Health (NIH) URL:[Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights Organometallics - ACS Publications URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 5. Click Chemistry [organic-chemistry.org]
• 6. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Purification Challenges of Alpha-Methylated Peptides

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific, highly technical challenges associated with purifying peptides containing alpha-methylated amino acids, such as α-aminoisobutyric acid (Aib) or α-methyl-phenylalanine.

Unlike standard linear peptides, these modified sequences defy conventional reverse-phase high-performance liquid chromatography (RP-HPLC) protocols. This guide breaks down the causality behind these failures and provides self-validating, field-proven methodologies to rescue your purification workflows.

Part 1: The Mechanistic Root of the Problem

To troubleshoot effectively, we must first understand the physics and chemistry of the alpha-methyl group. Alpha-methylated amino acids are incorporated into therapeutics to constrain the peptide backbone and confer resistance to proteolytic degradation. However, these exact properties create a perfect storm during synthesis and purification:

• Severe Steric Hindrance: The quaternary alpha-carbon sterically shields the N-terminal amine. During solid-phase peptide synthesis (SPPS), this drastically reduces coupling efficiency, generating closely related des-target deletion sequences ([1]).

• Conformational Rigidity & Aggregation: Alpha-methylation heavily restricts the ϕ and ψ dihedral angles of the peptide backbone. This strongly promotes the formation of rigid 310​ -helices or α -helices ([2]). These helical structures bury polar backbone amides and expose hydrophobic side chains, leading to severe on-column aggregation and insolubility in standard aqueous/organic mobile phases.

Mechanistic pathway showing how alpha-methylation leads to specific HPLC purification failures.

Part 2: Troubleshooting Guide & FAQs

FAQ 1: My Aib-rich peptide is completely insoluble in Water/Acetonitrile. How do I load it onto the HPLC without it crashing out? Analysis: Peptides with multiple Aib residues often require fluorinated solvents like 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) to disrupt intermolecular hydrogen bonding and fully dissolve the helical structures ([3]). However, injecting pure HFIP directly into a highly aqueous HPLC mobile phase causes an immediate "solvent shock," leading the peptide to precipitate at the column head, causing overpressure and sample loss. Solution: Do not inject pure HFIP. Utilize the "Sandwich Injection" technique (detailed in Part 4) using a bridging chaotrope like Guanidine-HCl or DMSO to buffer the transition between the injection solvent and the mobile phase.

FAQ 2: I am seeing broad, tailing, or split peaks for a single peptide mass. What is happening? Analysis: This is a classic chromatographic signature of conformational exchange or on-column aggregation ([4]). The rigid helices formed by alpha-methylated residues interact to form multimers that elute at different rates. Alternatively, the peptide may be slowly transitioning between different conformational states on the timescale of the chromatographic separation. Solution: Increase the column temperature to 60–80°C. Thermal energy disrupts non-covalent aggregation and increases the rate of conformational interconversion, collapsing split peaks into a single, sharp Gaussian peak.

FAQ 3: How do I separate des-Aib deletion impurities from the full-length peptide? Analysis: Because Aib is highly sterically hindered, incomplete couplings leave deletion sequences that are structurally nearly identical to the target peptide. On a standard high-density C18 column, the steric exclusion of the helical peptide prevents it from fully interacting with the pores, leading to co-elution. Solution: Switch to a stationary phase with alternative selectivity and a larger pore size. A wide-pore C4 column (300 Å) better accommodates the rigid helical structure, while a Phenyl-Hexyl phase can leverage π−π interactions to differentiate the target from the deletion sequence.

Decision tree for troubleshooting solubility and peak shape issues in alpha-methylated peptides.

Part 3: Quantitative Data & Material Selection

Table 1: Quantitative Comparison of Injection Solvents for Aib-Peptides

Solvent System	Solubilizing Power	Risk of On-Column Precipitation	UV Absorbance Cutoff (nm)	Recommended Use Case
100% Water / 0.1% TFA	Very Low	N/A	< 200	Highly hydrophilic sequences only
50% Acetonitrile / Water	Low to Moderate	High	190	Short, minimally structured peptides
100% DMSO	High	Moderate	268	Preparative loading, non-UV dependent
30% HFIP in DCM	Very High	Very High (if direct)	~210	Cleavage cocktails, requires solvent exchange
HFIP / Guanidine-HCl	Very High	Low	< 210	Heavily structured, hydrophobic Aib-peptides

Table 2: Column Chemistry Selection for Sterically Hindered Peptides

Stationary Phase	Pore Size (Å)	Carbon Load	Retention Mechanism	Best For
Standard C18	100 - 120	High (~15-20%)	Hydrophobic	Small, unstructured peptides
Wide-Pore C4 / C8	300	Low (~5-10%)	Hydrophobic (reduced steric exclusion)	Rigid helical Aib-peptides, large aggregates
Phenyl-Hexyl	100 - 300	Moderate	π−π and Hydrophobic	Separating des-Aib deletions from target
Diphenyl	300	Moderate	Strong π−π	Peptides with α -methyl-Phe residues

Part 4: Standardized Self-Validating Methodologies

Protocol 1: The "Sandwich" Injection Technique for HFIP-Solubilized Peptides

This protocol prevents the catastrophic precipitation of highly helical peptides when transitioning from an organic solubilizer to an aqueous mobile phase ([5]).

• Solvation: Dissolve the crude peptide in 100% HFIP to a concentration of 10–20 mg/mL. Vortex until optically clear.

• Transition Buffering: Dilute the solution 1:1 with 6M Guanidine-HCl (or DMSO) to act as a transition buffer.

• Loop Loading: In the HPLC sample loop, draw up the fluids in the following "sandwich" order:

  • 10% loop volume of Mobile Phase A (aqueous)

  • The buffered peptide sample

  • 10% loop volume of Mobile Phase A (aqueous)

• Injection: Inject onto the column at a low initial flow rate (50% of the standard method rate) for the first 5 minutes to allow gentle phase mixing.

• Self-Validating System Check: Monitor the system backpressure during the first 3 minutes of the run. A pressure spike of >15% above baseline indicates incomplete solvation and impending precipitation. If this occurs, immediately abort the run, reverse the flow to flush the column, and increase the Guanidine-HCl ratio in Step 2.

Protocol 2: High-Temperature HPLC Purification Workflow

Thermal energy is the most effective tool for disrupting the non-covalent aggregation of alpha-methylated peptides.

• Hardware Setup: Equip the preparative HPLC with a column heating jacket capable of reaching 80°C. Ensure an active mobile-phase pre-heater is installed to prevent thermal gradients across the column bed.

• Column Selection: Install a wide-pore C4 column (300 Å) to accommodate the expanded hydrodynamic radius of the helical peptide.

• Equilibration: Run Mobile Phase A (Water/0.1% TFA) and B (Acetonitrile/0.1% TFA) at 60°C until the baseline UV signal stabilizes.

• Self-Validating System Check: Perform three analytical-scale injections of the crude mixture at 40°C, 60°C, and 80°C. Calculate the peak width at half-height ( W1/2​ ) for the target mass in each run. The optimal preparative temperature is validated when W1/2​ plateaus and split peaks merge into a single, symmetrical Gaussian peak. If W1/2​ continues to decrease at 80°C without plateauing, the peptide remains partially aggregated, and a chaotropic mobile phase additive (e.g., 2M Urea) must be introduced into Mobile Phase A.

References

• Synthetic Peptide Purification via Solid-Phase Extraction with Gradient Elution: A Simple, Economical, Fast, and Efficient Methodology Source: PubMed Central (PMC) URL:[Link]

• HPLC Analysis and Purification of Peptides Source: PubMed Central (PMC) URL:[Link]

• The Solubility of Peptide Intermediates in Organic Solvents. Solubilizing Potential of Hexafluoro-2-propanol Source: Bulletin of the Chemical Society of Japan (via ResearchGate) URL:[Link]

• Aib-Rich Peptides Containing Lactam-Bridged Side Chains as Models of the 310-Helix Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Synthesis, Conformational Analysis and Antitumor Activity of the Naturally Occurring Antimicrobial Medium-Length Peptaibol Pentadecaibin and Spin-Labeled Analogs Thereof Source: International Journal of Molecular Sciences (MDPI) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Conformational Analysis and Antitumor Activity of the Naturally Occurring Antimicrobial Medium-Length Peptaibol Pentadecaibin and Spin-Labeled Analogs Thereof [mdpi.com]

Technical Support Center: Avoiding Diketopiperazine Formation with N-Methylated Amino Acids

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with diketopiperazine (DKP) formation, particularly when working with N-methylated amino acids in Solid-Phase Peptide Synthesis (SPPS). Here, we provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you mitigate this common and yield-reducing side reaction.

Introduction to the Problem

Diketopiperazine (DKP) formation is a notorious side reaction in peptide synthesis where the N-terminal amine of a dipeptide attacks the ester linkage to the solid support, forming a stable six-membered cyclic dipeptide.[1][2] This event cleaves the nascent peptide from the resin, truncating the synthesis and significantly lowering the final yield. The resulting DKP is often washed away, leading to what is known as "traceless" cleavage, where the cause of the low yield can be difficult to diagnose.[3]

Sequences containing N-methylated amino acids are especially susceptible. The N-methylation can influence the cis-trans isomerization of the amide bond, which may lower the energy barrier for the intramolecular cyclization required to form the DKP ring.[4] This guide will walk you through the mechanisms, risk factors, and proven strategies to keep your synthesis on track.

Frequently Asked Questions (FAQs)

Q1: What exactly is diketopiperazine (DKP) and why is it a problem?

A1: A diketopiperazine is a cyclic dipeptide. Its formation is a significant issue in SPPS because it results in the irreversible truncation of your desired peptide.[1] The growing peptide chain is cleaved from the solid support, which stops further elongation and reduces the overall yield.[1] The DKP byproduct can also complicate the purification of the final crude peptide.[1]

Q2: At what stage of my synthesis is DKP formation most likely to occur?

A2: DKP formation predominantly occurs after the Fmoc deprotection of the second amino acid (the penultimate residue).[1][5] The basic conditions used for Fmoc removal (typically piperidine) expose a free N-terminal amine, which then acts as a nucleophile, attacking the resin-linker ester bond to initiate the cyclization.[1][4] It is a competition between this intramolecular cyclization and the subsequent coupling of the third amino acid.[4]

Q3: Are N-methylated amino acids and Proline really that much more susceptible?

A3: Yes. Both Proline and N-methylated residues are secondary amino acids, which makes them highly prone to DKP formation.[2][6] The specific geometry of Proline's ring structure pre-organizes the peptide backbone into a cis-amide bond conformation that is favorable for cyclization.[4] N-methylation also lowers the energy barrier for this necessary cis-trans isomerization.[4]

Q4: Can DKP formation happen during the final TFA cleavage?

A4: While less common than during base-catalyzed Fmoc deprotection, DKP formation can occur during final acidic cleavage, especially with sequences containing high-risk residues like Proline or Glycine at the C-terminus.[4] Acid-catalyzed pathways can trigger the cyclization as the peptide is released from the resin.[4] Studies on N-methyl-rich peptides have also identified DKP formation as a side reaction during TFA cleavage.[7]

Q5: How can I detect if DKP formation is happening in my synthesis?

A5: Detecting DKP formation can be done through a few methods. The most direct way is to analyze the Fmoc-deprotection solution (the "waste") by LC-MS after the coupling of the second amino acid.[3] You can also perform a test cleavage of a small amount of resin after the second amino acid is coupled and analyze the resulting solution. In the crude HPLC profile of your final peptide, a DKP impurity will typically appear as an early-eluting peak with a corresponding mass loss.[4] The easiest and most reliable method for detection is LC-MS.[8]

Troubleshooting Guides & Mitigation Strategies

If you suspect DKP formation is compromising your synthesis, consult the following troubleshooting guides. These are organized from the simplest protocol modifications to more comprehensive strategic changes.

Guide 1: Modifying Fmoc Deprotection Conditions

Since DKP formation is often triggered by prolonged exposure to basic conditions, optimizing the deprotection step is the first and most critical line of defense.[4]

Issue: Standard 20% piperidine in DMF/NMP is leading to significant peptide truncation, especially after coupling a Proline or N-methylated residue in the second position.

Solution: Switch to a milder, faster deprotection cocktail. A solution of 2% 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and 5% piperazine in NMP is a highly effective alternative.[2][3][6] This mixture can drastically reduce DKP formation compared to conventional piperidine treatments while maintaining efficient Fmoc removal.[2][6]

Protocol 1: DBU/Piperazine Fmoc Deprotection

• Resin Preparation: After coupling the second amino acid, wash the peptide-resin thoroughly with NMP (3 x 1 min).

• Deprotection Cocktail Preparation: Prepare a fresh solution of 2% DBU / 5% piperazine (v/v) in NMP.

• Deprotection Reaction:

  • Add the DBU/piperazine solution to the resin and mix for 5-7 minutes.

  • Drain the reaction vessel.

  • Add a second portion of the DBU/piperazine solution and mix for another 5-7 minutes.[1]

• Washing: Drain the deprotection solution and immediately wash the resin thoroughly with NMP (5 x 1 min) to remove all traces of the basic cocktail.

• Immediate Coupling: Proceed without delay to the coupling of the third amino acid. Minimizing the time the free N-terminal amine is exposed is critical.[1][4]

Guide 2: Strategic Resin Selection

The choice of solid support plays a crucial role in preventing DKP formation. The steric environment around the ester linkage can either facilitate or inhibit the intramolecular cyclization.

Issue: Synthesizing a peptide with a C-terminal Proline, Glycine, or N-methylated residue on a standard Wang resin results in extremely low yields.

Solution: Utilize a sterically hindered resin, such as a 2-Chlorotrityl Chloride (2-CTC) resin.[4][9] The bulky trityl group physically blocks the N-terminal amine from attacking the carbonyl carbon of the ester linkage, effectively suppressing DKP formation.[4][10]

Workflow Visualization: Resin Choice Logic

Caption: Competing pathways of DKP formation vs. desired peptide elongation.

Analytical Verification

A robust analytical method is essential to confirm the absence of DKP and other impurities. A stability-indicating HPLC or UPLC method is the gold standard for peptide analysis. [11][12]

Protocol 3: General RP-HPLC Method for Crude Peptide Analysis

• Sample Preparation: Cleave a small amount of peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). Precipitate the peptide in cold diethyl ether, centrifuge, and dissolve the pellet in a suitable solvent (e.g., 50% Acetonitrile/Water).

• Column: C18 reversed-phase column (e.g., 3.5 µm particle size, 100 Å pore size).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: A typical gradient would be 5-65% B over 30 minutes.

• Detection: UV at 214 nm and 280 nm.

• Analysis: The DKP byproduct, being a small and relatively polar molecule, will typically elute very early in the gradient, well before the target peptide. Confirm the identity of all peaks using LC-MS.

References

• Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention. (n.d.). CEM Corporation. Retrieved March 27, 2026, from [Link]

• Yang, Y., & Hansen, L. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega, 7(14), 12015–12020. [Link]

• Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives. (2023). American Chemical Society. Retrieved March 27, 2026, from [Link]

• Yang, Y., & Hansen, L. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. PubMed. [Link]

• Song, Z., et al. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega. [Link]

• Song, Z., et al. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega, 7(50), 46503–46514. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. Retrieved March 27, 2026, from [Link]

• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153–166. [Link]

• DKP formation mechanism. (2022). ResearchGate. Retrieved March 27, 2026, from [Link]

• Is my peptide forming diketopiperazine in solution? (2016). ResearchGate. Retrieved March 27, 2026, from [Link]

• Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation. (1987). RSC Publishing. [Link]

• Nefzi, A., et al. (2004). Synthesis of diketopiperazines with on-resin N-methylation and cyclative release. PubMed. [Link]

• Shi, T., et al. (2019). Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation. PMC. [Link]

• Analytical method development and stability-indicating strategies for synthetic peptide therapeutics under ICH regulatory frameworks. (2025). Biotech Spain. Retrieved March 27, 2026, from [Link]

• Analysis and Purification of Synthetic Peptides by Liquid Chromatography. (n.d.). Agilent. Retrieved March 27, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. peptide.com [peptide.com]
• 10. Fmoc SPPS Linkers [sigmaaldrich.com]
• 11. biotech-spain.com [biotech-spain.com]
• 12. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Mass spec fragmentation of peptides with Boc-alpha-methyl-L-propargylglycine

Unlocking Peptidomimetic Complexity: A Comparison Guide to the Mass Spectrometric Fragmentation of Boc- α -methyl-L-propargylglycine

Executive Summary

The incorporation of non-canonical amino acids (ncAAs) into peptide scaffolds is a cornerstone of modern drug discovery, offering enhanced proteolytic stability and bioorthogonality. Boc- α -methyl-L-propargylglycine (Boc-L- α -Me-Ppg-OH) is a highly specialized building block that combines an alkyne handle for click chemistry with an α -methyl group for conformational restriction.

However, characterizing peptides containing this residue via tandem mass spectrometry (MS/MS) presents unique analytical challenges. The lability of the tert-butyloxycarbonyl (Boc) protecting group, combined with the severe steric hindrance imposed by the α -methyl group, fundamentally alters standard gas-phase fragmentation pathways[1]. This guide objectively compares the fragmentation behavior of Boc-L- α -Me-Ppg-OH against standard alternatives and provides a self-validating experimental protocol to ensure unambiguous sequence assignments.

Mechanistic Causality: The Tripartite Structural Effect

To optimize MS/MS parameters, one must understand the causality behind the fragmentation of this specific residue. The molecule's behavior in a collision cell (e.g., HCD or CID) is dictated by three structural features:

A. The Boc Protecting Group: Extreme Lability

The Boc group is notoriously labile in the gas phase. Under low-energy collision-induced dissociation (CID), the protonated precursor ion [M+H]+ preferentially undergoes a highly favored neutral loss pathway rather than backbone cleavage. This proceeds via the elimination of isobutylene (-56 Da) followed by carbon dioxide (-44 Da), resulting in a dominant [M+H−100]+ peak[2]. If collision energy is not carefully managed, this neutral loss will consume the total ion current (TIC), leaving no energy for the backbone cleavage required for sequencing.

B. The α -Methyl Group: Conformational Restriction & Steric Shielding

Standard peptide fragmentation relies on the "mobile proton model," where an ionizing proton migrates along the backbone to weaken specific amide bonds[1]. Like α -aminoisobutyric acid (Aib), the α -methyl group in L- α -Me-Ppg restricts the ϕ and ψ dihedral angles, inducing strong helical conformations[3].

• Causality: The steric bulk of the methyl group physically shields the adjacent N-terminal amide nitrogen, raising the activation energy required for protonation and subsequent cleavage.

• Result: Cleavage at the N-terminal side of the α -methyl residue is heavily suppressed. Conversely, cleavage at the C-terminal side is often enhanced, proceeding through a stable oxazolone or diketopiperazine (DKP) intermediate[4].

C. The Propargyl Side Chain: Diagnostic Immonium Ions

While the alkyne handle is relatively stable under low-to-moderate collision energies, high-energy fragmentation yields a highly specific diagnostic immonium ion. Standard L-propargylglycine (Pra) yields an immonium ion at m/z 68.05. The addition of the α -methyl group shifts this diagnostic marker by +14 Da, resulting in a distinct immonium ion at m/z 82.06 , which serves as a definitive marker for the presence of the residue.

Figure 1: Energy-dependent MS/MS fragmentation pathway of Boc-alpha-methyl-L-propargylglycine.

Comparative Performance Data

To benchmark the performance and spectral behavior of Boc-L- α -Me-Ppg-OH, we compare it against two alternatives: L-Propargylglycine (Pra) (lacking the α -methyl and Boc groups) and Leucine (a standard aliphatic amino acid).

Table 1: Fragmentation Characteristics and Diagnostic Markers

Parameter	Boc- α -methyl-L-propargylglycine	L-Propargylglycine (Pra)	Leucine (Standard)
Protecting Group Status	Intact (Boc)	Deprotected	Deprotected
Primary Neutral Loss	-100 Da (Isobutylene + CO2​ )	None specific to side-chain	None
Diagnostic Immonium Ion	m/z 82.06	m/z 68.05	m/z 86.09
Backbone Cleavage Bias	High (Suppressed N-terminal cleavage)	Low (Standard b/y distribution)	Low (Standard b/y distribution)
Optimal Fragmentation CE	Stepped NCE (15, 25, 35)	Standard NCE (25-30)	Standard NCE (25-30)
Primary Application	Click chemistry + Helical stabilization	Click chemistry only	Hydrophobic core packing

Analytical Insight: If your goal is purely bioorthogonal tagging, standard Pra is analytically simpler to sequence. However, if your drug design requires the conformational rigidity of an Aib-analogue combined with a click-handle, Boc-L- α -Me-Ppg-OH is superior, provided you utilize the Stepped NCE protocol outlined below.

Self-Validating Experimental Protocol

To overcome the Boc-lability and steric hindrance, a Stepped Normalized Collision Energy (NCE) workflow is mandatory. This self-validating system ensures that within a single MS/MS scan, low energy strips the Boc group, medium energy breaks the backbone, and high energy generates the diagnostic immonium ion.

Step-by-Step LC-MS/MS Methodology

Phase 1: Sample Preparation (Preserving the Boc Group)

• Solvent Selection: Dissolve the synthetic peptide in 50% Acetonitrile / 50% Water.

• Acidification Warning: Do not use Trifluoroacetic Acid (TFA). TFA will induce premature deprotection of the Boc group in solution. Use 0.1% Formic Acid (FA) to facilitate electrospray ionization without degrading the protecting group.

Phase 2: LC Separation

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Gradient: 5% to 95% Mobile Phase B (0.1% FA in Acetonitrile) over 10 minutes. Flow rate: 0.3 mL/min.

Phase 3: Mass Spectrometry (Orbitrap/Q-TOF Setup)

• MS1 Survey Scan: Resolution 120,000; Mass range m/z 300–2000. Identify the [M+H]+ or [M+2H]2+ precursor.

• MS2 Fragmentation (The Critical Step):

  • Select the precursor ion.

  • Enable Stepped NCE in the instrument method. Set the steps to 15, 25, and 35 NCE .

  • Causality Check: NCE 15 generates the [M+H−100]+ ion. NCE 25 fragments the newly deprotected backbone. NCE 35 forces the generation of the m/z 82.06 immonium ion. The instrument will co-inject these three fragmentation populations into the Orbitrap for a single, composite MS2 spectrum.

• Data Analysis: Validate the sequence by first locating the -100 Da loss peak. Next, annotate the b and y ion series, anticipating a missing or low-abundance b -ion immediately preceding the α -methyl-propargylglycine residue due to steric shielding[3]. Finally, confirm the identity of the ncAA by extracting the m/z 82.06 peak.

Figure 2: LC-MS/MS workflow optimized for labile Boc-protected peptidomimetics.

References

• Title: Peptide Fragmentation Patterns in Mass Spectrometry Source: VerifiedPeptides URL: [Link]

• Title: Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry Source: PubMed / John Wiley & Sons URL: [Link]

• Title: Fungal metabolites. XXI. Characteristics of low energy collision induced dissociation of [M + 2H]2+, [M + H + Na]2+ and[M + 2Na]2+ of peptaibols using electrospray ionization mass spectrometry Source: PubMed / Journal of Mass Spectrometry URL: [Link]

• Title: Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation Source: Journal of the American Society for Mass Spectrometry (ACS) URL: [Link]

Sources

• 1. verifiedpeptides.com [verifiedpeptides.com]
• 2. Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fungal metabolites. XXI. Characteristics of low energy collision induced dissociation of [M + 2H]2+, [M + H + Na]2+ and [M + 2Na]2+ of peptaibols using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide: Boc vs. Fmoc Protection for α-Methyl-L-Propargylglycine in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The incorporation of non-natural, sterically hindered amino acids into peptide sequences is a critical strategy in modern drug discovery, offering pathways to enhanced proteolytic stability, conformational rigidity, and novel biological activity. Among these valuable building blocks, α-methyl-L-propargylglycine stands out for its ability to introduce both steric hindrance via the α-methyl group and a versatile alkyne handle for post-synthesis modification through 'click' chemistry.[1][2] However, the successful incorporation of this demanding amino acid via Solid-Phase Peptide Synthesis (SPPS) is highly dependent on the chosen protecting group strategy.

This guide provides an in-depth, objective comparison of the two dominant SPPS methodologies—the tert-butoxycarbonyl (Boc) and the 9-fluorenylmethyloxycarbonyl (Fmoc) strategies—for the protection and incorporation of α-methyl-L-propargylglycine. We will delve into the core chemical principles, provide field-proven experimental protocols, and present a comparative analysis of their performance, supported by experimental data and logical inferences based on established principles.

The Core Dilemma: Acid vs. Base in the Realm of Steric Hindrance

The fundamental difference between Boc and Fmoc SPPS lies in their orthogonal protection schemes.[3] The Boc strategy utilizes an acid-labile Nα-protecting group, which is removed by moderately strong acids like trifluoroacetic acid (TFA), while side-chain protecting groups are typically benzyl-based and require a very strong acid, such as hydrofluoric acid (HF), for final cleavage.[3][4] In contrast, the Fmoc strategy employs a base-labile Nα-protecting group, removed by a secondary amine, most commonly piperidine, with acid-labile tert-butyl (tBu)-based side-chain protection cleaved concurrently with the peptide from the resin by TFA.[3][] This choice between acid and base for deprotection has profound implications for the synthesis of peptides containing the challenging α-methyl-L-propargylglycine residue.

Comparative Analysis: Performance of Boc vs. Fmoc for α-Methyl-L-Propargylglycine

The dual steric hindrance from the α-methyl group and the linear propargyl side chain makes α-methyl-L-propargylglycine a challenging residue to incorporate efficiently. The choice of protecting group strategy directly impacts coupling efficiency, the risk of side reactions, and the integrity of the final peptide.

Coupling Efficiency

Due to the sterically demanding nature of α,α-disubstituted amino acids, achieving complete coupling is a primary challenge.

• Fmoc Strategy: The milder conditions of Fmoc-SPPS are generally preferred for a wider range of chemistries.[3] However, for sterically hindered residues, more potent coupling reagents are essential. The use of aminium/uronium salts like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate) , often in conjunction with a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) , is highly recommended to drive the reaction to completion.[6][] In particularly difficult cases, a "double coupling" strategy, where the coupling step is repeated with fresh reagents, may be necessary to achieve near-quantitative yields.[8]

• Boc Strategy: The Boc strategy can be advantageous for some difficult sequences, particularly those prone to aggregation, as the repetitive acidic deprotection steps can help disrupt interchain hydrogen bonding.[9][10] For coupling sterically hindered amino acids like Boc-α-methyl-L-propargylglycine, traditional carbodiimide reagents like DCC/HOBt may prove insufficient. More robust coupling reagents, similar to those used in Fmoc-SPPS, such as HBTU, are often employed.[8] The in situ neutralization protocols, where the neutralization of the TFA salt of the N-terminal amine and the coupling of the next amino acid occur concurrently, can also enhance coupling efficiency.[11]

Table 1: Comparative Performance Metrics for Boc vs. Fmoc Protection of α-Methyl-L-Propargylglycine

Performance Metric	Boc Strategy	Fmoc Strategy	Rationale & Key Considerations
Coupling Efficiency	Good to Excellent	Excellent	Both strategies can achieve high yields with optimized protocols. Fmoc-SPPS with modern coupling reagents like HATU is often considered the gold standard for difficult couplings. The Boc strategy's acidic deprotection can sometimes improve solvation for aggregation-prone sequences.
Racemization Risk	Very Low	Low	α-Methylated amino acids are generally resistant to racemization due to the absence of an α-proton.[12] However, the basic conditions of Fmoc deprotection and coupling could theoretically pose a slightly higher risk than the acidic conditions of the Boc strategy, although this is not typically a major concern for this class of amino acids.[13]
Side Reaction Potential	Moderate	Low to Moderate	Boc: The primary concern is the stability of the propargyl group to the harsh final HF cleavage. While generally stable, side reactions with carbocations generated during cleavage are possible.[14] Fmoc: Potential for piperidine-mediated side reactions with the propargyl group, though not commonly reported. Aspartimide-like side reactions are not a concern for this amino acid.
Propargyl Group Stability	Generally Stable	Highly Stable	The propargyl group is stable to the repetitive TFA treatments in Boc-SPPS and the piperidine treatments in Fmoc-SPPS.[14][15] The main consideration for the Boc strategy is the final, harsh HF cleavage step, which requires careful selection of scavengers.
Handling & Safety	Requires specialized equipment for HF	Generally safer	The use of highly corrosive and toxic HF in the final cleavage step of Boc-SPPS necessitates specialized laboratory equipment and stringent safety protocols.[4] Fmoc-SPPS avoids the use of HF.[3]
Automation Friendliness	Less Common	Highly Amenable	The milder conditions and avoidance of HF make the Fmoc strategy highly compatible with modern automated peptide synthesizers.[3]

Note: The data in this table is a synthesis of established principles of SPPS and inferences based on the behavior of structurally similar sterically hindered amino acids. Direct comparative studies for α-methyl-L-propargylglycine are not widely available in the literature.

Racemization

One of the significant advantages of using α-methylated amino acids is their inherent resistance to racemization. The absence of a proton on the α-carbon prevents the formation of the planar enolate intermediate that is the primary mechanism of racemization during peptide coupling.[12] Therefore, for α-methyl-L-propargylglycine, racemization is not a major concern with either the Boc or Fmoc strategy.

Side Reactions and Stability of the Propargyl Group

The terminal alkyne of the propargyl group is a key functional handle, and its integrity throughout the synthesis is paramount.

• Under Fmoc Conditions (Base Stability): The propargyl group is generally stable to the basic conditions (20% piperidine in DMF) used for Fmoc deprotection.[15] There is a theoretical possibility of base-catalyzed side reactions, but these are not commonly reported as a significant issue.

• Under Boc Conditions (Acid Stability): The propargyl group is stable to the repeated treatments with 50% TFA in DCM used for Boc deprotection. The primary concern arises during the final cleavage step, which typically employs strong acids like HF.[10] While the propargyl group itself is robust, the highly reactive carbocations generated from the cleavage of benzyl-based side-chain protecting groups can potentially react with the electron-rich alkyne.[14] The use of an effective scavenger cocktail is crucial to mitigate this risk.

Experimental Protocols

The following are detailed, step-by-step methodologies for the incorporation of α-methyl-L-propargylglycine using both Fmoc and Boc strategies.

Protocol 1: Fmoc-SPPS of α-Methyl-L-Propargylglycine

This protocol is optimized for the challenging coupling of a sterically hindered amino acid.

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin for C-terminal amides) in N,N-dimethylformamide (DMF) for at least 1 hour.

• Fmoc Deprotection: Treat the resin with 20% (v/v) piperidine in DMF for 3 minutes, drain, and then treat with a fresh portion of the deprotection solution for 10 minutes.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to ensure complete removal of piperidine and the dibenzofulvene-piperidine adduct.

• Amino Acid Activation and Coupling (Double Coupling Recommended):

  • In a separate vessel, dissolve Fmoc-α-methyl-L-propargylglycine (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in DMF.

  • Add DIPEA (8 equivalents) to the amino acid solution and allow to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

  • Drain the coupling solution and wash the resin with DMF (3 times).

  • Repeat the activation and coupling step with fresh reagents for another 2-4 hours.

• Monitoring the Coupling: Perform a Kaiser test to check for the presence of free primary amines. For coupling onto a secondary amine (e.g., after proline), a chloranil or isatin test should be used. A negative test indicates complete coupling.

• Washing: After complete coupling, wash the resin with DMF (5 times) and dichloromethane (DCM) (3 times) and proceed to the next cycle.

Protocol 2: Boc-SPPS of α-Methyl-L-Propargylglycine

This protocol utilizes an in situ neutralization method to enhance coupling efficiency.

• Resin Swelling: Swell the appropriate resin (e.g., Merrifield or PAM resin) in DCM for at least 1 hour.

• Boc Deprotection: Treat the resin with 50% (v/v) TFA in DCM for 2 minutes, drain, and then treat with a fresh portion of the deprotection solution for 20 minutes.

• Washing: Wash the resin with DCM (3 times), isopropanol (2 times), and then DCM (3 times) to remove residual TFA.

• Amino Acid Activation and Coupling (in situ Neutralization):

  • In a separate vessel, dissolve Boc-α-methyl-L-propargylglycine (3 equivalents relative to resin loading) and HBTU (3 equivalents) in DMF.

  • Add this solution to the deprotected and washed peptide-resin.

  • Add DIPEA (6 equivalents) to the resin slurry.

  • Agitate the reaction mixture for 2-4 hours at room temperature.

• Monitoring the Coupling: Perform a Kaiser test to monitor for completion.

• Washing: After complete coupling, wash the resin with DMF (3 times) and DCM (3 times) and proceed to the next cycle.

Final Cleavage and Deprotection

The final step to liberate the synthesized peptide is critically different between the two strategies.

Fmoc Strategy Cleavage

A standard TFA-based cleavage cocktail is used to simultaneously cleave the peptide from the resin and remove the acid-labile side-chain protecting groups.

• Reagent: 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS).

• Procedure: Treat the dried peptide-resin with the cleavage cocktail for 2-3 hours at room temperature. Filter the resin, collect the filtrate, and precipitate the crude peptide in cold diethyl ether.

Boc Strategy Cleavage

This step requires specialized equipment and extreme caution due to the use of liquid HF.

• Reagent: Anhydrous HF with a scavenger such as anisole (typically a 9:1 v/v ratio).

• Procedure: The dried peptide-resin is treated with liquid HF at 0°C for 1 hour in a specialized HF cleavage apparatus. After evaporation of the HF, the crude peptide is precipitated and washed with cold diethyl ether.

Visualization of Workflows

Conclusion and Recommendations

Both Boc and Fmoc strategies can be successfully employed for the incorporation of the sterically hindered amino acid α-methyl-L-propargylglycine into synthetic peptides. The choice between them depends on the specific requirements of the peptide, the available laboratory infrastructure, and the desired scale of the synthesis.

The Fmoc strategy has largely become the method of choice for routine and complex peptide synthesis due to its milder reaction conditions, high efficiency with modern coupling reagents, and amenability to automation.[3] For the synthesis of peptides containing α-methyl-L-propargylglycine, the Fmoc approach, coupled with a potent activating agent like HATU and a double coupling protocol, is recommended for achieving the highest possible yields and purity. The avoidance of hazardous HF is also a significant advantage in terms of safety and accessibility.

The Boc strategy , while requiring more specialized equipment and handling of hazardous reagents, remains a valuable tool, particularly for sequences prone to aggregation where the repetitive acidic deprotection can improve solvation.[9][10] With robust coupling reagents and in situ neutralization protocols, the Boc strategy can also provide excellent results for the incorporation of α-methyl-L-propargylglycine.

Ultimately, a thorough understanding of the chemical principles and practical considerations of both Boc and Fmoc SPPS will empower the researcher to make an informed decision and successfully synthesize the desired peptide target containing this valuable non-natural amino acid.

References

• Benchchem. (n.d.). Technical Support Center: Boc-Dap-OH Coupling in Solid-Phase Peptide Synthesis (SPPS).
• A Comparative Analysis of Fmoc versus Boc Protecting Group Strategies in Solid-Phase Peptide Synthesis - Benchchem. (n.d.).
• Merck Millipore. (n.d.). Novabiochem® Coupling reagents.
• Synthesis n-protected amino acids, especially n-boc-l-propargylglycine by zinc-mediated addition or organic halides to glycine cation equivalent. (1995).
• Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis - Benchchem. (n.d.).
• Stability of N-propargyl piperazin-2-one Compounds: An In-depth Technical Guide - Benchchem. (n.d.).
• (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of... - ResearchGate. (n.d.).
• Alpha-n-methylation of amino acids. (n.d.).
• Why Fmoc-Protected Amino Acids Dominate SPPS? - BOC Sciences. (n.d.).
• Technical Support Center: O-propargyl Ether Linkage Stability in TFA Cleavage - Benchchem. (n.d.).
• Side reactions in peptide synthesis: An overview - Bibliomed. (2018). Bibliomed.
• Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. (n.d.).
• Alpha-n-methylation of amino acids. (n.d.).
• Efficient peptide coupling involving sterically hindered amino acids - PubMed. (2007). PubMed.
• Stability of the Propynyloxy Group Under Acidic Conditions: A Technical Guide - Benchchem. (n.d.).
• Peptide Coupling Reagents, More than a Letter Soup. (2011).
• A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids - RSC Publishing. (n.d.).
• Boc-α-methyl-L-propargylglycine – Chem-Impex. (n.d.).
• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. (n.d.).
• Azide and Alkyne-Containing Amino Acids - Aapptec. (2020).
• (PDF) Side reactions in peptide synthesis: An overview - ResearchGate. (2018).
• Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. (n.d.).
• Click Chemistry: A valuable tool for peptide and protein modification - Bachem. (n.d.).
• Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed. (n.d.).
• Side reactions in peptide synthesis. 11. Possible removal of the 9-fluorenylmethyloxycarbonyl group by the amino components during coupling | The Journal of Organic Chemistry - ACS Publications. (n.d.).
• A safe and efficient route for preparation of N-Boc-β3-amino acid methyl esters
• Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic d
• Racemization during SPPS coupling step. | Download Scientific Diagram - ResearchGate. (n.d.).
• Gold(I)-Mediated Decaging or Cleavage of Propargylated Peptide Bond in Aqueous Conditions for Protein Synthesis and Manipulation | Request PDF - ResearchGate. (n.d.).
• An Optimized Synthesis of Fmoc-L-Homopropargylglycine-OH - PMC - NIH. (2025). PMC - NIH.
• Applications of Propargyl Esters of Amino Acids in Solution-Phase Peptide Synthesis - PMC. (n.d.).
• Method for the Racemization of Optically Active Amino Acids - Sciencemadness. (n.d.).
• Applications of Propargyl Esters of Amino Acids in Solution-Phase Peptide Synthesis. (n.d.).
• In-peptide amino acid racemization via inter-residue oxazoline intermediates during acidic hydrolysis - PMC. (2021). PMC.
• Stereoselective Activity of 1-Propargyl-4-styrylpiperidine-like Analogues That Can Discriminate between Monoamine Oxidase Isoforms A and B | Journal of Medicinal Chemistry - ACS Publications. (2020).
• Piperidine synthesis - Organic Chemistry Portal. (n.d.).
• Piperidine Synthesis. - DTIC. (2025). DTIC.
• Au-Catalyzed Piperidine Synthesis via Tandem Acyloxy Migration/Intramolecular [3 + 2] Cycloaddition of Enynyl Esters | Organic Letters - ACS Publications. (2011).

Sources

• 1. peptide.com [peptide.com]
• 2. One moment, please... [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group | Springer Nature Experiments [experiments.springernature.com]
• 11. chemimpex.com [chemimpex.com]
• 12. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Biological activity of peptides with alpha-methyl-propargylglycine vs. propargylglycine

An in-depth comparative analysis of Propargylglycine (Pra) and α -Methyl-Propargylglycine ( α -Me-Pra) reveals a critical intersection of bio-orthogonal chemistry and structural biology. As peptide therapeutics advance, overcoming inherent limitations—such as proteolytic susceptibility and conformational flexibility—requires precise molecular engineering.

This guide provides an objective, data-driven comparison of these two unnatural amino acids, detailing how the strategic addition of a single methyl group fundamentally alters peptide performance, stability, and synthetic utility.

Mechanistic Foundations: Flexibility vs. Pre-organization

Propargylglycine (Pra) is a widely utilized building block in modern peptide synthesis. It features a terminal alkyne side chain that serves as a highly reactive, bio-orthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) 1. Pra allows researchers to generate triazole-bridged peptides, which effectively mimic native amide bonds while stabilizing secondary structures and enhancing antimicrobial activity [[2]](). However, the standard Cα proton in Pra leaves the peptide backbone highly flexible and susceptible to enzymatic cleavage.

α -Methyl-Propargylglycine ( α -Me-Pra) introduces a geminal methyl group at the alpha-carbon. This seemingly minor modification triggers the Thorpe-Ingold (geminal dialkyl) effect . The steric bulk of the methyl group severely restricts the ϕ and ψ dihedral angles of the peptide backbone, confining the Ramachandran space to regions that strongly favor α -helical or 310​ -helical conformations 3. Furthermore, this steric hindrance acts as a physical shield, blocking the active sites of proteases from accessing adjacent amide bonds, thereby exponentially increasing the peptide's biological half-life 4.

Fig 1: Mechanistic impact of α-methylation on peptide backbone dynamics and proteolytic stability.

Comparative Performance Data

When designing stapled peptides or bioconjugates, the choice between Pra and α -Me-Pra dictates the final biophysical properties of the molecule. The table below synthesizes representative quantitative data derived from standardized peptidomimetic assays comparing the two residues in identical i,i+4 stapling configurations.

Parameter	Peptide with Propargylglycine (Pra)	Peptide with α -Methyl-Propargylglycine ( α -Me-Pra)
α -Helicity (CD Spectroscopy)	40% - 55%	75% - 90%
Serum Half-Life ( t1/2​ in vitro)	~2 - 4 hours	> 24 hours
CuAAC Cyclization Kinetics	Standard (Complete in <1 hr)	Accelerated (Pre-organization reduces entropic penalty)
Protease Resistance (Trypsin)	Cleaved at adjacent basic residues	Highly resistant at adjacent residues
Receptor Binding Affinity ( Kd​ )	Baseline	Typically 2- to 5-fold improved

Expert Insight: While one might assume the steric bulk of α -Me-Pra would hinder the CuAAC click reaction, the opposite is often true in macrocyclization. Because α -Me-Pra pre-organizes the peptide into a helical turn, it brings the alkyne and a corresponding azide (e.g., at the i+4 position) into close spatial proximity. This drastically lowers the entropic penalty of cyclization, resulting in cleaner, faster on-resin stapling compared to the highly flexible Pra [[5]]().

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems. They incorporate internal controls and checkpoints to prevent false positives during synthesis and biological evaluation.

Protocol A: On-Resin CuAAC Cyclization (Peptide Stapling)

Causality: Performing the click reaction on the solid support (on-resin) leverages the pseudo-dilution effect, which kinetically favors intramolecular cyclization over intermolecular dimerization.

• Synthesis: Synthesize the linear peptide on Rink Amide resin using standard Fmoc-SPPS, incorporating either Fmoc-Pra-OH or Fmoc- α -Me-Pra-OH at position i , and an azide-bearing amino acid (e.g., Fmoc-Lys(N3)-OH) at position i+4 .

• Catalyst Preparation: In a degassed solution of DMF/4-methylpiperidine (8:2), dissolve CuSO4​⋅5H2​O (0.5 equiv), sodium ascorbate (1.0 equiv), and TBTA (0.5 equiv). Causality: Ascorbate maintains Copper in the active +1 oxidation state, while TBTA stabilizes Cu(I) and prevents its disproportionation.

• Reaction: Add the catalyst cocktail to the resin and agitate at room temperature for 2 hours.

• Self-Validation (Micro-cleavage): Withdraw ~2 mg of resin. Treat with TFA/TIS/H2O (95:2.5:2.5) for 1 hour. Evaporate, reconstitute in 50% acetonitrile, and analyze via LC-MS.

  • Validation Checkpoint: You must observe the exact mass of the cyclized peptide. If a mass corresponding to +18 Da (water addition) or unreacted linear mass is observed, the click reaction is incomplete. Do not proceed to global cleavage until the micro-cleavage confirms >95% conversion.

• Global Cleavage: Once validated, wash the bulk resin with sodium diethyldithiocarbamate to remove chelated copper, then perform global TFA cleavage.

Protocol B: Serum Proteolytic Stability Assay

Causality: Human serum contains a complex mixture of exo- and endopeptidases that accurately mimic the in vivo degradation environment.

• Preparation: Dissolve the purified peptide (Pra or α -Me-Pra variant) in PBS (pH 7.4) to a stock concentration of 1 mM.

• Incubation: Mix 100 μ L of peptide stock with 900 μ L of 25% human serum (pre-warmed to 37°C).

• Internal Controls: In parallel, run a known highly stable peptide (e.g., Cyclosporine A) and a known unstable linear peptide (e.g., native GLP-1). Causality: The unstable peptide validates that the serum proteases are active; the stable peptide validates that your extraction method does not artificially degrade the sample.

• Time-Course Extraction: At t=0,1,2,4,8,12,and 24 hours, withdraw 100 μ L aliquots and immediately quench by adding 200 μ L of ice-cold acetonitrile containing 1% TFA. Causality: Acetonitrile precipitates serum proteins (stopping enzymatic activity), while TFA ensures the peptide remains protonated and soluble.

• Quantification: Centrifuge at 14,000 rpm for 10 mins. Analyze the supernatant via RP-HPLC. Plot the area under the curve (AUC) of the parent peak over time to calculate the half-life ( t1/2​ ).

Fig 2: Self-validating workflow for the synthesis and evaluation of alkyne-modified peptides.

Conclusion

While Propargylglycine remains an indispensable tool for standard bioconjugation and click chemistry, the transition to α -Methyl-Propargylglycine represents a paradigm shift for therapeutic peptide development. By simultaneously providing a bio-orthogonal click handle and enforcing rigid helical geometries via the geminal dialkyl effect, α -Me-Pra effectively solves the dual challenges of structural instability and proteolytic vulnerability in a single synthetic step.

References

• Chem-Impex: Fmoc-L-propargylglycine. 1

• ACS Infectious Diseases: Triazole-Bridged Peptides with Enhanced Antimicrobial Activity and Potency against Pathogenic Bacteria. 2

• Enamine: α -Methyl Amino Acids. 3

• PMC (NIH): Incorporation of α -Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential. 4

• JPT: Click Chemistry in Peptide Synthesis | CuAAC & SPAAC. 5

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. α-Methyl Amino Acids - Enamine [enamine.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. jpt.com [jpt.com]

Sequencing the Unnatural: A Comparative Guide to Edman Degradation vs. Mass Spectrometry for Modified Peptides

By: Senior Application Scientist

The incorporation of unnatural amino acids (UAAs)—such as N-methylated residues, D-amino acids, and peptoids—has become a cornerstone of modern peptide drug development. These modifications confer critical therapeutic advantages, including enhanced proteolytic stability and improved target affinity. However, verifying the primary structure of these highly modified sequences presents a formidable analytical bottleneck.

As an application scientist, I frequently consult with research teams struggling to decode UAA-containing libraries. Traditional sequencing methods often fail unpredictably when faced with non-canonical structures. This guide provides an objective, data-driven comparison of classical Edman Degradation, Tandem Mass Spectrometry (LC-MS/MS), and hybrid approaches, equipping you with the mechanistic insights and validated protocols needed to sequence the "unnatural."

Mechanistic Insight: The Edman Bottleneck

To understand why UAAs disrupt sequencing, we must examine the causality behind the chemistry. Automated Edman degradation is a cyclical process relying on highly specific chemical reactivity and chromatographic matching 1.

• Coupling: Phenyl isothiocyanate (PITC) reacts with a free N-terminal amine under mildly alkaline conditions to form a phenylthiocarbamoyl (PTC) derivative.

• Cleavage: Anhydrous trifluoroacetic acid (TFA) cleaves the PTC-residue as an anilinothiazolinone (ATZ) derivative.

• Conversion & Identification: Aqueous acid converts the ATZ to a stable phenylthiohydantoin (PTH) amino acid, which is identified via Reverse-Phase HPLC (RP-HPLC).

Why Do UAAs Cause Cycle Failure?

• Steric Hindrance (e.g., N-Methyl Amino Acids): PITC is optimized for primary amines. While it can react with secondary amines (like canonical proline), the bulky methyl groups on N-methylated UAAs introduce severe steric hindrance. This drastically reduces coupling efficiency. Incomplete coupling leads to exponential background noise in subsequent cycles, rapidly terminating the sequence read 2.

• Chromatographic Blindspots: Edman sequencers identify residues purely by matching HPLC retention times against a pre-calibrated library of the 20 standard PTH-amino acids. A novel UAA will elute at an unknown position, rendering identification impossible unless a custom PTH-UAA standard is independently synthesized and calibrated 3.

Comparative Performance: Edman vs. LC-MS/MS vs. Hybrid

Because Edman degradation relies on chemical reactivity, it is highly sensitive to side-chain modifications. In contrast, LC-MS/MS deduces sequences based on the mass differences between adjacent fragment ions (b- and y-ions) generated by Collision-Induced Dissociation (CID). Because MS/MS is mass-based rather than reactivity-based, it is inherently more tolerant of UAAs 4.

Below is a quantitative and qualitative comparison of the three primary methodologies used in modern laboratories.

Table 1: Performance Comparison for UAA Sequencing

Parameter	Automated Edman Degradation	LC-MS/MS (Bottom-Up / De Novo)	PED/MS (Hybrid Approach)
Primary Readout Mechanism	RP-HPLC Retention Time (UV)	m/z of CID/HCD fragment ions	m/z of chemical truncation ladder
UAA Compatibility	Low: Requires custom PTH-UAA reference standards.	High: Success depends purely on mass shift and fragmentation.	High: Direct mass readout bypasses PTH standards.
Isobaric Differentiation	Excellent: Resolves D- vs L- isomers (with chiral columns).	Poor: Isobaric masses (e.g., D/L isomers) are indistinguishable.	Poor: Relies on MS, cannot resolve stereoisomers.
N-Terminal Requirement	Must be a free amine. Fails if acetylated/blocked.	Tolerates blocked N-termini.	Must be a free amine for initial PITC coupling.
Throughput	~45–60 minutes per cycle (Low).	Thousands of spectra per hour (High).	High (Ideal for One-Bead-One-Compound libraries).
Sample Requirement	1–10 picomoles (Highly purified).	Femtomole to Attomole.	~100 picomoles (Single resin bead).

Workflow Decision Tree

Selecting the correct sequencing methodology prevents wasted sample and lost time. Use the logical workflow below to determine the optimal path for your specific UAA peptide.

Figure 1: Decision tree for selecting the optimal sequencing methodology for UAA peptides.

Validated Experimental Protocols

Protocol A: Partial Edman Degradation / Mass Spectrometry (PED/MS) for Combinatorial Libraries

When screening One-Bead-One-Compound (OBOC) libraries containing peptoids or UAAs, standard Edman is too slow and lacks PTH standards. PED/MS solves this by combining the controlled stepwise chemistry of Edman with the universal mass readout of MALDI-TOF MS 5.

Causality of the Method: By treating the resin-bound peptide with a mixture of PITC and a capping agent (Fmoc-Cl), ~90% of the N-termini react with PITC (destined for cleavage), while ~10% react with Fmoc (irreversibly blocked). When TFA is applied, the PITC-coupled majority is cleaved, but the Fmoc-blocked minority remains intact. Repeating this over n cycles generates a nested set of truncated peptides. Analyzing this ladder via MS reveals the sequence purely by mass differences, bypassing the need for PTH-UAA standards entirely.

Step-by-Step Methodology:

• Resin Preparation: Isolate a single TentaGel bead carrying the target UAA-peptide (~100 pmol) and place it in a microcentrifuge tube.

• Ladder Generation (Coupling): Add 20 µL of a 1:3 (mol/mol) mixture of PITC and Fmoc-Cl in pyridine/water (95:5, v/v). Incubate at 45°C for 20 minutes.

• Cleavage: Wash the resin with DMF and DCM. Add 20 µL of anhydrous TFA and incubate at 45°C for 10 minutes to cleave the PITC-coupled N-terminal residue.

• Iteration: Repeat Steps 2 and 3 for n-1 cycles (where n is the expected peptide length).

• Deprotection: Treat the resin with 20% piperidine in DMF for 15 minutes to remove all Fmoc capping groups from the truncated ladder.

• Global Cleavage & Analysis: Cleave the peptide ladder from the resin using standard TFA scavengers. Spot the eluate onto a MALDI plate with α -cyano-4-hydroxycinnamic acid (CHCA) matrix and acquire the mass spectrum.

Self-Validation Checkpoint: Calculate the mass difference ( Δm ) between adjacent peaks in the MALDI spectrum (Peak n minus Peak n−1 ). This Δm must exactly match the theoretical monoisotopic mass of the UAA residue minus water (18.01 Da). If the mass shift does not match any known building block in your library, the coupling step failed or a side-reaction occurred.

Protocol B: De Novo Sequencing of UAA Peptides via LC-MS/MS

For highly purified single peptides containing novel mass-shifting UAAs, LC-MS/MS is the gold standard.

Causality of the Method: High-Energy Collisional Dissociation (HCD) fragments the peptide along the amide backbone. Because UAAs alter the mass of the specific residue they replace, the resulting b-ion and y-ion series will exhibit a distinct mass shift exactly at the site of UAA incorporation, allowing direct localization and identification without chemical derivatization 4.

Step-by-Step Methodology:

• Sample Preparation: Solubilize 100 fmol of the UAA-peptide in 0.1% Formic Acid (FA) in water.

• Chromatography: Inject onto a C18 nano-LC column (e.g., 75 µm × 15 cm) using a gradient of 5-40% Acetonitrile (with 0.1% FA) over 30 minutes.

• Ionization & Fragmentation: Elute directly into a high-resolution mass spectrometer (e.g., Orbitrap) via electrospray ionization (ESI). Set the instrument to Data-Dependent Acquisition (DDA) mode, isolating the top 10 most intense precursor ions for HCD fragmentation (Normalized Collision Energy: 28-32%).

• De Novo Analysis: Export the MS/MS spectra to de novo sequencing software (e.g., PEAKS Studio). Define the expected mass of the UAA as a variable modification.

Self-Validation Checkpoint: A valid sequence assignment requires orthogonal confirmation from both the N-terminal (b-ion) and C-terminal (y-ion) fragmentation series. The sum of the complementary b-ion and y-ion masses must equal the precursor mass plus one proton. If the UAA causes poor backbone fragmentation (common with peptoids), switch to the PED/MS protocol.

Conclusion

While Edman degradation remains a powerful tool for resolving chiral isomers (D- vs L-amino acids) when custom PTH standards are available, it is fundamentally limited by the steric and chemical constraints of unnatural amino acids. For modern drug development involving complex modifications, LC-MS/MS provides superior throughput and flexibility. For combinatorial library screening where MS/MS spectra become too complex, the hybrid PED/MS approach offers an elegant, self-validating solution that leverages the strengths of both chemical truncation and mass-based identification.

References

• Joo, S. H., et al. "High-Throughput Sequencing of Peptoids and Peptide-Peptoid Hybrids by Partial Edman Degradation and Mass Spectrometry". National Institutes of Health (PMC).[Link]

• ResearchGate. "Identification of PTH-amino acids by HPLC". ResearchGate.[Link]

• JPT Peptide Technologies. "Peptide Sequencing: Techniques and Applications". JPT.[Link]

Sources

• 1. jpt.com [jpt.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Engineering Peptide Therapeutics: A Comparative Guide to Alpha-Methylation for Enhanced Stability

As a Senior Application Scientist navigating the complexities of drug development, I frequently encounter the inherent limitations of native peptides: rapid proteolytic degradation and high conformational flexibility. While peptides offer exquisite target selectivity, their translation into clinical therapeutics requires rigorous structural optimization.

This guide provides an in-depth, objective comparison of peptides with and without α -methylation. By exploring the mechanistic causality behind this modification and detailing self-validating experimental workflows, this document serves as a practical framework for researchers looking to enhance peptide stability.

Mechanistic Causality: Why Alpha-Methylation Works

The introduction of a methyl group at the chiral α -carbon of an amino acid fundamentally alters the peptide's physicochemical and thermodynamic landscape. This single modification operates through two primary causal mechanisms:

• Steric Hindrance: The bulky methyl group physically shields the adjacent amide bonds. This steric bulk prevents the nucleophilic attack required for amide bond hydrolysis by both exopeptidases and endopeptidases, drastically increasing metabolic stability[].

• Conformational Preorganization: Native linear peptides suffer from high entropic penalties upon target binding due to unrestricted rotation around their ϕ and ψ backbone angles. α -methylation restricts this rotational freedom, locking the peptide into preferred secondary structures (such as α -helices or β -turns). For example, in intrinsically disordered proteins (IDPs) like the ACTR domain, α -methylation biases the conformational ensemble toward a bioactive helical state, increasing target binding affinity by an order of magnitude[2].

Caption: Mechanistic pathways by which alpha-methylation enhances peptide stability and affinity.

Comparative Data Analysis

To objectively evaluate the impact of α -methylation, we must look at quantitative stability metrics. A prime example is found in the development of Apolipoprotein A-I (ApoA-I) mimetic peptides used for cardiovascular therapies. Replacing standard hydrophobic residues (like Leucine) with α -methylated amino acids (like α -methyl Alanine) dramatically shifts both the helical propensity and the proteolytic half-life[3].

Table 1: Comparative Stability and Efficacy of Native vs. α -Methylated ApoA-I Mimetic Peptides

Peptide Variant	Structural Modification	Helicity (Aqueous)	Proteolytic Half-Life (Serum)	Relative Cholesterol Efflux
Native (WT)	None (Standard L-amino acids)	~25%	< 2 hours	1.0x (Baseline)
Variant A α	Single α -methyl Ala substitution	~45%	> 12 hours	1.8x
Variant 6 α	Multiple α -methyl substitutions	~60%	> 24 hours	2.5x

Data Synthesis Insight: The α -methylated variants demonstrate a direct causal link between restricted backbone flexibility (increased helicity), extended serum stability, and enhanced biological efficacy (cholesterol efflux)[3].

Self-Validating Experimental Protocols

Trustworthiness in drug development relies on reproducible, self-validating assay systems. A properly designed stability assay must incorporate internal controls, robust enzymatic quenching mechanisms, and orthogonal detection methods to ensure that the data accurately reflects the peptide's true degradation kinetics.

Protocol 1: Human Serum Stability Assay

This assay evaluates the resistance of the peptide to circulating proteases in a complex biological matrix. The critical self-validating step here is the use of Trichloroacetic Acid (TCA) precipitation, which ensures the immediate and irreversible cessation of enzymatic activity at exact time points[4].

Materials:

• Human male AB serum (lipid-depleted)

• Test Peptides (10 mM stock in DMSO)

• 15% Trichloroacetic Acid (TCA)

• LC-MS/MS system

Step-by-Step Methodology:

• Matrix Preparation: Centrifuge thawed human serum at 13,000 rpm for 10 minutes to pellet and remove interfering lipids. Transfer the supernatant to a sterile tube and pre-incubate at 37°C for 15 minutes.

• Reaction Initiation: Dilute the peptide stock into the serum to achieve a final concentration of 5 µM. Ensure the final DMSO concentration remains below 1% to prevent artificial protease denaturation.

• Incubation & Kinetic Sampling: Incubate the mixture at 37°C under gentle agitation. Withdraw 200 µL aliquots at predefined kinetic time points: 0, 30, 75, 120, 240, and 540 minutes.

• Enzymatic Quenching (Critical): Immediately mix each 200 µL aliquot with 40 µL of 15% TCA. The sudden drop in pH and highly denaturing environment instantly halts all proteolytic activity, locking the degradation profile for that exact second.

• Protein Precipitation: Incubate the quenched samples at 4°C for 15 minutes to fully precipitate bulky serum proteins, then centrifuge at 13,000 rpm for 10 minutes.

• Quantification: Extract the supernatant and analyze via RP-HPLC coupled to a MALDI-TOF or ESI-MS/MS system. Quantify the remaining intact peptide by integrating the area under the curve (AUC) relative to the t=0 control.

Caption: Step-by-step experimental workflow for the self-validating serum stability assay.

Protocol 2: Specific Enzymatic Degradation Assay

While serum assays provide a macro-view of stability, specific enzymatic assays (e.g., using purified Trypsin or Chymotrypsin) are required to pinpoint the exact cleavage sites protected by α -methylation[5].

Step-by-Step Methodology:

• Enzyme Preparation: Prepare a 1 µM solution of the target protease in a physiological buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Reaction Setup: Mix the protease with the target peptide at a 1:100 molar ratio (Enzyme:Peptide) in a water bath at 37°C.

• Kinetic Sampling: Extract 5 µL aliquots at 0, 1, 5, 8, and 24 hours.

• Quenching: Add the 5 µL aliquot directly into 95 µL of 5% formic acid. The rapid acidification irreversibly denatures the specific protease.

• Fragment Analysis: Run the quenched samples on LC-MS/MS. For α -methylated peptides, the diagnostic readout is the absence of cleavage fragments adjacent to the modified residue, confirming localized steric protection.

Conclusion

The strategic incorporation of α -methylated amino acids is a transformative approach in modern peptide drug development. By addressing both the thermodynamic instability of the peptide backbone and the vulnerability to enzymatic cleavage, this modification bridges the gap between native biological activity and clinical viability. The protocols outlined above provide a rigorous, self-validating framework for quantifying these enhancements in your own discovery pipelines.

References

• Title: Conformational editing of intrinsically disordered protein by α-methylation Source: ResearchGate URL: [Link]

• Title: Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential Source: NIH / PMC URL: [Link]

• Title: Serum Stabilities of Short Tryptophan- and Arginine-Rich Antimicrobial Peptide Analogs Source: PLOS One URL: [Link]

• Title: Engineering pro-angiogenic peptides using stable, disulfide-rich cyclic scaffolds Source: Blood (ASH Publications) URL: [Link]

Sources

• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Serum Stabilities of Short Tryptophan- and Arginine-Rich Antimicrobial Peptide Analogs | PLOS One [journals.plos.org]
• 5. ashpublications.org [ashpublications.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Boc-alpha-methyl-L-Propargylglycine

This guide provides essential, step-by-step procedures for the safe handling and disposal of Boc-alpha-methyl-L-Propargylglycine (Boc-α-Me-L-Pra-OH). As a valued partner in your research, we are committed to providing information that ensures safety and procedural integrity, extending our support beyond the product itself. This document is designed for researchers, scientists, and drug development professionals who utilize this versatile amino acid derivative in their laboratories.

Understanding the Compound: A Foundation for Safety

Boc-alpha-methyl-L-Propargylglycine is a non-proteinogenic amino acid derivative widely used in peptide synthesis, bioconjugation, and as a selective inhibitor in neuroscience research.[1][2] Its utility is derived from two key structural features: the tert-butyloxycarbonyl (Boc) protecting group and the terminal propargyl group (a terminal alkyne) .[1][3]

The Boc group is a common protecting group in peptide synthesis, which can be removed under acidic conditions.[4][] The propargyl group, however, is highly reactive and enables applications like "click chemistry," but also necessitates careful consideration during disposal due to its potential reactivity.[1][6][7] While comprehensive toxicological data is not always available for novel research chemicals, the known reactivity and data from structurally similar compounds demand a cautious and systematic approach to its disposal.

Hazard Assessment and Personal Protective Equipment (PPE)

Before handling or disposing of Boc-alpha-methyl-L-Propargylglycine, it is imperative to understand its potential hazards, as outlined in various Safety Data Sheets (SDS). While some sources may not classify it as a primary OSHA hazard, others indicate significant potential for irritation and sensitization.[8][9][10]

Table 1: Summary of Potential Hazards

Hazard Type	Description	Common SDS Citations
Skin Contact	May cause skin irritation or an allergic skin reaction (sensitization).	[9][10]
Eye Contact	May cause serious eye irritation.	[10]
Inhalation	May be harmful if inhaled and can cause respiratory tract irritation, especially if in powdered form.	[8][10]
Ingestion	May be harmful if swallowed.	[10]
Chemical Incompatibility	Reacts with strong oxidizing agents and strong acids.	[8]
Thermal Decomposition	When heated to decomposition, it may release toxic oxides of carbon (CO, CO₂) and nitrogen (NOx).	[8]

Mandatory Personal Protective Equipment (PPE)

Based on this hazard profile, the following PPE must be worn at all times when handling Boc-alpha-methyl-L-Propargylglycine in any form (solid, liquid solution, or as waste).

• Eye Protection: Safety glasses with side shields conforming to EN166 or OSHA standard 29 CFR 1910.133.[8][11]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Change gloves immediately if they become contaminated.[6][9]

• Body Protection: A lab coat or other protective clothing to prevent skin exposure.[9][11]

• Respiratory Protection: While not always required for small quantities in a well-ventilated area, a dust mask (e.g., N95) should be used when handling the solid powder to prevent inhalation.[6]

The Core Principle: Isolate, Contain, and Dispose via EHS

The cardinal rule for the disposal of this and other specialized research chemicals is that it must not be disposed of down the drain or in regular trash .[8] The proper and legally compliant method is to collect all waste streams containing this compound for disposal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

The following sections provide the step-by-step protocols for segregating and preparing this waste for pickup.

Step-by-Step Disposal Protocols

Proper segregation of waste is critical for safety and compliant disposal.[12] Use separate, clearly labeled hazardous waste containers for each waste stream.

Protocol 1: Unused/Expired Solid Compound

• Do Not Open: Keep the compound in its original, tightly sealed manufacturer's container.

• Label: Affix a hazardous waste label to the container, listing the full chemical name: "Boc-alpha-methyl-L-Propargylglycine".

• Segregate: Place the container in a designated satellite accumulation area for solid chemical waste.

• Arrange Pickup: Follow your institution's procedures to schedule a waste pickup with EHS.

Protocol 2: Contaminated Solid Waste

This category includes items like gloves, weigh boats, pipette tips, and paper towels contaminated with the compound.

• Collect: Place all contaminated solid items into a designated, robust plastic bag or a container specifically for solid hazardous waste.

• Label: The container must be labeled "Hazardous Waste" and list "Boc-alpha-methyl-L-Propargylglycine contaminated debris".

• Seal: Once full, securely seal the bag or container.

• Store: Store in the designated satellite accumulation area, ensuring it is separate from liquid waste.

Protocol 3: Organic Solvent Waste Solutions

This applies to waste generated from reactions or purification, where the compound is dissolved in non-halogenated organic solvents (e.g., DMF, DCM, THF).

• Container: Use a designated, properly vented, and approved container for flammable/organic waste.

• Segregate: Do not mix this waste with aqueous, halogenated, or other incompatible waste streams.

• Label: Clearly label the container with "Hazardous Waste" and list all constituents, including "Boc-alpha-methyl-L-Propargylglycine" and all solvents with their approximate percentages.

• Collect: Pour the waste into the container using a funnel. Keep the container closed when not in use.

• Store: Store in a secondary containment bin within a ventilated cabinet.

Protocol 4: Aqueous Waste Solutions

This includes waste from extractions or other procedures where the compound is in an aqueous solution.

• Do Not Drain Dispose: Due to the unknown full aquatic toxicity profile and its chemical nature, this waste must not be poured down the sink.[12]

• Container: Use a designated container for aqueous hazardous waste.

• Label: Label the container "Hazardous Waste" and list all components, including "Boc-alpha-methyl-L-Propargylglycine" and water. Note the pH if it has been adjusted.

• Collect: Pour the waste into the appropriate container, keeping it sealed when not in use.

• Store: Store in secondary containment.

Protocol 5: Decontamination of Non-Disposable Glassware

• Initial Rinse: Rinse the glassware with a small amount of a suitable organic solvent (e.g., ethanol or acetone) to dissolve any remaining compound.

• Collect Rinsate: This initial rinsate is considered hazardous waste. It must be collected and added to the appropriate organic solvent waste container (Protocol 3).

• Secondary Rinse: Perform a second rinse with solvent and collect it in the same hazardous waste container.

• Final Wash: After decontamination, the glassware can be washed according to standard laboratory procedures with soap and water.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for proper waste segregation.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Boc-propargyl-Gly-OH = 98.0 HPLC 63039-48-5 [sigmaaldrich.com]
• 7. Propargylglycine - Wikipedia [en.wikipedia.org]
• 8. peptide.com [peptide.com]
• 9. fishersci.com [fishersci.com]
• 10. combi-blocks.com [combi-blocks.com]
• 11. fishersci.com [fishersci.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Handling Boc-alpha-methyl-L-Propargylglycine: From Benchtop to Disposal

Welcome, fellow researchers and innovators. In the landscape of drug development and peptide synthesis, the precision of our work is matched only by the stringency of our safety protocols. Boc-alpha-methyl-L-Propargylglycine is a valuable building block, notable for its Boc-protecting group and a reactive propargyl moiety essential for applications like "click chemistry" and inhibitor development.[1][2] While it is not classified as a hazardous substance under the Globally Harmonized System (GHS), a proactive and informed approach to safety is paramount.[3][4]

This guide is designed to provide a comprehensive, logic-driven framework for handling this compound. We will move beyond a simple checklist to understand the causality behind each safety recommendation, ensuring that every protocol is a self-validating system for laboratory safety.

Hazard Assessment: Understanding the Compound's Profile

A thorough risk assessment is the foundation of safe laboratory practice. For Boc-alpha-methyl-L-Propargylglycine, we must consider the compound itself and the reagents it will interact with, particularly during deprotection steps.

• Physical Form: This compound is typically a solid or crystalline powder. The primary physical hazard is the potential for generating airborne dust during handling (e.g., weighing, transferring).

• Inherent Chemical Hazards: While not having a formal OSHA hazard classification, Safety Data Sheets (SDS) consistently indicate that the compound may be harmful if inhaled, swallowed, or absorbed through the skin.[3][4] It may cause irritation to the skin, eyes, and respiratory tract.[3][4] Until comprehensive toxicological data is available, it is prudent to treat this substance as potentially hazardous.[5]

• Thermal Decomposition: When exposed to high heat, as in a fire, this compound can decompose to release irritating and toxic gases, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[6]

• Process-Related Hazards: The most significant increase in risk comes from the chemical reactions it undergoes. The Boc (tert-butyloxycarbonyl) protecting group is acid-labile and is commonly removed using strong acids like trifluoroacetic acid (TFA).[7][8] TFA is highly corrosive and can cause severe skin burns and eye damage. Therefore, the personal protective equipment (PPE) must be selected to protect against the most hazardous chemical in the entire workflow.

Core Personal Protective Equipment (PPE) Requirements

The following PPE is mandatory for all personnel handling Boc-alpha-methyl-L-Propargylglycine. Selections must be based on a risk assessment of the specific procedure being performed.

• Eye and Face Protection: Chemical splash goggles are the minimum requirement. When working with corrosive deprotection reagents like TFA or when there is a significant splash risk, a face shield should be worn in addition to goggles.[9][10]

• Hand Protection: Chemically resistant gloves are essential. Nitrile gloves are a suitable choice for handling the solid compound. When working with aggressive organic solvents or strong acids for deprotection, it is crucial to consult a glove compatibility chart to select an appropriate material (e.g., thicker nitrile, neoprene, or laminate gloves) that can withstand the specific chemicals being used.[11] Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid skin contamination.

• Body Protection: A standard laboratory coat is required for all procedures. When handling larger quantities or performing tasks with a high splash potential (such as deprotection), a chemically resistant apron over the lab coat provides an additional layer of safety.[11] Do not wear shorts or open-toed shoes in the laboratory.

• Respiratory Protection: Under normal conditions with adequate engineering controls (i.e., a chemical fume hood), respiratory protection is not typically required.[4][6] However, if weighing or handling the powder outside of a ventilated enclosure where dust may be generated, a NIOSH-approved respirator with a particulate filter (e.g., N95) is necessary.[12]

PPE Specification Summary

For clarity, the table below summarizes the recommended PPE for various laboratory operations involving Boc-alpha-methyl-L-Propargylglycine.

Task/Operation	Primary Risks	Recommended PPE
Receiving & Unpacking	Low exposure to sealed container.	Laboratory Coat, Safety Glasses, Nitrile Gloves.
Weighing & Aliquoting	Inhalation of fine powder, skin/eye contact.	Laboratory Coat, Chemical Splash Goggles, Nitrile Gloves. Must be performed in a chemical fume hood or ventilated balance enclosure.
Dissolution in Solvents	Splash from solvents, inhalation of vapors.	Laboratory Coat, Chemical Splash Goggles, Appropriate Chemical-Resistant Gloves. Must be performed in a chemical fume hood.
Use in Reaction	Splash from reagents, potential for exothermic reaction.	Laboratory Coat, Chemical Splash Goggles (Face Shield recommended), Appropriate Chemical-Resistant Gloves. Must be performed in a chemical fume hood.
Boc-Deprotection (with TFA)	HIGH RISK: Severe corrosion from acid, inhalation of toxic vapors.	Chemically Resistant Laboratory Coat (or apron), Chemical Splash Goggles AND Face Shield, Heavy-Duty Acid-Resistant Gloves (e.g., butyl rubber, Viton). Strictly in a certified chemical fume hood.
Waste Disposal	Skin/eye contact with residual chemical waste.	Laboratory Coat, Chemical Splash Goggles, Nitrile Gloves.

Procedural Workflow: A Step-by-Step Guide to Safe Handling

This section provides a direct, procedural guide for the entire lifecycle of the compound in your lab.

Step 1: Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Don the appropriate PPE (lab coat, safety glasses, nitrile gloves) before handling the container.

• Store the compound in a cool, dry, and well-ventilated area, as recommended by the supplier, typically refrigerated (2-8°C).[1][6]

• Keep the container tightly closed and, if possible, store it under an inert atmosphere to maintain stability.[6]

Step 2: Preparation (Weighing and Dissolving)

• Crucial Control: All handling of the solid powder that could generate dust MUST be performed inside a certified chemical fume hood or a ventilated balance enclosure to prevent inhalation.[4]

• Wear a lab coat, chemical splash goggles, and nitrile gloves.

• Carefully transfer the desired amount of the compound using a spatula, minimizing any disturbance that could create dust.

• To dissolve, add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

• If the procedure calls for it, purge the solution with an inert gas like nitrogen or argon.[5]

Step 3: Use in Application (Reaction Workflow)

• All reactions should be conducted in a chemical fume hood.

• Ensure all glassware is clean, dry, and free of defects.

• Maintain an organized workspace, keeping only the necessary reagents and equipment in the hood.

• If performing a Boc-deprotection with a strong acid like TFA, upgrade PPE accordingly (face shield, acid-resistant gloves). Add the acid to the reaction mixture slowly and cautiously, preferably in an ice bath to control any potential exotherm.

Step 4: Disposal and Decontamination

• Waste Segregation: Chemical waste must be segregated according to institutional and local regulations. Create a dedicated, labeled waste container for this compound and its associated reaction mixtures. Do not pour any waste down the drain.[3]

• Solid Waste: Used weighing papers, contaminated gloves, and other solid materials should be placed in a sealed, labeled solid waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a labeled, sealed hazardous liquid waste container.

• Decontamination: Clean any spills immediately. For a small powder spill, carefully sweep it up and place it in the solid waste container.[6] Do not use a vacuum unless it is equipped with a HEPA filter. Wipe the area with a damp cloth, and dispose of the cloth as solid waste. Decontaminate all glassware and equipment after use.

• Hand Hygiene: Always wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[5]

Caption: Workflow for handling Boc-alpha-methyl-L-Propargylglycine.

References

• Safety Data Sheet: Fmoc-Pra-OH. AAPPTec, LLC. [Link]

• Safety Data Sheet: Amino acid. Carl ROTH. [Link]

• MSDS - Safety Data Sheet: Boc-D-Pra-OH. AAPPTec, LLC. [Link]

• N-Terminal Deprotection; Boc removal. Aapptec Peptides. [Link]

• Examples of PPE for Various Dangerous Goods Classes. Storemasta Blog. [Link]

• Safety Data Sheet: Fmoc-L-Propargylglycine. Astech Ireland. [Link]

• Importance of PPE in Acetylene Plants. Rexarc. [Link]

• Protective Equipment. American Chemistry Council. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. The Royal Society of Chemistry. [Link]

• Unusual Amino Acids: Propargylglycine (Pra). LifeTein Peptide Blog. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. lifetein.com [lifetein.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. fishersci.com [fishersci.com]
• 7. peptide.com [peptide.com]
• 8. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 9. blog.storemasta.com.au [blog.storemasta.com.au]
• 10. Importance of PPE in Acetylene Plants [rexarc.com]
• 11. Personal Protective Equipment | Thermo Fisher Scientific - AU [thermofisher.com]
• 12. carlroth.com [carlroth.com]